3-Nonene

• CAS: 125146-82-9

Core Science & Biosynthesis

An In-depth Technical Guide to 3-Nonene: Chemical Properties and Molecular Structure

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties and molecular structure of 3-Nonene. It includes tabulated quantitative data, detailed experimental methodologies for its characterization, and visualizations of its structural relationships and analytical workflows.

Core Chemical and Physical Properties

3-Nonene is an alkene with the chemical formula C₉H₁₈.[1][2] It exists as two stereoisomers: cis (Z) and trans (E). The physical and chemical properties can vary slightly between these isomers. The following tables summarize key quantitative data for 3-Nonene.

Table 1: General and Computed Properties of 3-Nonene

Property	Value	Source
Molecular Formula	C₉H₁₈	[1]
Molecular Weight	126.24 g/mol	[3]
Exact Mass	126.140854 Da	[4]
LogP (Octanol/Water Partition Coefficient)	5.02	[4]
McGowan's Characteristic Volume (McVol)	133.370 ml/mol	[5]
Standard Gibbs Free Energy of Formation (ΔfG°)	105.12 kJ/mol	[5]
Enthalpy of Formation at Standard Conditions (ΔfH°gas)	-111.87 kJ/mol	[5]
Enthalpy of Fusion at Standard Conditions (ΔfusH°)	19.27 kJ/mol	[5]
Enthalpy of Vaporization at Standard Conditions (ΔvapH°)	35.59 kJ/mol	[5]
Log10 of Water Solubility (log10WS)	-3.44 mol/l	[5]

Table 2: Physical Properties of 3-Nonene Isomers

Property	Value	Isomer	Source
Boiling Point	145.7 ± 7.0 °C at 760 mmHg	(Z)-3-Nonene	[4][6]
420.75 ± 0.40 K	General	[5]
Density	0.7 ± 0.1 g/cm³	(Z)-3-Nonene	[4]
Flash Point	32.2 ± 0.0 °C	(Z)-3-Nonene	[4]
Vapor Pressure	6.1 ± 0.1 mmHg at 25°C	(Z)-3-Nonene	[4]
Refractive Index	1.427	(Z)-3-Nonene	[4]
Critical Temperature (Tc)	580.62 K	General	[5]
Critical Pressure (Pc)	2426.65 kPa	General	[5]

Molecular Structure and Isomerism

3-Nonene is a nine-carbon chain alkene with a double bond located at the third carbon position.[7] This positioning of the double bond gives rise to cis and trans stereoisomerism.

• (Z)-3-Nonene (cis-3-Nonene): In this isomer, the alkyl chains on either side of the double bond are on the same side. The CAS number for cis-3-Nonene is 20237-46-1.[8]

• (E)-3-Nonene (trans-3-Nonene): In this isomer, the alkyl chains are on opposite sides of the double bond. The CAS number for trans-3-Nonene is 20063-92-7.[9]

The general CAS number for 3-Nonene (isomer unspecified) is 20063-77-8.[1] The IUPAC name is non-3-ene.[7]

Relationship between 3-Nonene and its stereoisomers.

Experimental Protocols

The characterization and analysis of 3-Nonene involve various spectroscopic and chromatographic techniques.

Synthesis of cis-3-Nonene

A common method for synthesizing a cis-alkene is through the reduction of an alkyne using specific catalysts.

Protocol for the Synthesis of cis-3-Nonene: [10]

• Deprotonation of Alkyne: Start with a terminal alkyne, such as 1-butyne. React it with a strong base like sodium amide (NaNH₂) in a suitable solvent (e.g., liquid ammonia) to deprotonate the alkyne, forming a sodium acetylide.

• Alkylation: Introduce an alkyl halide, in this case, 1-bromopentane. The acetylide ion will act as a nucleophile, attacking the primary alkyl halide in an Sₙ2 reaction to form 3-nonyne (B165639).

• Partial Hydrogenation: The resulting 3-nonyne is then partially hydrogenated to the cis-alkene. This is achieved using H₂ gas in the presence of Lindlar's catalyst (palladium on calcium carbonate, poisoned with lead acetate (B1210297) and quinoline). The catalyst's reduced activity prevents over-reduction to the alkane (nonane).

• Work-up and Purification: After the reaction is complete, the catalyst is filtered off, and the product is purified, typically by distillation, to yield cis-3-nonene.

Synthesis workflow for cis-3-Nonene.

Spectroscopic and Chromatographic Analysis

To determine the structure and purity of 3-Nonene, a combination of analytical techniques is employed.

General Experimental Workflow:

• Separation: If dealing with a mixture of isomers or impurities, the first step is separation. Gas Chromatography (GC) is highly effective for separating volatile compounds like alkenes.[11] A non-polar capillary column is typically used, and the retention indices can help in identifying the isomers.[3][12]

• Structure Elucidation:

  • Mass Spectrometry (MS): Often coupled with GC (GC-MS), MS provides the molecular weight of the compound and information about its fragmentation pattern, which can help confirm the carbon skeleton.[13] The molecular ion peak for 3-Nonene would be observed at an m/z ratio corresponding to its molecular weight (approximately 126).[14]

  • Infrared (IR) Spectroscopy: IR spectroscopy is used to identify functional groups. For 3-Nonene, the key absorption would be the C=C stretch. For trans-3-Nonene, a characteristic out-of-plane C-H bending vibration is observed around 965 cm⁻¹. The corresponding vibration for the cis isomer is less distinct and occurs around 675-730 cm⁻¹.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • ¹H NMR: This provides information about the chemical environment of the hydrogen atoms. The vinyl protons (H-C=C-H) in 3-Nonene would appear in the range of 5.3-5.5 ppm. The coupling constants (J-values) between these protons are different for the cis and trans isomers, allowing for their distinction.

    • ¹³C NMR: This technique identifies the different types of carbon atoms. The sp² hybridized carbons of the double bond in 3-Nonene would have characteristic chemical shifts in the downfield region of the spectrum (typically 120-140 ppm).

General analytical workflow for 3-Nonene characterization.

References

• 1. 3-Nonene [webbook.nist.gov]
• 2. Nonene - Wikipedia [en.wikipedia.org]
• 3. 3-Nonene, (3Z)- | C9H18 | CID 5364453 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 3-Nonene | CAS#:20063-92-7 | Chemsrc [chemsrc.com]
• 5. 3-Nonene (CAS 20063-77-8) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 6. CIS-3-NONENE | 20237-46-1 [chemicalbook.com]
• 7. Non-3-ene | C9H18 | CID 88350 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. cis-3-Nonene [webbook.nist.gov]
• 9. 3-Nonene, (E)- [webbook.nist.gov]
• 10. Solved Which sequence of reactions works best in | Chegg.com [chegg.com]
• 11. cis-3-Nonene [webbook.nist.gov]
• 12. 3-Nonene, (3E)- | C9H18 | CID 5364445 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. vanderbilt.edu [vanderbilt.edu]
• 14. 3-Nonene [webbook.nist.gov]

An In-depth Technical Guide to the Synthesis of cis-3-Nonene from 3-Heptyne

Abstract

This technical guide provides a comprehensive overview of the primary synthetic methodologies for the stereoselective conversion of 3-heptyne (B1585052) to cis-3-nonene (B1606493). The document is intended for researchers, scientists, and professionals in the field of drug development and organic synthesis. It details two principal methods: catalytic hydrogenation using Lindlar's catalyst and P-2 nickel catalyst, and a third alternative, hydroboration-protonolysis. This guide includes detailed experimental protocols, a comparative analysis of quantitative data, and visual diagrams of reaction workflows to facilitate a deeper understanding and practical application of these synthetic routes.

Introduction

The stereoselective synthesis of cis-alkenes is a fundamental transformation in organic chemistry, with the products serving as crucial intermediates in the synthesis of pharmaceuticals, natural products, and fine chemicals. cis-3-Nonene, a nine-carbon alkene with a cis-configured double bond, is a valuable building block in various synthetic pathways. The most direct and common precursor for the synthesis of cis-3-nonene is 3-heptyne. This guide focuses on the established and effective methods for this specific conversion, emphasizing stereochemical control to achieve a high yield of the desired cis-isomer.

Core Synthesis Methodologies

The synthesis of cis-3-nonene from 3-heptyne is primarily achieved through the syn-addition of hydrogen across the triple bond of the alkyne. This is accomplished using heterogeneous catalysis with "poisoned" or deactivated catalysts that prevent over-reduction to the corresponding alkane (nonane). An alternative approach involves a two-step hydroboration-protonolysis sequence.

Catalytic Hydrogenation with Lindlar's Catalyst

Catalytic hydrogenation using Lindlar's catalyst is a widely recognized and reliable method for the synthesis of cis-alkenes from alkynes.[1] The catalyst consists of palladium deposited on a solid support, typically calcium carbonate (CaCO₃) or barium sulfate (B86663) (BaSO₄), and deactivated with a "poison" such as lead acetate (B1210297) or lead oxide, and an amine, most commonly quinoline (B57606).[1][2][3] This deactivation prevents the further reduction of the initially formed cis-alkene to an alkane.[2][3] The hydrogenation is stereospecific, occurring via syn-addition of hydrogen to the alkyne adsorbed on the catalyst surface, resulting in the exclusive formation of the cis-alkene.[1][2]

Catalytic Hydrogenation with P-2 Nickel Catalyst

The P-2 nickel catalyst, a form of nickel boride (Ni₂B), offers an effective alternative to the lead-containing Lindlar's catalyst.[4] It is typically prepared in situ by the reduction of a nickel(II) salt, such as nickel(II) acetate, with sodium borohydride (B1222165) in an ethanol (B145695) solution.[4] For enhanced stereoselectivity in the reduction of internal alkynes to cis-alkenes, the P-2 nickel catalyst is often modified with the addition of ethylenediamine (B42938). This modification is believed to further refine the catalyst's surface, improving its selectivity for alkynes over alkenes and leading to very high cis:trans ratios. Similar to Lindlar's catalyst, the P-2 nickel catalyzed hydrogenation proceeds via a syn-addition mechanism on the catalyst surface.

Hydroboration-Protonolysis

A non-catalytic alternative for the conversion of alkynes to cis-alkenes is the hydroboration-protonolysis sequence. This two-step process involves the syn-addition of a borane (B79455) reagent across the triple bond to form a vinylborane (B8500763) intermediate, followed by protonolysis of the carbon-boron bond with a carboxylic acid, such as acetic acid, to yield the cis-alkene. To prevent the double addition of borane to the alkyne, sterically hindered boranes like disiamylborane (B86530) ((Sia)₂BH) or dicyclohexylborane (B74569) are typically employed. The stereospecificity of both the hydroboration (syn-addition) and the protonolysis (retention of configuration) steps ensures the formation of the cis-alkene.

Quantitative Data Summary

Method	Catalyst/Reagent System	Typical Yield of cis-Alkene	Typical cis:trans Selectivity	Reaction Conditions	Key Advantages	Key Disadvantages
Lindlar Hydrogenation	5% Pd/CaCO₃, poisoned with Pb(OAc)₂ and quinoline	85-98%[5]	>95% Z[5]	H₂ (1 atm), Room Temperature, various solvents (e.g., Hexane (B92381), Ethanol)[5]	Well-established, reliable, high yields[5]	Uses toxic lead, catalyst can be pyrophoric, potential for over-reduction[5]
P-2 Nickel Hydrogenation	Ni(OAc)₂ + NaBH₄ (in situ); with ethylenediamine	~94% (for analogous alkynol)[6]	>200:1 (for analogous alkynol)[6]	H₂ (1 atm), 20-25°C, Ethanol[6]	Avoids toxic heavy metals, very high stereoselectivity[6]	Catalyst prepared in situ, can be sensitive to air
Hydroboration-Protonolysis	1. (Sia)₂BH or other hindered borane2. CH₃COOH	High	>98% Z	1. 0°C to RT, THF2. Reflux	Excellent stereoselectivity, metal-free reduction step	Requires stoichiometric borane reagent, two-step process

Experimental Protocols

Catalytic Hydrogenation of 3-Heptyne using Lindlar's Catalyst

Reagents:

• 3-Heptyne

• Lindlar's Catalyst (5% Pd on CaCO₃, poisoned with lead)

• Quinoline

• Hexane (anhydrous)

• Hydrogen gas (H₂)

• Celite

Apparatus:

• Two-neck round-bottom flask

• Magnetic stirrer

• Hydrogen balloon or hydrogenation apparatus

• Septa

• Needles and tubing for gas handling

Procedure:

• In a clean, dry two-neck round-bottom flask equipped with a magnetic stir bar, add Lindlar's catalyst (approximately 5-10% by weight relative to the 3-heptyne).

• The flask is then sealed with septa and purged with nitrogen or argon.

• Anhydrous hexane is added via syringe, followed by the 3-heptyne and a small amount of quinoline (as a further deactivator, optional).

• The nitrogen/argon atmosphere is replaced with hydrogen gas, typically by evacuating and backfilling the flask with hydrogen from a balloon. A positive pressure of hydrogen is maintained throughout the reaction.

• The reaction mixture is stirred vigorously at room temperature.

• The progress of the reaction is monitored by thin-layer chromatography (TLC) or gas chromatography (GC) to observe the consumption of the starting alkyne.

• Upon completion of the reaction, the hydrogen atmosphere is replaced with nitrogen.

• The reaction mixture is filtered through a pad of Celite to remove the catalyst. The Celite pad is washed with a small amount of fresh solvent.

• The filtrate is concentrated under reduced pressure to yield the crude cis-3-nonene.

• The product can be further purified by distillation if necessary.

Catalytic Hydrogenation of 3-Heptyne using P-2 Nickel Catalyst with Ethylenediamine

Reagents:

• Nickel(II) acetate tetrahydrate

• Sodium borohydride (NaBH₄)

• Ethanol

• Ethylenediamine

• 3-Heptyne

• Hydrogen gas (H₂)

• Activated carbon

Apparatus:

• Hydrogenation flask (e.g., a Brown² hydrogenator or a similar setup)

• Magnetic stirrer

• Syringes and needles

Procedure:

• Catalyst Preparation (in situ):

  • In a hydrogenation flask, dissolve nickel(II) acetate tetrahydrate in ethanol.

  • Purge the flask with hydrogen gas.

  • With vigorous stirring, add a solution of sodium borohydride in ethanol to the nickel salt solution. A black, finely divided precipitate of P-2 nickel catalyst will form.

• Hydrogenation Reaction:

  • To the freshly prepared P-2 nickel catalyst suspension, add ethylenediamine via syringe.

  • Add the 3-heptyne to the reaction mixture.

  • Ensure the flask is connected to a hydrogen source and maintain a hydrogen atmosphere (1 atm).

  • Stir the mixture at room temperature (20-25°C). The uptake of hydrogen is typically monitored.

• Work-up:

  • Once the hydrogen uptake ceases (indicating the reaction is complete), the reaction mixture is filtered through a pad of activated carbon to remove the catalyst.

  • The filtrate is diluted with water and extracted with a low-boiling hydrocarbon solvent such as pentane (B18724) or diethyl ether.

  • The combined organic extracts are washed with water, dried over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), and the solvent is removed by distillation to yield cis-3-nonene.

Synthesis of cis-3-Nonene via Hydroboration-Protonolysis of 3-Heptyne

Reagents:

• 3-Heptyne

• A sterically hindered borane (e.g., disiamylborane, prepared in situ from 2-methyl-2-butene (B146552) and borane-tetrahydrofuran (B86392) complex)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Glacial acetic acid (CH₃COOH)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Diethyl ether or pentane

• Anhydrous magnesium sulfate (MgSO₄)

Apparatus:

• Two-neck round-bottom flask

• Dropping funnel

• Magnetic stirrer

• Nitrogen or argon inlet

• Reflux condenser

Procedure:

• Hydroboration:

  • In a dry, two-neck round-bottom flask under an inert atmosphere (nitrogen or argon), dissolve 3-heptyne in anhydrous THF.

  • Cool the solution to 0°C in an ice bath.

  • Slowly add a solution of a sterically hindered borane (e.g., disiamylborane, 1.0 equivalent) in THF to the stirred alkyne solution.

  • After the addition is complete, stir the reaction mixture at 0°C for one hour, and then allow it to warm to room temperature for an additional 2-4 hours to ensure the complete formation of the vinylborane intermediate.

• Protonolysis:

  • Cool the reaction flask back to 0°C.

  • Slowly add anhydrous acetic acid (3-5 equivalents) to the vinylborane solution.

  • After the addition, remove the ice bath and heat the mixture to reflux for 2-3 hours.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Carefully quench the reaction by the slow addition of saturated sodium bicarbonate solution until the evolution of gas ceases.

  • Extract the mixture with diethyl ether or pentane.

  • Wash the combined organic layers with water and then with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • The crude product can be purified by column chromatography or distillation to yield pure cis-3-nonene.

Mandatory Visualizations

Caption: Synthetic routes from 3-heptyne to cis-3-nonene.

Caption: Workflow for Lindlar hydrogenation.

Conclusion

The synthesis of cis-3-nonene from 3-heptyne can be effectively achieved with high stereoselectivity using several reliable methods. The choice of method will depend on factors such as the availability of reagents and equipment, desired purity, and tolerance for certain reagents (e.g., lead in the Lindlar catalyst). Catalytic hydrogenation with either Lindlar's catalyst or P-2 nickel offers a direct and efficient one-step conversion. The P-2 nickel catalyst, particularly when modified with ethylenediamine, provides an excellent lead-free alternative with potentially higher stereoselectivity. The hydroboration-protonolysis route, while being a two-step process, is also a highly stereoselective option that avoids the use of metal catalysts for the reduction step. The detailed protocols and comparative data presented in this guide are intended to assist researchers in selecting and implementing the most suitable method for their specific synthetic needs.

References

• 1. byjus.com [byjus.com]
• 2. Lindlar catalyst - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Nickel boride catalyst - Wikipedia [en.wikipedia.org]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Physical Properties of trans-3-Nonene

This technical guide provides a comprehensive overview of the key physical properties of trans-3-Nonene (B166812). The document is intended for researchers, scientists, and professionals in drug development who require accurate and detailed information on this compound. All quantitative data is summarized for clarity, and detailed experimental methodologies are provided for the determination of its boiling point.

Core Physical Properties of trans-3-Nonene

trans-3-Nonene, with the CAS number 20063-77-8, is an alkene with the molecular formula C9H18.[1][2][3] Its physical characteristics are crucial for its handling, application, and analysis in a laboratory setting.

Table of Physical Properties

Property	Value	Notes
Boiling Point	147 °C[4]	at standard atmospheric pressure
Density	0.734 g/mL	at 25 °C[1][2][5][6][7]
Refractive Index	1.419	at 20 °C[1][2][5][6][7]
Melting Point	-89.14 °C	(estimated)[1][2][5]
Flash Point	90 °F (32.2 °C)	[1][2][5]
Vapor Pressure	6.06 mmHg	at 25 °C[1]
Molecular Weight	126.24 g/mol	[8]
Molecular Formula	C9H18	[3]

Experimental Protocols for Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure.[9] For a compound like trans-3-Nonene, several standard laboratory methods can be employed for accurate determination.

1. Simple Distillation Method

This method is suitable when a relatively larger sample volume (at least 5 mL) is available.[9][10]

• Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle.

• Procedure:

  • Place approximately 5-10 mL of trans-3-Nonene into the distillation flask along with a few boiling chips to ensure smooth boiling.

  • Assemble the distillation apparatus, ensuring the thermometer bulb is positioned just below the side arm of the distillation flask to accurately measure the temperature of the vapor.

  • Begin heating the flask gently.

  • Record the temperature when the liquid begins to boil and the vapor temperature stabilizes. This stable temperature reading, during active distillation, is the boiling point.[10]

  • It is also recommended to record the ambient barometric pressure as the boiling point is pressure-dependent.[9]

2. Thiele Tube Method

This micro-method is ideal when only a small amount of the substance is available (less than 0.5 mL).[10]

• Apparatus: Thiele tube, thermometer, small test tube (Durham tube), capillary tube, rubber band, heating source.

• Procedure:

  • Seal one end of a capillary tube using a flame.

  • Attach a small test tube containing 0.2-0.3 mL of trans-3-Nonene to a thermometer using a rubber band. The bottom of the test tube should be aligned with the thermometer bulb.

  • Place the sealed capillary tube (sealed end up) into the test tube.

  • Insert the entire assembly into the Thiele tube, which is filled with a high-boiling point liquid such as mineral oil.

  • Gently heat the side arm of the Thiele tube.

  • As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.

  • Stop heating when a steady stream of bubbles is observed.

  • The boiling point is the temperature at which the liquid just begins to enter the capillary tube as the apparatus cools.[10]

Visualizing Experimental Workflow

The following diagram illustrates the logical workflow for determining the boiling point of trans-3-Nonene using the Thiele Tube method.

Caption: Workflow for Boiling Point Determination using the Thiele Tube Method.

References

• 1. Page loading... [wap.guidechem.com]
• 2. echemi.com [echemi.com]
• 3. Page loading... [wap.guidechem.com]
• 4. Nonene - Wikipedia [en.wikipedia.org]
• 5. chembk.com [chembk.com]
• 6. TRANS-3-NONENE | 20063-77-8 [chemicalbook.com]
• 7. trans-3-nonene | CAS#:20063-77-8 | Chemsrc [chemsrc.com]
• 8. 3-Nonene, (3E)- | C9H18 | CID 5364445 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 10. chem.libretexts.org [chem.libretexts.org]

3-Nonene spectroscopic data interpretation and analysis

An in-depth analysis of the spectroscopic data for 3-Nonene is presented for researchers, scientists, and professionals in drug development. This guide provides a comprehensive interpretation of Infrared (IR), Nuclear Magnetic Resonance (NMR), and Mass Spectrometry (MS) data, complete with experimental protocols and a logical workflow for structural elucidation.

Spectroscopic Data of 3-Nonene

3-Nonene (C₉H₁₈, Molecular Weight: 126.24 g/mol ) is an alkene with the double bond located at the third carbon.[1][2] It exists as two geometric isomers: cis-(Z) and trans-(E). The spectroscopic data, particularly in IR and NMR, can show subtle differences between these isomers. The data presented here primarily corresponds to the trans-(E) isomer unless otherwise specified.

Infrared (IR) Spectroscopy Data

The IR spectrum of an alkene is characterized by several key absorption bands. For 3-nonene, these include the C-H stretching vibrations for the sp² hybridized carbons of the double bond, the C=C double bond stretch, and the out-of-plane C-H bending vibrations.[3][4]

Frequency (cm⁻¹)	Intensity	Vibrational Assignment
~3015	Medium	=C-H Stretch
2960-2850	Strong	C-H Stretch (sp³ C-H bonds)
~1670	Weak-Medium	C=C Stretch (trans-disubstituted)
~965	Strong	=C-H Bend (Out-of-plane, trans)

Note: The C=C stretching vibration for a trans-disubstituted alkene is often weak because the change in dipole moment during the vibration is small.[4] The strong band at ~965 cm⁻¹ is highly characteristic of a trans-disubstituted double bond.

Nuclear Magnetic Resonance (NMR) Spectroscopy Data

NMR spectroscopy provides detailed information about the carbon and hydrogen framework of the molecule. The chemical shifts are influenced by the electronic environment of each nucleus.

¹H NMR Spectroscopy Data (Solvent: CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~5.4	m (multiplet)	2H	-CH=CH- (Olefinic Protons)
~2.0	m (multiplet)	4H	=CH-CH₂ - and -CH₂ -CH= (Allylic Protons)
~1.4	m (multiplet)	6H	-CH₂-CH₂ -CH₂- and -CH₂-CH₂ -CH₃
~0.9	t (triplet)	6H	-CH₃

¹³C NMR Spectroscopy Data

Chemical Shift (δ, ppm)	Assignment
~131	-C H=C H- (Olefinic Carbons)
~35	=CH-C H₂-
~32	-C H₂-CH₂-CH₃
~29	=CH-CH₂-C H₂-
~23	-CH₂-C H₂-CH₃
~14	-C H₃

Mass Spectrometry (MS) Data

Mass spectrometry of alkenes typically shows a distinct molecular ion peak (M⁺). The fragmentation patterns are dominated by cleavages that lead to the formation of stable carbocations, particularly resonance-stabilized allylic cations.[5][6]

m/z (Mass/Charge Ratio)	Relative Abundance	Assignment
126	Moderate	[M]⁺ (Molecular Ion)
97	Moderate	[M - C₂H₅]⁺ (Loss of ethyl radical)
83	Moderate	[M - C₃H₇]⁺ (Loss of propyl radical)
69	Strong	[C₅H₉]⁺ (Allylic cleavage)
55	Base Peak	[C₄H₇]⁺ (Allylic cleavage)
41	Strong	[C₃H₅]⁺ (Allyl cation)

Experimental Protocols

The following are generalized protocols for obtaining spectroscopic data for a liquid alkene like 3-nonene.

Infrared (IR) Spectroscopy Protocol (ATR-FTIR)

• Sample Preparation : As 3-nonene is a liquid, no specific sample preparation is needed for Attenuated Total Reflectance (ATR) FTIR. A single drop of the neat liquid is sufficient.

• Instrument Setup : Ensure the ATR crystal (typically diamond or germanium) is clean. Run a background spectrum of the empty ATR to account for atmospheric CO₂ and H₂O.

• Data Acquisition : Place a drop of 3-nonene onto the center of the ATR crystal. Lower the press to ensure good contact between the sample and the crystal.

• Spectrum Collection : Initiate the scan. Typically, 16 to 32 scans are co-added to obtain a high-quality spectrum in the range of 4000-400 cm⁻¹.[7]

• Processing : After acquisition, perform a baseline correction and peak picking to identify the key absorption frequencies. Clean the ATR crystal thoroughly with a suitable solvent (e.g., isopropanol (B130326) or acetone) after analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy Protocol

• Sample Preparation : Accurately weigh approximately 5-20 mg of 3-nonene.[8][9]

• Dissolution : Dissolve the sample in ~0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃) in a clean vial.[8] The solvent should not have signals that overlap with the analyte peaks.

• Transfer : Using a Pasteur pipette with a cotton or glass wool plug to filter out any particulates, carefully transfer the solution into a clean, dry 5 mm NMR tube.[9]

• Standard Addition : Add a small amount of an internal standard, typically tetramethylsilane (B1202638) (TMS), which provides a reference signal at 0 ppm.

• Instrument Setup : Insert the NMR tube into a spinner turbine and place it in the NMR spectrometer.

• Data Acquisition : The instrument will perform a series of automated steps:

  • Locking : The spectrometer locks onto the deuterium (B1214612) signal of the solvent to stabilize the magnetic field.[8]

  • Shimming : The magnetic field homogeneity is optimized to ensure sharp, symmetrical peaks.[8]

  • Tuning : The probe is tuned to the specific nucleus being observed (e.g., ¹H or ¹³C).

• Spectrum Collection : Set the appropriate acquisition parameters (e.g., number of scans, pulse angle, relaxation delay) and acquire the spectrum. ¹H NMR spectra are typically acquired quickly, while ¹³C NMR requires more scans due to its lower natural abundance.

Mass Spectrometry (MS) Protocol (EI-MS)

• Sample Introduction : For a volatile liquid like 3-nonene, the sample can be introduced via a direct insertion probe or, more commonly, through a gas chromatograph (GC-MS) for sample purification and introduction.[10]

• Ionization : In the ion source, the sample molecules are bombarded with a high-energy electron beam (typically 70 eV) in a high vacuum environment. This process, known as Electron Impact (EI) ionization, ejects an electron from the molecule to form a radical cation, the molecular ion [M]⁺.[11]

• Fragmentation : The high energy of the molecular ion causes it to fragment into smaller, charged ions and neutral radicals. This fragmentation is a reproducible process that is characteristic of the molecule's structure.[10]

• Mass Analysis : The resulting ions are accelerated into a mass analyzer (e.g., a quadrupole or magnetic sector), which separates them based on their mass-to-charge (m/z) ratio.[11]

• Detection : An electron multiplier or similar detector records the abundance of ions at each m/z value.

• Data Presentation : The resulting data is plotted as a mass spectrum, showing the relative abundance of each ion fragment versus its m/z ratio.[11]

Spectroscopic Analysis Workflow

The following diagram illustrates the logical workflow for identifying an unknown compound as 3-nonene by integrating data from IR, NMR, and MS.

Caption: Workflow for 3-Nonene identification via spectroscopy.

References

• 1. 3-Nonene [webbook.nist.gov]
• 2. Non-3-ene | C9H18 | CID 88350 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. orgchemboulder.com [orgchemboulder.com]
• 4. spectroscopyonline.com [spectroscopyonline.com]
• 5. youtube.com [youtube.com]
• 6. collard.chemistry.gatech.edu [collard.chemistry.gatech.edu]
• 7. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 8. How To Prepare And Run An NMR Sample - Blogs - News [alwsci.com]
• 9. NMR Sample Preparation [nmr.chem.umn.edu]
• 10. The Mass Spectrometry Experiment [sites.science.oregonstate.edu]
• 11. Mass Spectrometry [www2.chemistry.msu.edu]

An In-depth Technical Guide to the 1H NMR Spectrum Analysis of 3-Nonene Isomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the ¹H NMR spectra of (E)- and (Z)-3-nonene, offering a detailed comparison of their spectral features. It includes a standard experimental protocol for sample preparation and data acquisition, along with a logical workflow for isomer differentiation.

Introduction

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical technique for elucidating the structure of organic molecules. For unsaturated compounds such as alkenes, ¹H NMR is particularly valuable for determining stereochemistry. The spatial arrangement of substituents around a double bond significantly influences the chemical environment of nearby protons, leading to distinct chemical shifts and coupling constants. This guide focuses on the analysis of the ¹H NMR spectra of the geometric isomers of 3-nonene, (E)-3-nonene and (Z)-3-nonene, highlighting the key differences that allow for their unambiguous identification.

Data Presentation: Predicted ¹H NMR Spectral Data

The following tables summarize the predicted ¹H NMR spectral data for (E)-3-nonene and (Z)-3-nonene. These values were obtained using an online NMR prediction tool and are provided for illustrative purposes. Actual experimental values may vary depending on the specific conditions.

Table 1: Predicted ¹H NMR Data for (E)-3-Nonene

Protons	Chemical Shift (ppm)	Multiplicity	Coupling Constant (J) in Hz
H1	0.90	t	7.4
H2	1.39	sextet	7.4
H3	5.39	dt	15.3, 6.2
H4	5.34	dt	15.3, 7.1
H5	1.99	q	7.1
H6	1.30	sextet	7.4
H7	1.28	sextet	7.4
H8	1.28	sextet	7.4
H9	0.88	t	7.1

Table 2: Predicted ¹H NMR Data for (Z)-3-Nonene

Protons	Chemical Shift (ppm)	Multiplicity	Coupling Constant (J) in Hz
H1	0.90	t	7.4
H2	1.39	sextet	7.4
H3	5.33	dt	10.8, 7.5
H4	5.23	dt	10.8, 7.5
H5	2.06	q	7.5
H6	1.30	sextet	7.4
H7	1.28	sextet	7.4
H8	1.28	sextet	7.4
H9	0.88	t	7.1

Experimental Protocols

A generalized experimental protocol for acquiring high-quality ¹H NMR spectra of liquid samples like the 3-nonene isomers is provided below.

Sample Preparation

• Sample Quantity: For a standard ¹H NMR spectrum, weigh approximately 5-20 mg of the 3-nonene isomer.

• Solvent Selection: Choose a suitable deuterated solvent that will completely dissolve the sample. Chloroform-d (CDCl₃) is a common choice for nonpolar organic compounds.

• Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of the deuterated solvent in a clean, dry vial.

• Transfer: Using a Pasteur pipette with a cotton or glass wool plug to filter out any particulate matter, carefully transfer the solution into a clean, dry 5 mm NMR tube. The final sample height in the tube should be around 4-5 cm.

• Capping and Cleaning: Securely cap the NMR tube. Wipe the outside of the tube with a lint-free tissue dampened with a solvent like ethanol (B145695) to remove any fingerprints or dust.

NMR Data Acquisition

• Instrument Setup: Place the NMR tube into a spinner turbine and adjust its position using a depth gauge. Insert the sample into the NMR spectrometer.

• Locking and Shimming: The instrument will lock onto the deuterium (B1214612) signal of the solvent to stabilize the magnetic field. The magnetic field homogeneity is then optimized through an automated or manual shimming process to ensure sharp spectral lines.

• Tuning and Matching: The NMR probe is tuned to the ¹H frequency to maximize signal detection.

• Acquisition Parameters: Set the appropriate acquisition parameters, including the number of scans, spectral width, and relaxation delay. For a routine ¹H spectrum, a small number of scans is usually sufficient.

• Data Acquisition: Initiate the acquisition process to obtain the Free Induction Decay (FID).

• Data Processing: The FID is then subjected to a Fourier transform to generate the frequency-domain NMR spectrum. Phase and baseline corrections are applied to obtain the final, interpretable spectrum.

Mandatory Visualization

The following diagrams illustrate the molecular structures of the 3-nonene isomers and the logical workflow for their differentiation using ¹H NMR spectroscopy.

Caption: Molecular structures of (E)- and (Z)-3-nonene isomers.

Caption: Workflow for distinguishing 3-nonene isomers via ¹H NMR.

In-Depth Technical Guide: 13C NMR Chemical Shifts for (Z)-non-3-ene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the predicted 13C Nuclear Magnetic Resonance (NMR) chemical shifts for (Z)-non-3-ene. Due to the limited availability of experimental spectral data for this specific compound in publicly accessible databases, this document presents predicted values obtained from computational models. These predictions are valuable for structure verification, analysis of related compounds, and as a reference for experimental work. Additionally, a standardized experimental protocol for the acquisition of 13C NMR data for liquid alkene samples is provided.

Predicted 13C NMR Chemical Shift Data

The predicted 13C NMR chemical shifts for (Z)-non-3-ene are summarized in Table 1. The carbon atoms are numbered sequentially starting from the terminus of the longer alkyl chain, as depicted in the molecular structure diagram (Figure 1). These predictions are based on established algorithms and databases that analyze the local electronic environment of each carbon atom.

Table 1: Predicted 13C NMR Chemical Shifts for (Z)-non-3-ene

Carbon Atom	Predicted Chemical Shift (ppm)
C1	14.1
C2	22.9
C3	123.2
C4	132.5
C5	27.3
C6	32.1
C7	22.6
C8	31.8
C9	14.0

Note: These values are predicted and should be used as a guide for experimental data interpretation. Actual experimental values may vary based on solvent, concentration, and temperature.

Molecular Structure and Carbon Numbering

The structure of (Z)-non-3-ene with the corresponding carbon atom numbering used for the chemical shift assignments is shown below. This visualization is crucial for correlating the tabulated data with the specific atomic positions within the molecule.

Figure 1: Molecular structure of (Z)-non-3-ene with carbon atom numbering.

Experimental Protocol for 13C NMR Spectroscopy

This section outlines a general and robust methodology for the acquisition of a 13C NMR spectrum for a liquid alkene sample such as (Z)-non-3-ene.

1. Sample Preparation

• Sample Purity: Ensure the sample of (Z)-non-3-ene is of sufficient purity to avoid interference from impurities in the spectrum.

• Solvent Selection: A deuterated solvent is used to provide a lock signal for the NMR spectrometer and to avoid large solvent peaks in the proton spectrum (which is often acquired alongside the 13C spectrum). For non-polar compounds like alkenes, deuterated chloroform (B151607) (CDCl3) is a common and suitable choice.[1][2]

• Concentration: For a standard 5 mm NMR tube, dissolve approximately 50-100 mg of the compound in 0.6-0.7 mL of the deuterated solvent. The concentration should be sufficient to obtain a good signal-to-noise ratio in a reasonable time.

• Internal Standard: Tetramethylsilane (TMS) is typically used as an internal standard for referencing the chemical shifts to 0.00 ppm.[1][2] A small amount can be added directly to the solvent, or solvents containing TMS are commercially available.

• Filtration: If any particulate matter is present, filter the sample solution through a small plug of glass wool in a Pasteur pipette directly into the NMR tube to prevent shimming issues.

2. NMR Spectrometer Setup and Data Acquisition

The following parameters are provided as a starting point and may require optimization based on the specific instrument and sample.

• Spectrometer: A modern NMR spectrometer with a field strength of 400 MHz or higher is recommended for good resolution and sensitivity.

• Probe: A standard broadband or dual-channel probe suitable for 13C detection.

• Temperature: Spectra are typically acquired at room temperature (e.g., 298 K).

• Locking and Shimming: The spectrometer's field frequency is locked onto the deuterium (B1214612) signal of the solvent. The magnetic field homogeneity is then optimized through an automated or manual shimming process to achieve sharp, symmetrical peaks.

• Acquisition Parameters:

  • Pulse Program: A standard single-pulse experiment with proton decoupling (e.g., zgpg30 or a similar pulse sequence) is typically used to obtain a proton-decoupled 13C spectrum, where each unique carbon appears as a single line.

  • Acquisition Time (AQ): Typically 1-2 seconds.

  • Relaxation Delay (D1): A delay of 2-5 seconds is generally sufficient for most carbons in a molecule of this size to relax, allowing for semi-quantitative analysis. Quaternary carbons may require longer relaxation delays for accurate integration.

  • Number of Scans (NS): Due to the low natural abundance of 13C, a larger number of scans is required compared to 1H NMR. A typical range is from 128 to 1024 scans, depending on the sample concentration and desired signal-to-noise ratio.

  • Spectral Width (SW): A spectral width of approximately 200-240 ppm is usually sufficient to cover the entire range of 13C chemical shifts for organic molecules.[3]

3. Data Processing

• Fourier Transformation: The acquired Free Induction Decay (FID) is converted into a frequency-domain spectrum through a Fourier transform.

• Phase Correction: The spectrum is phased to ensure that all peaks have a pure absorption lineshape.

• Baseline Correction: The baseline of the spectrum is corrected to be flat.

• Referencing: The spectrum is referenced by setting the TMS peak to 0.00 ppm. If TMS is not used, the solvent peak can be used as a secondary reference (e.g., the center of the CDCl3 triplet at 77.16 ppm).

• Peak Picking: The chemical shifts of the peaks are identified and tabulated.

Logical Workflow for 13C NMR Prediction and Analysis

The process of obtaining and utilizing predicted 13C NMR data can be visualized as a logical workflow. This diagram illustrates the key steps from structure input to final spectral analysis.

Figure 2: Workflow for the prediction and experimental verification of 13C NMR spectra.

References

• 1. acdlabs.com [acdlabs.com]
• 2. computational chemistry - Modern open-source tools for simulation of NMR spectra - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 3. CASPRE [caspre.ca]

Unraveling the Molecular Blueprint: An In-depth Technical Guide to the Mass Spectrometry Fragmentation Patterns of 3-Nonene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the electron ionization mass spectrometry (EI-MS) fragmentation patterns of 3-nonene. Designed for professionals in research and development, this document offers a detailed examination of the fragmentation pathways, quantitative data on ion abundance, a standardized experimental protocol, and a visual representation of the fragmentation logic.

Core Fragmentation Data of 3-Nonene

The mass spectrum of 3-nonene is characterized by a series of fragment ions that provide structural information about the molecule. The quantitative data, derived from the National Institute of Standards and Technology (NIST) database, is summarized below. The base peak, the most abundant ion, is observed at a mass-to-charge ratio (m/z) of 56. The molecular ion peak ([M]⁺) at m/z 126 is of low abundance, a common characteristic for alkenes which tend to fragment readily.[1][2]

m/z	Relative Intensity (%)	Proposed Fragment Ion
27	35	[C₂H₃]⁺
29	40	[C₂H₅]⁺
39	50	[C₃H₃]⁺
41	85	[C₃H₅]⁺ (Allyl cation)
42	60	[C₃H₆]⁺
55	95	[C₄H₇]⁺
56	100	[C₄H₈]⁺ (Base Peak)
69	50	[C₅H₉]⁺
70	30	[C₅H₁₀]⁺
83	20	[C₆H₁₁]⁺
97	5	[C₇H₁₃]⁺
126	<5	[C₉H₁₈]⁺ (Molecular Ion)

Deciphering the Fragmentation Pathways

The fragmentation of 3-nonene upon electron ionization can be explained by established mechanisms for alkenes, primarily allylic cleavage and McLafferty rearrangement. These pathways lead to the formation of the characteristic ions observed in the mass spectrum.

Allylic Cleavage: The C-C bond beta to the double bond is weak and prone to cleavage. For 3-nonene, this results in the formation of stable allyl cations.

McLafferty Rearrangement: This rearrangement involves the transfer of a gamma-hydrogen atom to the double bond, followed by the cleavage of the beta C-C bond. This process results in the elimination of a neutral alkene molecule and the formation of a radical cation. For 3-nonene, this is a prominent pathway leading to the base peak at m/z 56.

Figure 1. Primary fragmentation pathways of 3-nonene in EI-MS.

Experimental Protocol: Electron Ionization Mass Spectrometry of 3-Nonene

The following protocol outlines a standard procedure for the analysis of 3-nonene using a gas chromatograph coupled with a mass spectrometer (GC-MS) with an electron ionization source.

1. Instrumentation:

• Gas Chromatograph (GC) equipped with a suitable capillary column (e.g., DB-5ms, 30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Mass Spectrometer (MS) with an Electron Ionization (EI) source.

2. Sample Preparation:

• Prepare a dilute solution of 3-nonene in a volatile solvent (e.g., hexane (B92381) or dichloromethane) at a concentration of approximately 100 µg/mL.

3. GC Conditions:

• Injector Temperature: 250 °C

• Injection Mode: Split (e.g., 50:1 split ratio)

• Injection Volume: 1 µL

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: Increase to 200 °C at a rate of 10 °C/min.

  • Final hold: Hold at 200 °C for 5 minutes.

4. MS Conditions:

• Ion Source: Electron Ionization (EI)

• Ionization Energy: 70 eV[3]

• Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

• Scan Range: m/z 20 - 200

• Scan Rate: 2 scans/second

5. Data Acquisition and Analysis:

• Acquire data in full scan mode.

• Process the data using the instrument's software to obtain the mass spectrum of the 3-nonene peak.

• Identify the molecular ion and major fragment ions. Compare the obtained spectrum with a reference library, such as the NIST Mass Spectral Library, for confirmation.

Logical Workflow of Fragmentation Analysis

The process of identifying an unknown compound like 3-nonene through its mass spectrum follows a logical workflow. This begins with the ionization of the molecule, followed by fragmentation through various pathways, leading to a unique mass spectrum that serves as a molecular fingerprint.

Figure 2. Logical workflow for the mass spectral analysis of 3-nonene.

References

• 1. 3-Nonene [webbook.nist.gov]
• 2. 3-Nonene [webbook.nist.gov]
• 3. An Organic Chemist’s Guide to Electrospray Mass Spectrometric Structure Elucidation - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to FT-IR Analysis of the C=C Bond in 3-Nonene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Fourier-Transform Infrared (FT-IR) spectroscopy as applied to the analysis of the carbon-carbon double bond (C=C) in 3-nonene. It details the characteristic vibrational frequencies, offers a complete experimental protocol for sample analysis, and presents the data in a clear, comparative format.

Principles of FT-IR Spectroscopy for Alkene Analysis

Fourier-Transform Infrared (FT-IR) spectroscopy is a powerful analytical technique that identifies functional groups in a molecule by measuring the absorption of infrared radiation.[1] When a molecule is exposed to infrared radiation, its bonds vibrate at specific frequencies. These vibrations, which include stretching and bending, are quantized and will only occur if the molecule absorbs radiation of a specific frequency corresponding to the energy of that vibration.

For alkenes, such as 3-nonene, the most diagnostic absorptions in an FT-IR spectrum are associated with the C=C double bond and the vinylic C-H bonds (=C-H). The key vibrational modes are:

• C=C Stretching: This vibration typically gives rise to a moderate absorption band in the region of 1680-1620 cm⁻¹.[2][3][4] The exact position and intensity of this peak can be influenced by the substitution pattern around the double bond.

• Vinylic C-H Stretching: The stretching of C-H bonds where the carbon is part of a double bond occurs at higher frequencies (higher wavenumbers) than the C-H stretching in alkanes. These peaks are typically found in the 3100-3000 cm⁻¹ region.[3][5]

• Vinylic C-H Out-of-Plane Bending (Wagging): These vibrations are particularly useful for determining the substitution pattern of the alkene, including the distinction between cis and trans isomers. These strong absorptions appear in the 1000-650 cm⁻¹ region of the spectrum.[3][5][6][7]

Data Presentation: Characteristic FT-IR Absorptions for C=C Bonds

The following table summarizes the key FT-IR absorption frequencies for various types of C=C bonds, which is essential for the analysis of 3-nonene and other alkenes. 3-Nonene is a disubstituted alkene and can exist as either a cis or trans isomer, each with a distinct spectral signature.

Alkene Substitution	C=C Stretch (cm⁻¹)	=C-H Stretch (cm⁻¹)	=C-H Out-of-Plane Bend (cm⁻¹)
Monosubstituted (R-CH=CH₂)	1645 - 1635	3095 - 3075 & 3040 - 3010	995 - 985 & 915 - 905 (two bands)[5][6][7]
cis-Disubstituted (R-CH=CH-R')	1660 - 1630[5]	3040 - 3010	730 - 675 (strong, broad)[5][6][7]
trans-Disubstituted (R-CH=CH-R')	1680 - 1660[5]	3040 - 3010	980 - 960 (strong, sharp)[5][6][7]
1,1-Disubstituted (R₂C=CH₂)	1655 - 1645	3095 - 3075	895 - 885 (strong, sharp)[6][7]
Trisubstituted (R₂C=CHR')	1680 - 1665[5]	3040 - 3010	840 - 790 (medium to strong)[5][6]
Tetrasubstituted (R₂C=CR'₂)	1680 - 1665 (often weak or absent)[5]	None	None

For 3-nonene, we would expect to see the following characteristic peaks:

• cis-3-Nonene: A C=C stretching peak around 1660-1630 cm⁻¹ and a strong, broad =C-H out-of-plane bending peak around 730-675 cm⁻¹.[5][6][7]

• trans-3-Nonene: A C=C stretching peak around 1680-1660 cm⁻¹ and a strong, sharp =C-H out-of-plane bending peak around 980-960 cm⁻¹.[5][6][7] The NIST Chemistry WebBook provides reference spectra for both (E)- (trans) and (Z)- (cis) 3-nonene.[8][9][10]

Experimental Protocol: FT-IR Analysis of Liquid 3-Nonene

This section details the methodology for obtaining a high-quality FT-IR spectrum of a liquid sample such as 3-nonene using the neat liquid (thin film) method with salt plates.

3.1. Materials and Equipment

• FT-IR Spectrometer

• Demountable liquid cell or two polished salt plates (e.g., NaCl, KBr)

• Pasteur pipette or syringe

• 3-Nonene sample (cis, trans, or a mixture)

• Appropriate solvent for cleaning (e.g., acetone, dichloromethane)

• Lint-free wipes

• Glove box or desiccator for storing salt plates

3.2. Sample Preparation and Data Acquisition

• Instrument Preparation:

  • Ensure the FT-IR spectrometer is powered on and has completed its startup diagnostics.

  • Open the sample compartment.

• Salt Plate Preparation:

  • Handle the salt plates with gloves and only by the edges to avoid moisture contamination from fingerprints.

  • If necessary, clean the plates by gently wiping with a lint-free tissue dampened with a dry solvent like acetone.

  • Ensure the plates are transparent and free of scratches.

• Background Spectrum Acquisition:

  • Place the clean, empty salt plates (or an empty liquid cell) in the spectrometer's sample holder.

  • Close the sample compartment lid.

  • Acquire a background spectrum. This will subtract the absorbance from atmospheric CO₂ and water vapor, as well as any absorbance from the salt plates themselves.

• Sample Loading:

  • Remove the salt plates from the spectrometer.

  • Using a clean Pasteur pipette, place one to two drops of the liquid 3-nonene sample onto the center of one salt plate.

  • Carefully place the second salt plate on top of the first, allowing the liquid to spread into a thin, uniform film between the plates. Avoid forming air bubbles.

• Sample Spectrum Acquisition:

  • Place the assembled salt plates with the sample into the spectrometer's sample holder.

  • Close the sample compartment lid.

  • Acquire the sample spectrum. Typically, multiple scans (e.g., 16 or 32) are co-added to improve the signal-to-noise ratio.

  • The standard spectral range for mid-IR is 4000 cm⁻¹ to 400 cm⁻¹.

• Data Processing and Analysis:

  • The acquired interferogram is automatically converted to a spectrum (transmittance or absorbance vs. wavenumber) by the instrument's software via a Fourier transform.

  • Label the significant peaks in the spectrum, paying close attention to the C=C stretch, vinylic C-H stretch, and the C-H out-of-plane bending regions to identify the specific isomer of 3-nonene.

• Cleaning:

  • After analysis, disassemble the salt plates and clean them thoroughly with an appropriate solvent.

  • Return the clean, dry salt plates to a desiccator for storage.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for the FT-IR analysis of 3-nonene.

Caption: Experimental workflow for FT-IR analysis of 3-nonene.

References

• 1. 12.6 Infrared Spectra of Some Common Functional Groups – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 2. 6.3 IR Spectrum and Characteristic Absorption Bands – Organic Chemistry I [kpu.pressbooks.pub]
• 3. orgchemboulder.com [orgchemboulder.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. spectroscopyonline.com [spectroscopyonline.com]
• 6. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 7. IR spectrum: Alkenes [quimicaorganica.org]
• 8. 3-Nonene, (E)- [webbook.nist.gov]
• 9. cis-3-Nonene [webbook.nist.gov]
• 10. 3-Nonene, (E)- [webbook.nist.gov]

Navigating the Handling of 3-Nonene: A Technical Safety and Hazard Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the safety precautions and GHS (Globally Harmonized System of Classification and Labelling of Chemicals) hazards associated with the handling of 3-Nonene. Designed for laboratory and industrial settings, this document outlines the critical safety information, physical and chemical properties, and hazard communication elements necessary for the safe use of this compound.

GHS Hazard Identification and Classification

3-Nonene is classified under the GHS with the following hazards:

• Flammable Liquids: While specific category information can vary between suppliers, it is consistently identified as a flammable liquid.[1][2]

• Aspiration Hazard: It is recognized as an aspiration hazard, meaning it can be fatal if swallowed and enters the airways.[3]

• Skin Corrosion/Irritation: It is classified as causing skin irritation.[2]

• Serious Eye Damage/Eye Irritation: It is also classified as causing serious eye irritation.[2]

• Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[2]

GHS Label Elements

The GHS label for 3-Nonene includes the following elements:

• Pictograms:

  • Flame (for flammability)

  • Health Hazard (for aspiration toxicity and specific target organ toxicity)

  • Exclamation Mark (for skin and eye irritation)

• Signal Word: Danger[3][4]

• Hazard Statements:

  • H226: Flammable liquid and vapor.[1][2]

  • H304: May be fatal if swallowed and enters airways.[3][5]

  • H315: Causes skin irritation.[2]

  • H319: Causes serious eye irritation.[4]

  • H335: May cause respiratory irritation.[2]

• Precautionary Statements: A comprehensive list of precautionary statements is provided in the safety and handling section of this guide.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 3-Nonene is presented in the table below. This data is essential for understanding its behavior and for designing safe handling and storage procedures.

Property	Value
Molecular Formula	C₉H₁₈
Molecular Weight	126.24 g/mol
Boiling Point	146-147 °C
Flash Point	26 °C (78.8 °F)
Density	0.73 g/cm³ at 25 °C
Vapor Pressure	10.86 mmHg at 25°C[6]
Water Solubility	Insoluble
Appearance	Colorless liquid

Safety Precautions and Handling Procedures

Adherence to strict safety protocols is paramount when working with 3-Nonene to mitigate the risks associated with its hazardous properties.

Engineering Controls

• Ventilation: Work in a well-ventilated area, preferably under a chemical fume hood, to minimize inhalation of vapors.[7][8] Use explosion-proof ventilation systems.[3][8]

• Ignition Sources: Eliminate all potential ignition sources, such as open flames, sparks, and hot surfaces. "No smoking" policies should be strictly enforced in handling areas.[3][7]

• Grounding and Bonding: Use grounded and bonded containers and receiving equipment to prevent the buildup of static electricity, which can be an ignition source.[3][7]

• Emergency Equipment: Ensure that safety showers and eyewash stations are readily accessible in the immediate vicinity of any potential exposure.[8]

Personal Protective Equipment (PPE)

• Eye and Face Protection: Wear chemical safety goggles or a face shield to protect against splashes.[4]

• Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber) and protective clothing to prevent skin contact.[3][4]

• Respiratory Protection: If ventilation is inadequate or for emergency situations, use a NIOSH-approved respirator with organic vapor cartridges.[8]

Handling and Storage

• Handling: Use only non-sparking tools.[3][7] Avoid contact with skin, eyes, and clothing. Do not breathe vapors or mists. Wash thoroughly after handling.[4]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[3][7][8] The storage area should be designated for flammable liquids.

First Aid Measures

In the event of exposure to 3-Nonene, immediate medical attention is crucial. The following first aid procedures should be followed:

• Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for breathing. If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical attention.[3]

• Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation persists.[3]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.[3]

• Ingestion: Do NOT induce vomiting. If vomiting occurs, keep the head low so that stomach content doesn't get into the lungs. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[3][9]

Experimental Protocols

Detailed experimental protocols for the toxicological and physical hazard testing of 3-Nonene are not publicly available in standard safety data sheets or chemical databases. These studies are typically conducted by manufacturers and submitted to regulatory agencies. The GHS classifications provided in this guide are based on the summary results of these proprietary studies. For access to the full experimental methodologies, it may be necessary to contact the chemical supplier directly or consult specialized toxicological research publications.

GHS Hazard Communication Workflow

The following diagram illustrates the logical flow of information used in GHS hazard communication for 3-Nonene, from hazard classification to the precautionary measures communicated to the end-user.

Caption: GHS Hazard Communication Workflow for 3-Nonene.

References

• 1. 3-Nonene, (3E)- | C9H18 | CID 5364445 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. braskem.com.br [braskem.com.br]
• 4. tcichemicals.com [tcichemicals.com]
• 5. 3-Nonene, (3Z)- | C9H18 | CID 5364453 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. NONENE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 7. braskem.com.br [braskem.com.br]
• 8. braskem.com.br [braskem.com.br]
• 9. datasheets.scbt.com [datasheets.scbt.com]

An In-depth Technical Guide to cis- and trans-3-Nonene Isomers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical properties of cis- and trans-3-Nonene (B166812) isomers. It includes detailed information on their synthesis, analytical characterization, and a summary of their known data. This document is intended to serve as a valuable resource for professionals in research and development.

Introduction to 3-Nonene Isomers

3-Nonene is an alkene with the molecular formula C₉H₁₈. Due to the presence of a carbon-carbon double bond at the third carbon position, it exists as two geometric isomers: cis-3-Nonene ((Z)-3-Nonene) and trans-3-Nonene ((E)-3-Nonene). The spatial arrangement of the alkyl groups around the double bond dictates the distinct physical and chemical properties of these isomers.

Quantitative Data Summary

The physical and chemical properties of cis- and trans-3-Nonene are summarized in the table below for easy comparison.

Property	cis-3-Nonene	trans-3-Nonene
CAS Number	20237-46-1[1]	20063-77-8[2], 20063-92-7
Molecular Formula	C₉H₁₈	C₉H₁₈
Molecular Weight	126.24 g/mol [1]	126.24 g/mol
Appearance	Colorless liquid	Colorless liquid
Density	0.739 g/cm³ (predicted)	0.734 g/mL at 25°C[3]
Boiling Point	145.7 °C (predicted)	147.6 °C
Refractive Index	1.427 (predicted)	n20/D 1.419[3]
Synonyms	(Z)-3-Nonene, (3Z)-3-Nonene	(E)-3-Nonene, (3E)-3-Nonene

Experimental Protocols

Synthesis of cis-3-Nonene

The stereoselective synthesis of cis-3-Nonene is typically achieved through the partial hydrogenation of an internal alkyne, 3-nonyne (B165639), using a poisoned catalyst such as Lindlar's catalyst. This method ensures the syn-addition of hydrogen across the triple bond, yielding the cis-alkene.[4][5][6][7][8]

Reaction Scheme:

• Alkylation of a terminal alkyne: 1-Butyne (B89482) is deprotonated with a strong base like sodium amide (NaNH₂) to form a sodium acetylide. This is followed by reaction with an alkyl halide, such as 1-bromopentane, to form 3-nonyne.[9][10][11][12]

• Partial Hydrogenation: 3-Nonyne is then hydrogenated in the presence of Lindlar's catalyst (palladium on calcium carbonate poisoned with lead acetate (B1210297) and quinoline) and hydrogen gas.[4][5][6][7][8]

Detailed Methodology (General Protocol):

• In a flame-dried, three-necked flask equipped with a condenser, dropping funnel, and nitrogen inlet, sodium amide is suspended in anhydrous liquid ammonia (B1221849).

• 1-Butyne is bubbled through the solution, leading to the formation of the sodium salt of the alkyne.

• 1-Bromopentane is added dropwise to the reaction mixture, and the reaction is stirred until completion.

• After workup to isolate the 3-nonyne, it is dissolved in a suitable solvent (e.g., hexane (B92381) or ethanol).

• Lindlar's catalyst is added to the solution, and the flask is evacuated and filled with hydrogen gas (typically from a balloon).

• The reaction is stirred vigorously at room temperature and monitored by gas chromatography (GC) or thin-layer chromatography (TLC) until the starting alkyne is consumed.

• Upon completion, the catalyst is removed by filtration, and the solvent is evaporated to yield cis-3-Nonene.

Synthesis of trans-3-Nonene

The synthesis of trans-3-Nonene is generally accomplished by the reduction of 3-nonyne using sodium metal in liquid ammonia. This dissolving metal reduction proceeds via an anti-addition of hydrogen, resulting in the formation of the trans-alkene.

Reaction Scheme:

• Alkylation of a terminal alkyne: As with the cis-isomer, 3-nonyne is first synthesized from 1-butyne and 1-bromopentane.[9][10][11][12]

• Dissolving Metal Reduction: 3-Nonyne is then reduced with sodium metal in liquid ammonia.

Detailed Methodology (General Protocol):

• A three-necked flask is cooled to -78 °C, and liquid ammonia is condensed into it.

• Small pieces of sodium metal are added until a persistent blue color is observed.

• 3-Nonyne, dissolved in a small amount of an anhydrous ether, is added dropwise to the sodium-ammonia solution.

• The reaction is stirred at -78 °C until the blue color disappears, indicating the consumption of the sodium.

• The reaction is quenched by the careful addition of ammonium (B1175870) chloride.

• The ammonia is allowed to evaporate, and the remaining residue is partitioned between water and an organic solvent (e.g., diethyl ether).

• The organic layer is washed, dried, and concentrated to give trans-3-Nonene.

Analytical Characterization

Gas Chromatography (GC): The separation of cis- and trans-3-Nonene isomers can be achieved using capillary GC with a nonpolar or moderately polar stationary phase. The trans-isomer, being more linear, typically has a slightly shorter retention time than the bent cis-isomer on common stationary phases.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: The vinylic protons of the cis- and trans-isomers exhibit distinct chemical shifts and coupling constants (J-coupling). For cis-isomers, the coupling constant between the vinylic protons is typically in the range of 6-12 Hz, while for trans-isomers, it is larger, usually 12-18 Hz.

• ¹³C NMR: The chemical shifts of the vinylic carbons and the adjacent allylic carbons can also be used to distinguish between the two isomers.

Signaling Pathways and Biological Activity

A thorough review of the available scientific literature did not reveal any specific signaling pathways in which cis- or trans-3-Nonene are directly implicated. While isomerism is known to play a crucial role in the biological activity of many molecules, specific studies on the biological effects of 3-nonene isomers are not extensively documented.[13][14][15][16] The biological relevance of these specific isomers remains an area for future research.

Logical and Experimental Workflows

The following diagrams illustrate the synthetic pathways and the logical flow for isomer identification.

Caption: Synthetic pathways to cis- and trans-3-Nonene.

Caption: Analytical workflow for isomer identification.

References

• 1. Solved Which sequence of reactions works best in | Chegg.com [chegg.com]
• 2. echemi.com [echemi.com]
• 3. trans-3-nonene | CAS#:20063-77-8 | Chemsrc [chemsrc.com]
• 4. orgosolver.com [orgosolver.com]
• 5. researchgate.net [researchgate.net]
• 6. Alkyne Hydrogenation with Lindlar Catalyst [quimicaorganica.org]
• 7. reactionweb.io [reactionweb.io]
• 8. Reduction of Alkynes | OpenOChem Learn [learn.openochem.org]
• 9. Solved Which sequence of reactions works best in | Chegg.com [chegg.com]
• 10. Solved Which sequence of reactions works best in | Chegg.com [chegg.com]
• 11. Solved Which sequence of reactions work best in synthesizing | Chegg.com [chegg.com]
• 12. Solved Which sequence of reactions works best in | Chegg.com [chegg.com]
• 13. solubilityofthings.com [solubilityofthings.com]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]

Thermodynamic Properties and Stability of 3-Nonene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Nonene, a nine-carbon alkene with the chemical formula C₉H₁₈, is a member of the olefin family of hydrocarbons. Its physical and chemical characteristics are of interest in various fields, including organic synthesis, polymer chemistry, and as a component in fuel mixtures. This technical guide provides a comprehensive overview of the thermodynamic properties and stability of 3-nonene, presenting available quantitative data, outlining relevant experimental methodologies, and illustrating key concepts through diagrams. This information is crucial for professionals working on the development of new chemical entities and processes where 3-nonene may be a reactant, intermediate, or product.

Thermodynamic Properties of 3-Nonene

Tabulated Thermodynamic Data

The following tables summarize the available thermodynamic data for 3-nonene. It is important to note that many of these values are calculated based on group contribution methods, such as the Joback method, which provide reliable estimates.

Table 1: Calculated Thermodynamic Properties of 3-Nonene

Property	Symbol	Value	Unit	Source
Standard Gibbs Free Energy of Formation	ΔfG°	105.12	kJ/mol	Joback Calculated Property[1]
Enthalpy of Formation (gas)	ΔfH°gas	-111.87	kJ/mol	Joback Calculated Property[1]
Enthalpy of Fusion	ΔfusH°	19.27	kJ/mol	Joback Calculated Property[1]
Enthalpy of Vaporization	ΔvapH°	35.59	kJ/mol	Joback Calculated Property[1]

Table 2: Experimental Physical and Thermodynamic Properties of 3-Nonene and its Isomers

Property	Isomer	Value	Unit	Source
Normal Boiling Point	3-Nonene	420.75 ± 0.40	K	NIST[2]
Normal Boiling Point	(E)-3-Nonene	420.7	K	NIST[3]
Normal Melting Point	3-Nonene	171	K	NIST[2]
Enthalpy of Vaporization at 392 K	(E)-3-Nonene	40.6	kJ/mol	NIST[3]

Table 3: Other Physical Properties of 3-Nonene

Property	Value	Unit	Source
Molecular Weight	126.24	g/mol	PubChem[4][5][6]
Density (at 25°C)	0.734	g/mL	Wikipedia[7]
Refractive Index (n20/D)	1.419	-	Cheméo

Stability of 3-Nonene

The stability of an alkene is influenced by several factors, including the substitution of the double bond, stereochemistry (cis/trans isomerism), and the presence of conjugation. These factors determine the relative energy of the molecule and its propensity to undergo reactions such as isomerization, oxidation, and thermal decomposition.

Isomerization

3-Nonene exists as two geometric isomers: cis-(Z)-3-nonene and trans-(E)-3-nonene. The stability of these isomers is a key consideration in reaction pathways and product distributions.

• General Principle: For acyclic alkenes, the trans isomer is generally more stable than the cis isomer.[8][9][10] This is attributed to steric strain in the cis isomer, where the alkyl substituents on the same side of the double bond lead to repulsive interactions, increasing the molecule's energy.[9]

The interconversion between cis and trans isomers does not occur spontaneously under normal conditions due to the high energy barrier for rotation around the double bond. However, it can be facilitated by catalysts, such as strong acids, or by photochemical means.[10][11]

Cis-Trans Isomerization of 3-Nonene.

Alkene Stability based on Substitution

The stability of alkenes is also significantly influenced by the number of alkyl groups attached to the double bond carbons.

• General Principle: Alkene stability increases with increasing substitution.[9][12] This is explained by hyperconjugation, an interaction between the C-H σ-bonds of the alkyl groups and the π-orbital of the double bond, which delocalizes electron density and lowers the overall energy of the molecule.[9][13] The general order of stability is:

  tetrasubstituted > trisubstituted > disubstituted > monosubstituted > unsubstituted

3-Nonene is a disubstituted alkene. Its stability would be greater than that of 1-nonene (B85954) (a monosubstituted alkene) but less than a more substituted isomer like 2-methyl-2-octene (B92814) (a trisubstituted alkene).

Alkene Stability Hierarchy.

Oxidation

Alkenes are susceptible to oxidation at the carbon-carbon double bond. Common oxidizing agents can lead to the formation of epoxides, diols, or cleavage of the double bond to form aldehydes, ketones, or carboxylic acids. While specific studies on the oxidation of 3-nonene are scarce, the general reactivity patterns of alkenes apply. For instance, reaction with a peroxy acid would be expected to yield 3,4-epoxynonane.

Thermal Decomposition

Thermal decomposition, or pyrolysis, involves the breakdown of a compound at elevated temperatures.[14] For alkenes, this can proceed through various radical mechanisms, leading to the formation of smaller alkanes and alkenes. The specific products and decomposition temperature for 3-nonene would depend on the reaction conditions, but no specific studies were identified in the literature.

Experimental Protocols

The determination of thermodynamic properties and stability of compounds like 3-nonene relies on a range of established experimental techniques.

Calorimetry for Enthalpy Determination

Calorimetry is the primary method for measuring heat changes in chemical reactions, which can be used to determine enthalpies of formation and reaction.[15]

Experimental Protocol: Bomb Calorimetry for Enthalpy of Combustion

• Sample Preparation: A precise mass of liquid 3-nonene is placed in a sample holder within a high-pressure vessel known as a "bomb."

• Pressurization: The bomb is filled with pure oxygen to a high pressure (e.g., 30 atm).

• Immersion: The sealed bomb is immersed in a known quantity of water in an insulated container (the calorimeter).

• Temperature Equilibration: The system is allowed to reach thermal equilibrium, and the initial temperature is recorded.

• Ignition: The sample is ignited electrically.

• Temperature Monitoring: The temperature of the water is monitored and recorded at regular intervals until it reaches a maximum and then begins to cool.

• Data Analysis: The heat capacity of the calorimeter is known (determined by a standard calibration reaction). The heat released by the combustion of the 3-nonene sample is calculated from the observed temperature change of the water and the calorimeter.

• Enthalpy Calculation: The enthalpy of combustion is then calculated in kJ/mol. Using Hess's Law and the known standard enthalpies of formation of CO₂ and H₂O, the standard enthalpy of formation of 3-nonene can be determined.

Workflow for Bomb Calorimetry.

Spectroscopy for Thermodynamic Data

Spectroscopic methods, particularly infrared (IR) and Raman spectroscopy, can be used to determine the vibrational frequencies of a molecule.[14][16] This data, in conjunction with statistical mechanics, allows for the calculation of thermodynamic properties such as heat capacity, entropy, and Gibbs free energy in the ideal gas state.

Experimental Protocol: Gas-Phase Infrared Spectroscopy

• Sample Preparation: A sample of 3-nonene is vaporized into a gas cell with a known path length.

• Spectral Acquisition: An infrared beam is passed through the gas cell, and the absorption of radiation is measured as a function of frequency.

• Vibrational Analysis: The resulting spectrum is analyzed to identify the fundamental vibrational frequencies of the 3-nonene molecule.

• Thermodynamic Calculation: These frequencies are used as inputs for statistical mechanics calculations to determine the vibrational contributions to the thermodynamic functions. Rotational and translational contributions are calculated from the molecular geometry and mass.

Determination of Alkene Stability via Hydrogenation

The relative stability of alkene isomers can be determined by measuring their heats of hydrogenation.[8][10]

Experimental Protocol: Heat of Hydrogenation

• Reaction Setup: A known amount of a 3-nonene isomer (cis or trans) is dissolved in a suitable solvent in a reaction calorimeter. A hydrogenation catalyst (e.g., platinum on carbon) is added.

• Hydrogenation: The mixture is exposed to hydrogen gas, and the hydrogenation reaction is initiated.

• Temperature Measurement: The heat evolved during the exothermic hydrogenation reaction is measured by the calorimeter.

• Comparison: The heats of hydrogenation for both cis- and trans-3-nonene are determined. The isomer that releases less heat upon hydrogenation is the more stable isomer, as it was at a lower initial energy state.[9][10]

Conclusion

This technical guide has summarized the key thermodynamic properties and stability considerations for 3-nonene. While a complete set of experimental thermodynamic data is not available, the combination of calculated values and experimental data for related properties provides a robust understanding of its behavior. The stability of 3-nonene is governed by well-established principles of alkene chemistry, with the trans isomer being more stable than the cis isomer, and its stability being greater than that of less substituted nonene isomers. The experimental protocols outlined provide a basis for the determination of these properties for 3-nonene and other related compounds, which is essential for their effective application in research and development.

References

• 1. 3-Nonene (CAS 20063-77-8) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 2. 3-Nonene [webbook.nist.gov]
• 3. 3-Nonene, (E)- [webbook.nist.gov]
• 4. 3-Nonene, (3E)- | C9H18 | CID 5364445 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 3-Nonene, (3Z)- | C9H18 | CID 5364453 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Non-3-ene | C9H18 | CID 88350 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Nonene - Wikipedia [en.wikipedia.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. scholarli.org [scholarli.org]
• 10. 7.6 Stability of Alkenes - Organic Chemistry | OpenStax [openstax.org]
• 11. youtube.com [youtube.com]
• 12. quora.com [quora.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. gymarkiv.sdu.dk [gymarkiv.sdu.dk]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. chem.libretexts.org [chem.libretexts.org]

Solubility of 3-Nonene in Common Organic Solvents: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 3-nonene in a variety of common organic solvents. As a non-polar alkene, the solubility of 3-nonene is fundamentally governed by the principle of "like dissolves like." This document collates available qualitative and analogous quantitative data, details a robust experimental protocol for solubility determination, and presents visual representations of key concepts to aid researchers in the effective use of 3-nonene in their work.

Predicted Solubility Profile of 3-Nonene

3-Nonene, with the chemical formula C₉H₁₈, is a non-polar hydrocarbon. Its solubility is dictated by the weak van der Waals forces, specifically London dispersion forces, that it can establish with solvent molecules. Consequently, it is readily miscible with other non-polar and weakly polar solvents. Conversely, it exhibits very poor solubility in highly polar solvents, such as water, due to the inability of the non-polar 3-nonene molecules to disrupt the strong hydrogen bonding network of the polar solvent.

While specific quantitative solubility data for 3-nonene is not extensively available in published literature, data for structurally similar alkenes, such as 1-octene (B94956) and 1-decene (B1663960), provide a strong basis for predicting its behavior. Alkenes are generally soluble in non-polar solvents like hydrocarbons (e.g., hexane, toluene), halogenated hydrocarbons (e.g., dichloromethane, chloroform), and ethers (e.g., diethyl ether). Their solubility in polar solvents like alcohols (e.g., ethanol, methanol) is expected to be lower and decreases with the increasing polarity of the alcohol. Complete miscibility is expected with many common non-polar organic solvents.

Quantitative and Qualitative Solubility Data

The following tables summarize the expected qualitative solubility of 3-nonene and provide analogous quantitative data from related alkenes to serve as a practical guide.

Table 1: Qualitative Solubility of 3-Nonene in Common Organic Solvents

Solvent Class	Solvent	Predicted Solubility	Rationale
Alkanes	Hexane, Heptane	Miscible	Non-polar; "like dissolves like" principle.
Aromatic Hydrocarbons	Toluene, Benzene	Miscible	Non-polar; favorable van der Waals interactions.
Halogenated Hydrocarbons	Dichloromethane, Chloroform	Miscible	Weakly polar; capable of dissolving non-polar solutes.
Ethers	Diethyl Ether, Tetrahydrofuran (THF)	Miscible	Weakly polar; effective solvents for many hydrocarbons.
Ketones	Acetone	Soluble/Miscible[1]	Moderately polar; generally a good solvent for many organic compounds. 1-octadecene (B91540) is reported to be soluble in acetone.[2]
Esters	Ethyl Acetate	Soluble/Miscible	Moderately polar; effective solvent for a range of solutes.
Alcohols	Ethanol, Methanol	Soluble to Partially Miscible	Polarity of alcohols will limit miscibility. 1-octene is completely miscible with acetone.[1] 1-decene is miscible in ethanol.[3]
Polar Aprotic Solvents	Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF)	Sparingly Soluble to Insoluble	High polarity makes them poor solvents for non-polar alkenes.
Water	Water	Insoluble	Highly polar; strong hydrogen bonding network excludes non-polar molecules.

Table 2: Quantitative Solubility Data for Analogous Alkenes

Since specific quantitative data for 3-nonene is unavailable, this table presents data for 1-octene and 1-decene to provide an estimate of the expected solubility. The principle of "like dissolves like" suggests that 3-nonene's solubility will be very similar to these compounds.

Alkene	Solvent	Temperature (°C)	Solubility
1-Octene	Water	25	2.7 mg/L[1]
1-Octene	Acetone	Not Specified	Completely Miscible[1]
1-Decene	Water	25	0.115 mg/L[3]
1-Decene	Ethanol	Not Specified	Miscible[3]
1-Decene	Diethyl Ether	Not Specified	Miscible[3]

Experimental Protocol for Determining Liquid-Liquid Solubility

This section outlines a detailed methodology for the experimental determination of the solubility of 3-nonene in various organic solvents. This protocol is based on the principle of generating a saturated solution and then quantifying the concentration of the solute.

Objective: To quantitatively determine the solubility of 3-nonene in a selection of organic solvents at a controlled temperature.

Materials:

• 3-Nonene (high purity)

• Selected organic solvents (analytical grade)

• Temperature-controlled shaker or water bath

• Calibrated gas chromatograph with a flame ionization detector (GC-FID) or a suitable alternative quantitative method

• Volumetric flasks, pipettes, and syringes

• 0.22 µm syringe filters

Procedure:

• Preparation of Standard Solutions: Prepare a series of standard solutions of 3-nonene in the solvent of interest at known concentrations. These will be used to generate a calibration curve.

• Equilibration: In a series of sealed vials, add an excess amount of 3-nonene to a known volume of the solvent. The presence of a distinct second liquid phase (undissolved 3-nonene) is essential to ensure a saturated solution.

• Temperature Control: Place the vials in a temperature-controlled shaker or water bath set to the desired experimental temperature (e.g., 25 °C).

• Agitation: Agitate the mixtures for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is reached. The time required may vary depending on the solvent.

• Phase Separation: After equilibration, cease agitation and allow the phases to separate completely.

• Sampling: Carefully withdraw an aliquot from the solvent phase (the saturated solution) using a syringe.

• Filtration: Immediately filter the aliquot through a 0.22 µm syringe filter to remove any micro-droplets of undissolved 3-nonene.

• Quantification: Analyze the filtered saturated solution using the calibrated GC-FID to determine the concentration of 3-nonene.

• Data Analysis: Use the calibration curve to convert the instrumental response to a concentration value. Express the solubility in appropriate units, such as g/100 mL, mol/L, or as a weight percentage.

Visualizations

The following diagrams illustrate key concepts and workflows related to the solubility of 3-nonene.

Figure 1. Logical relationship of 3-nonene solubility based on solvent polarity.

Figure 2. Experimental workflow for determining the solubility of 3-nonene.

References

• 1. sasoldcproducts.blob.core.windows.net [sasoldcproducts.blob.core.windows.net]
• 2. researchgate.net [researchgate.net]
• 3. 1-Decene | C10H20 | CID 13381 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Cis-Trans Isomerism in 3-Nonene and Their Properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the cis and trans isomers of 3-nonene, focusing on their distinct physicochemical properties, synthesis, separation, and spectroscopic characterization. The geometric isomerism arising from the restricted rotation around the C3-C4 double bond results in two stereoisomers, (Z)-3-nonene (cis) and (E)-3-nonene (trans), each with unique structural and chemical characteristics. This document details experimental protocols for the stereoselective synthesis of each isomer and methods for their separation and purification. Furthermore, a thorough compilation of their physical and spectroscopic data is presented in structured tables for easy comparison, and logical workflows are illustrated using Graphviz diagrams. This guide is intended to be a valuable resource for researchers and professionals in chemistry and drug development who require a deep understanding of these fundamental alkene isomers.

Introduction to Cis-Trans Isomerism in 3-Nonene

Cis-trans isomerism, also known as geometric isomerism, is a form of stereoisomerism that occurs in alkenes and other molecules with restricted bond rotation.[1][2] In 3-nonene (C₉H₁₈), the carbon-carbon double bond between the third and fourth carbon atoms prevents free rotation, leading to two possible spatial arrangements of the substituent groups.

• cis-(Z)-3-Nonene: In this isomer, the alkyl groups (an ethyl group and a pentyl group) are located on the same side of the double bond. This arrangement results in a bent molecular shape.

• trans-(E)-3-Nonene: In this isomer, the alkyl groups are on opposite sides of the double bond, leading to a more linear and extended molecular structure.

This fundamental difference in molecular geometry significantly influences the physical and chemical properties of the two isomers, including their boiling points, melting points, densities, and spectroscopic signatures.

Physicochemical Properties

The differing molecular shapes of cis- and trans-3-nonene (B166812) give rise to distinct physical properties. The more linear trans isomer generally packs more efficiently in the solid state, leading to a higher melting point. However, the boiling points are often very similar.

Table 1: Physical Properties of cis- and trans-3-Nonene

Property	cis-3-Nonene (B1606493)	trans-3-Nonene
Molecular Formula	C₉H₁₈	C₉H₁₈
Molecular Weight ( g/mol )	126.24	126.24
CAS Number	20237-46-1	20063-77-8
Boiling Point (°C at 760 Torr)	145.7 ± 7.0 (Predicted)	147.6
Density (g/mL at 25°C)	0.739 ± 0.06 (Predicted)	0.734
Refractive Index (n20/D)	1.427	1.419

Experimental Protocols

Synthesis of cis-3-Nonene via Wittig Reaction

The Wittig reaction is a reliable method for the stereoselective synthesis of alkenes. To synthesize cis-3-nonene, an unstabilized ylide is reacted with an aldehyde. The use of a non-stabilizing group on the ylide typically favors the formation of the cis (Z) isomer.[3]

Reaction Scheme: Hexyltriphenylphosphonium bromide + Propanal → cis-3-Nonene + Triphenylphosphine oxide

Protocol:

• Ylide Preparation:

  • In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, add hexyltriphenylphosphonium bromide (1.1 eq) to anhydrous tetrahydrofuran (B95107) (THF).

  • Cool the suspension to 0°C in an ice bath.

  • Slowly add a strong base such as n-butyllithium (n-BuLi) (1.05 eq) dropwise while stirring.

  • Allow the reaction mixture to warm to room temperature and stir for 1-2 hours. The formation of the deep red ylide indicates a successful reaction.

• Wittig Reaction:

  • Cool the ylide solution back to 0°C.

  • Slowly add propanal (1.0 eq) dissolved in anhydrous THF dropwise to the ylide solution.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 2-4 hours.

• Work-up and Purification:

  • Quench the reaction by adding water.

  • Extract the aqueous layer with diethyl ether (3 x 50 mL).

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • The crude product can be purified by fractional distillation to yield pure cis-3-nonene.

Synthesis of trans-3-Nonene via Sodium/Ammonia (B1221849) Reduction

The reduction of an internal alkyne with sodium metal in liquid ammonia is a classic and highly effective method for the stereoselective synthesis of trans-alkenes.[4][5]

Reaction Scheme: 3-Nonyne (B165639) + Na/NH₃(l) → trans-3-Nonene

Protocol:

• Reaction Setup:

  • In a three-necked round-bottom flask fitted with a dry ice condenser and a gas inlet, condense ammonia gas at -78°C (dry ice/acetone bath).

  • Once the desired volume of liquid ammonia is collected, add small pieces of sodium metal (2.2 eq) until a persistent deep blue color is observed, indicating the presence of solvated electrons.

• Reduction:

  • Slowly add 3-nonyne (1.0 eq) dissolved in a minimal amount of anhydrous diethyl ether to the sodium-ammonia solution.

  • Stir the reaction mixture at -78°C for 2-3 hours. The blue color will fade as the reaction proceeds.

• Work-up and Purification:

  • Quench the reaction by the careful addition of ammonium (B1175870) chloride to consume any excess sodium.

  • Allow the ammonia to evaporate overnight in a well-ventilated fume hood.

  • Add water to the residue and extract the product with diethyl ether (3 x 50 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

  • Filter and concentrate the solution under reduced pressure.

  • Purify the resulting trans-3-nonene by fractional distillation.

Separation of cis and trans Isomers

Due to the slight difference in their boiling points, cis- and trans-3-nonene can be separated by fractional distillation using a column with a high number of theoretical plates.[6][7]

Protocol:

• Set up a fractional distillation apparatus with a Vigreux or packed column of sufficient length to achieve the required separation efficiency.

• Place the mixture of cis- and trans-3-nonene in the distillation flask.

• Heat the flask gently and maintain a slow distillation rate.

• Collect fractions at different temperature ranges. The lower-boiling isomer will distill first.

• Analyze the collected fractions by gas chromatography to determine their purity.

For high-purity separation of small quantities, preparative gas chromatography is an effective method.[8][9]

Protocol:

• Column Selection: Utilize a capillary column with a stationary phase that provides good selectivity for alkene isomers, such as a polar or liquid crystal phase.[10]

• Method Development: Optimize the temperature program, carrier gas flow rate, and injection volume on an analytical GC to achieve baseline separation of the two isomers.

• Preparative Run: Scale up the injection volume on the preparative GC system.

• Fraction Collection: Use a heated effluent splitter to direct a small portion of the column effluent to a detector (e.g., FID) and the majority to a collection trap.

• Automated Collection: Program the system to collect the eluting peaks corresponding to cis- and trans-3-nonene into separate traps. The traps are typically cooled to condense the purified isomers.

Spectroscopic Characterization

Spectroscopic methods such as Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy are essential for the unambiguous identification and characterization of cis- and trans-3-nonene.

Table 2: 1H NMR Spectroscopic Data (CDCl₃)

Proton Assignment	cis-3-Nonene (δ, ppm)	trans-3-Nonene (δ, ppm)
Olefinic (CH=CH)	~5.3-5.4 (m)	~5.3-5.4 (m)
Allylic (CH₂)	~2.0 (m)	~1.9-2.0 (m)
Alkyl (CH₂)	~1.2-1.4 (m)	~1.2-1.4 (m)
Terminal (CH₃)	~0.9 (t)	~0.9 (t)

Table 3: 13C NMR Spectroscopic Data (CDCl₃)

Carbon Assignment	cis-3-Nonene (δ, ppm)	trans-3-Nonene (δ, ppm)
Olefinic (C=C)	~130, ~129	~131, ~130
Allylic (CH₂)	~27, ~22	~32, ~29
Alkyl (CH₂)	~31, ~22	~31, ~22
Terminal (CH₃)	~14	~14

Note: Specific chemical shifts can vary slightly depending on the solvent and instrument.

Visualizations

Molecular Structures

Caption: Molecular structures of cis-3-nonene and trans-3-nonene.

Synthesis Workflow

Caption: Synthetic pathways for cis- and trans-3-nonene.

Separation Workflow

Caption: Separation workflow for cis- and trans-3-nonene isomers.

References

• 1. scielo.br [scielo.br]
• 2. m.youtube.com [m.youtube.com]
• 3. Wittig Reaction [organic-chemistry.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. vurup.sk [vurup.sk]
• 10. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols: Catalytic Hydrogenation of 3-Nonene to Nonane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the catalytic hydrogenation of 3-nonene to its corresponding saturated alkane, nonane (B91170). This transformation is a fundamental reaction in organic synthesis, widely used to remove carbon-carbon double bonds. The protocol described herein utilizes a heterogeneous catalyst, specifically palladium on carbon (Pd/C), under a hydrogen atmosphere. This method is broadly applicable to the reduction of various alkenes.

Introduction

Catalytic hydrogenation is a crucial chemical process for the saturation of unsaturated compounds, such as alkenes and alkynes, to yield alkanes.[1][2] This reaction involves the addition of molecular hydrogen (H₂) across the double bond of an alkene in the presence of a metal catalyst.[3] The process is a form of reduction, increasing the electron density on the carbon atoms of the double bond.[4]

Commonly employed catalysts for this transformation include platinum (Pt), palladium (Pd), and nickel (Ni).[5] These metals are typically dispersed on a solid support, such as activated carbon, to maximize the surface area and catalytic efficiency.[4] The reaction is heterogeneous, occurring on the surface of the solid catalyst.[4] The generally accepted mechanism for this reaction is the Horiuti-Polanyi mechanism, which involves the adsorption of both the alkene and hydrogen onto the catalyst surface, followed by the stepwise addition of hydrogen atoms to the carbon atoms of the double bond.[3][6] A key stereochemical feature of this reaction is syn-addition, where both hydrogen atoms add to the same face of the double bond.[1][5]

This application note provides a comprehensive protocol for the laboratory-scale catalytic hydrogenation of 3-nonene to nonane, a representative example of alkene reduction.

Reaction and Mechanism

The overall reaction is the conversion of 3-nonene to nonane by the addition of hydrogen gas in the presence of a palladium on carbon catalyst.

Reaction:

Mechanism:

The catalytic hydrogenation on a metal surface involves the following key steps:

• Adsorption: Both the 3-nonene and molecular hydrogen are adsorbed onto the surface of the palladium catalyst.[3]

• Hydrogen Dissociation: The H-H bond in molecular hydrogen is cleaved, and the hydrogen atoms bind to the palladium surface.[7]

• Hydrogen Transfer: The adsorbed 3-nonene migrates on the catalyst surface, and a hydrogen atom is transferred from the metal surface to one of the carbons of the double bond.[6]

• Second Hydrogen Transfer: A second hydrogen atom is transferred to the other carbon of the original double bond, forming the saturated nonane molecule.[6]

• Desorption: The newly formed nonane molecule, being saturated, has a weaker affinity for the catalyst surface and is desorbed, freeing up the active site for another reaction cycle.[8]

Experimental Protocol

This protocol describes a general procedure for the catalytic hydrogenation of an alkene using a hydrogen balloon at atmospheric pressure. This method is suitable for the conversion of 3-nonene to nonane on a laboratory scale.

Materials and Equipment:

• 3-Nonene (cis or trans isomer)

• 10% Palladium on carbon (10% Pd/C)

• Ethanol (B145695) (or other suitable solvent like ethyl acetate (B1210297) or methanol)

• Hydrogen gas (H₂)

• Round-bottom flask

• Magnetic stir bar

• Septum

• Hydrogen balloon

• Vacuum line

• Filtration apparatus (e.g., Buchner funnel with filter paper or a Celite® pad)

• Rotary evaporator

Procedure:

• Reaction Setup: To a clean, dry round-bottom flask containing a magnetic stir bar, add 3-nonene (e.g., 1.0 g, 7.92 mmol).

• Solvent and Catalyst Addition: Dissolve the 3-nonene in a suitable solvent such as ethanol (20 mL). Carefully add 10% Pd/C catalyst (e.g., 84 mg, 0.079 mmol, 1 mol% Pd) to the flask. The catalyst is a solid and should be handled in a fume hood.

• Degassing: Seal the flask with a rubber septum. Connect the flask to a vacuum line via a needle and carefully evacuate the flask to remove air. Then, backfill the flask with hydrogen gas from a hydrogen-filled balloon. This degassing process should be repeated three times to ensure an inert, hydrogen-rich atmosphere.

• Reaction: After the final hydrogen backfill, leave the hydrogen balloon connected to the flask via the needle to maintain a positive pressure of hydrogen (approximately 1 atm). Stir the reaction mixture vigorously at room temperature (approximately 25°C).

• Monitoring the Reaction: The progress of the reaction can be monitored by taking small aliquots from the reaction mixture (after carefully releasing the hydrogen pressure) and analyzing them by Gas Chromatography-Mass Spectrometry (GC-MS) or Thin Layer Chromatography (TLC) if the starting material and product have different retention factors. The reaction is typically complete within 2 to 6 hours.

• Work-up: Once the reaction is complete, carefully remove the hydrogen balloon and vent the flask with an inert gas like nitrogen or argon. Filter the reaction mixture through a pad of Celite® or a syringe filter to remove the solid Pd/C catalyst. Wash the filter cake with a small amount of the solvent to ensure complete recovery of the product.

• Isolation of Product: The solvent is removed from the filtrate using a rotary evaporator to yield the crude nonane product.

• Analysis: The identity and purity of the resulting nonane can be confirmed by spectroscopic methods such as ¹H NMR, ¹³C NMR, and GC-MS.

Data Presentation

Table 1: Representative Reaction Parameters for Catalytic Hydrogenation of 3-Nonene.

Parameter	Value
Substrate	3-Nonene
Product	Nonane
Catalyst	10% Pd/C
Catalyst Loading	1 mol% Pd
Hydrogen Pressure	~1 atm (balloon)
Temperature	Room Temperature (~25°C)
Solvent	Ethanol
Reaction Time	2 - 6 hours
Theoretical Yield	>99%

Visualizations

Caption: Experimental workflow for the catalytic hydrogenation of 3-nonene.

Caption: Simplified mechanism of catalytic hydrogenation on a metal surface.

Safety Precautions

• Palladium on carbon is flammable and pyrophoric, especially when dry and in the presence of organic solvents. It should be handled with care in a well-ventilated fume hood.

• Hydrogen gas is highly flammable and can form explosive mixtures with air. Ensure all connections are secure and there are no sources of ignition in the vicinity.

• The reaction work-up, particularly the filtration of the catalyst, should be performed carefully. The filter cake should not be allowed to dry completely in the air as it can ignite. It is good practice to keep the catalyst wet with solvent during and after filtration.

Conclusion

The catalytic hydrogenation of 3-nonene to nonane is a straightforward and high-yielding reaction that can be readily performed in a standard laboratory setting. The protocol provided is robust and can be adapted for the hydrogenation of a wide variety of alkenes. Careful handling of the catalyst and hydrogen gas is paramount to ensure a safe and successful experiment.

References

• 1. ez.restek.com [ez.restek.com]
• 2. scs.illinois.edu [scs.illinois.edu]
• 3. vapourtec.com [vapourtec.com]
• 4. helgroup.com [helgroup.com]
• 5. researchgate.net [researchgate.net]
• 6. m.youtube.com [m.youtube.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols: Epoxidation of 3-Nonene

For Researchers, Scientists, and Drug Development Professionals

Introduction

Epoxidation, the conversion of an alkene into an epoxide, is a fundamental transformation in organic synthesis. Epoxides are highly valuable intermediates due to their reactivity towards a wide range of nucleophiles, enabling the synthesis of diverse molecular architectures, including diols, amino alcohols, and ethers, which are common motifs in pharmaceuticals and other bioactive molecules. 3-Nonene, a simple internal alkene, serves as an excellent model substrate for studying various epoxidation mechanisms. It exists as two geometric isomers, (Z)-3-nonene (cis) and (E)-3-nonene (trans), allowing for the investigation of the stereospecificity of epoxidation reactions.

This document provides detailed application notes on the primary mechanisms for the epoxidation of 3-nonene, quantitative data for these reactions, and comprehensive experimental protocols.

Epoxidation Reaction Mechanisms

The epoxidation of 3-nonene can be achieved through several key mechanisms, primarily involving peroxy acids or metal-based catalysts.

Peroxy Acid Epoxidation (Prilezhaev Reaction)

The reaction of an alkene with a peroxy acid, such as meta-chloroperoxybenzoic acid (m-CPBA), is known as the Prilezhaev reaction. This method is one of the most common and straightforward ways to synthesize epoxides in a laboratory setting.[1][2]

Mechanism: The reaction proceeds through a concerted, single-step mechanism often referred to as the "butterfly mechanism".[3] The alkene's π-bond acts as a nucleophile, attacking the electrophilic terminal oxygen of the peroxy acid. Simultaneously, a series of bond formations and breakages occur within a cyclic transition state, leading to the formation of the epoxide and a carboxylic acid byproduct.[3][4] This concerted process ensures that the reaction is stereospecific: a cis-alkene will yield a cis-epoxide, and a trans-alkene will yield a trans-epoxide.[1]

References

• 1. Shi epoxidation - Wikipedia [en.wikipedia.org]
• 2. leah4sci.com [leah4sci.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. orgosolver.com [orgosolver.com]

Application Notes and Protocols for 3-Nonene in Olefin Metathesis Reactions

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of 3-nonene in various olefin metathesis reactions. Olefin metathesis is a powerful and versatile tool in organic synthesis, enabling the formation of new carbon-carbon double bonds with high efficiency and functional group tolerance. 3-Nonene, as an internal olefin, can be employed in several key metathesis transformations, including self-metathesis, cross-metathesis, ethenolysis, and as a chain transfer agent in Ring-Opening Metathesis Polymerization (ROMP).

Self-Metathesis of 3-Nonene

Self-metathesis of 3-nonene results in a redistribution of the alkylidene fragments to produce 3-hexene (B12438300) and 3,4-diethyl-3-hexene. This reaction is typically catalyzed by ruthenium-based catalysts, such as Grubbs or Hoveyda-Grubbs catalysts.

Reaction Principle:

The catalytic cycle involves the formation of a metallacyclobutane intermediate, which then undergoes cycloreversion to yield the metathesis products. The reaction is driven towards equilibrium, and the product distribution can be influenced by reaction conditions.

Experimental Protocol: Self-Metathesis of 3-Nonene

Materials:

• 3-Nonene (distilled and degassed)

• Grubbs Second Generation Catalyst (or other suitable Ru-catalyst)

• Anhydrous toluene (B28343) (or other inert solvent)

• Inert gas (Argon or Nitrogen)

• Standard glassware for inert atmosphere reactions (Schlenk line)

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere, add 3-nonene (1.0 mmol).

• Add anhydrous toluene (10 mL) to dissolve the substrate.

• Degas the solution by bubbling with an inert gas for 15-20 minutes.

• In a separate glovebox or under a positive flow of inert gas, weigh the Grubbs Second Generation Catalyst (0.01-0.05 mol%).

• Add the catalyst to the reaction mixture with vigorous stirring.

• Heat the reaction to the desired temperature (typically 40-60 °C) and monitor the progress by Gas Chromatography (GC) or GC-Mass Spectrometry (GC-MS).

• Upon reaching equilibrium or desired conversion, quench the reaction by adding a few drops of ethyl vinyl ether and stirring for 30 minutes.

• Remove the solvent under reduced pressure.

• The product mixture can be analyzed by GC to determine the relative amounts of 3-hexene, 3,4-diethyl-3-hexene, and unreacted 3-nonene. Purification can be achieved by distillation.

Quantitative Data Summary (Representative)

Catalyst	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Conversion of 3-Nonene (%)	Yield of 3-Hexene (%)	Yield of 3,4-Diethyl-3-hexene (%)
Grubbs II	1.0	Toluene	50	4	85	40	40
Hoveyda-Grubbs II	0.5	CH₂Cl₂	40	6	90	43	42

Note: The data presented are representative values based on typical self-metathesis reactions of internal olefins and may vary depending on the specific reaction conditions.

Cross-Metathesis of 3-Nonene with Functionalized Olefins

Cross-metathesis of 3-nonene with a partner olefin, such as an acrylate (B77674), allows for the introduction of new functional groups. The reaction's success and selectivity depend on the relative reactivity of the two olefins and the choice of catalyst.

Reaction Principle:

The reaction involves the exchange of alkylidene fragments between 3-nonene and the partner olefin. To favor the desired cross-metathesis product, an excess of one of the reactants is often used.

Experimental Protocol: Cross-Metathesis of 3-Nonene with Methyl Acrylate

Materials:

• 3-Nonene (distilled and degassed)

• Methyl acrylate (distilled and degassed)

• Hoveyda-Grubbs Second Generation Catalyst

• Anhydrous dichloromethane (B109758) (CH₂Cl₂)

• Inert gas (Argon or Nitrogen)

Procedure:

• In a Schlenk flask under an inert atmosphere, dissolve 3-nonene (1.0 mmol) and methyl acrylate (1.2 mmol) in anhydrous CH₂Cl₂ (10 mL).

• Degas the solution for 20 minutes.

• Add the Hoveyda-Grubbs Second Generation Catalyst (1-2 mol%) to the stirred solution.

• Maintain the reaction at room temperature or heat to 40 °C.

• Monitor the reaction by TLC or GC-MS.

• After completion (typically 4-12 hours), quench the reaction with ethyl vinyl ether.

• Concentrate the mixture and purify the crude product by flash column chromatography on silica (B1680970) gel.

Quantitative Data Summary (Representative)

Partner Olefin	Catalyst	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Yield of Cross-Product (%)
Methyl Acrylate	Hoveyda-Grubbs II	2.0	CH₂Cl₂	40	8	75
Allyl Benzene	Grubbs II	1.5	Toluene	50	6	80

Note: Yields are representative and can be influenced by the specific substrates and reaction conditions.

Ethenolysis of 3-Nonene

Ethenolysis is a specific type of cross-metathesis where an internal olefin is reacted with ethylene (B1197577) to produce two smaller terminal olefins. In the case of 3-nonene, ethenolysis yields 1-butene (B85601) and 1-heptene.[1]

Reaction Principle:

The reaction is driven forward by the continuous supply of ethylene gas, which shifts the equilibrium towards the formation of the terminal olefin products.

Experimental Protocol: Ethenolysis of 3-Nonene

Materials:

• 3-Nonene (distilled and degassed)

• Ethylene gas (high purity)

• Grubbs Second Generation Catalyst

• Anhydrous toluene

• High-pressure reactor or a balloon setup for ethylene delivery

Procedure:

• Charge a high-pressure reactor with a solution of 3-nonene (1.0 mmol) in anhydrous toluene (10 mL).

• Purge the reactor with ethylene gas.

• Add the Grubbs Second Generation Catalyst (0.5-1.0 mol%) to the reactor.

• Pressurize the reactor with ethylene to the desired pressure (e.g., 10 bar).

• Heat the reaction to 50-70 °C with vigorous stirring.

• Maintain the ethylene pressure throughout the reaction.

• After the desired reaction time (e.g., 2-6 hours), cool the reactor, and carefully vent the excess ethylene.

• The product mixture can be analyzed by GC to determine the conversion and product distribution.

Quantitative Data Summary (Representative)

Catalyst	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Ethylene Pressure (bar)	Time (h)	Conversion of 3-Nonene (%)	Selectivity for 1-Butene & 1-Heptene (%)
Grubbs II	1.0	Toluene	60	10	4	95	>98
Hoveyda-Grubbs II	0.5	Toluene	50	10	6	98	>98

Note: High purity ethylene is crucial for achieving high catalyst turnover numbers.

3-Nonene as a Chain Transfer Agent in ROMP

Acyclic olefins like 3-nonene can act as chain transfer agents (CTAs) in Ring-Opening Metathesis Polymerization (ROMP) to control the molecular weight of the resulting polymer.[2] This is a cost-effective method for producing telechelic polymers.

Reaction Principle:

The growing polymer chain reacts with the acyclic olefin, leading to the termination of one chain and the initiation of a new one. The molecular weight of the polymer is inversely proportional to the ratio of CTA to monomer.

Experimental Protocol: ROMP of Norbornene with 3-Nonene as a CTA

Materials:

• Norbornene

• 3-Nonene (distilled and degassed)

• Grubbs Third Generation Catalyst (G3)

• Anhydrous dichloromethane (CH₂Cl₂)

• Inert gas (Argon or Nitrogen)

Procedure:

• In a Schlenk flask under an inert atmosphere, dissolve norbornene (1.0 mmol) and 3-nonene (as required for the desired molecular weight, e.g., 0.1 mmol for a target degree of polymerization of 10) in anhydrous CH₂Cl₂ (10 mL).

• Degas the solution for 20 minutes.

• In a separate vial, dissolve the Grubbs Third Generation Catalyst (e.g., 0.001 mmol) in a small amount of CH₂Cl₂.

• Add the catalyst solution to the monomer/CTA solution with stirring.

• The polymerization is typically rapid and can be monitored by the increase in viscosity.

• After completion (usually within 1 hour), quench the reaction with ethyl vinyl ether.

• Precipitate the polymer by adding the reaction mixture to a large volume of methanol.

• Filter and dry the polymer in a vacuum oven.

• Characterize the polymer by Gel Permeation Chromatography (GPC) for molecular weight and polydispersity index (PDI).

Quantitative Data Summary (Representative)

Monomer	CTA	[Monomer]:[CTA]:[Catalyst]	Solvent	Temperature (°C)	Mn ( g/mol )	PDI
Norbornene	3-Nonene	100:10:1	CH₂Cl₂	25	~10,000	1.2-1.4
Norbornene	3-Nonene	100:5:1	CH₂Cl₂	25	~20,000	1.2-1.5

Note: The molecular weight can be tuned by adjusting the monomer to CTA ratio.

Visualizations

Signaling Pathway: General Olefin Metathesis Catalytic Cycle

Caption: General catalytic cycle for olefin metathesis.

Experimental Workflow: Self-Metathesis of 3-Nonene

Caption: Workflow for 3-nonene self-metathesis.

Logical Relationship: 3-Nonene in Different Metathesis Reactions

Caption: Applications of 3-nonene in metathesis.

References

• 1. researchgate.net [researchgate.net]
• 2. Chain transfer agents for the catalytic ring opening metathesis polymerization of norbornenes - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Synthesis of Nonanal via Hydroformylation of 3-Nonene

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nonanal (B32974), a valuable aldehyde with applications in the fragrance, flavor, and pharmaceutical industries, can be efficiently synthesized through the hydroformylation of 3-nonene. This process, also known as oxo synthesis, involves the addition of a formyl group (-CHO) and a hydrogen atom across the carbon-carbon double bond of the alkene. This document provides detailed application notes and experimental protocols for the synthesis of nonanal from 3-nonene using both rhodium and cobalt-based catalyst systems. Particular emphasis is placed on a tandem isomerization-hydroformylation approach, which is crucial for converting an internal olefin like 3-nonene into the desired linear aldehyde, nonanal.

Data Presentation

The following tables summarize quantitative data for the hydroformylation of internal olefins to produce nonanal, providing a comparative overview of different catalytic systems.

Table 1: Rhodium-Catalyzed Isomerization-Hydroformylation of a C8 Internal Olefin to n-Nonanal[1]

Parameter	Value
Substrate	trans-4-octene
Catalyst System	Rh(acac)(CO)₂ / BIPHEPHOS
Catalyst Concentration	0.5 mol% (based on olefin)
Solvent	Toluene (B28343)
Temperature	125°C
Syngas Pressure (CO/H₂)	20 bar
Reaction Time	4 hours
Yield of n-Nonanal	88%
Selectivity to n-Nonanal	89%

Table 2: General Conditions for Cobalt-Catalyzed Hydroformylation of C6-C12 Olefins (Exxon Process)[2]

Parameter	General Range
Substrate	C6-C12 Olefins (including 3-Nonene)
Catalyst	Cobalt-based
Temperature	160 - 180°C
Pressure	~30 MPa (~300 bar)
Catalyst Recovery	Aqueous sodium hydroxide (B78521) or carbonate extraction

Experimental Protocols

Protocol 1: Rhodium-Catalyzed Tandem Isomerization-Hydroformylation of 3-Nonene

This protocol is adapted from a highly selective method for the synthesis of n-nonanal from an internal octene, which is directly applicable to 3-nonene.[1]

Materials:

• 3-Nonene

• Rhodium(I) acetylacetonate (B107027) dicarbonyl [Rh(acac)(CO)₂]

• BIPHEPHOS (biphenyl-2,2'-diylbis(diphenylphosphine))

• Toluene (anhydrous)

• Syngas (1:1 mixture of CO and H₂)

• High-pressure autoclave reactor equipped with a magnetic stirrer, gas inlet, and temperature controller

Procedure:

• Catalyst Preparation: In a glovebox or under an inert atmosphere, charge the autoclave reactor with Rh(acac)(CO)₂ and BIPHEPHOS.

• Reactant Addition: Add anhydrous toluene to the reactor, followed by the 3-nonene substrate. The catalyst concentration should be approximately 0.5 mol% relative to the 3-nonene.

• Reaction Setup: Seal the autoclave and purge it several times with nitrogen, followed by syngas.

• Reaction Conditions: Pressurize the reactor with syngas to 20 bar. Begin stirring and heat the reactor to 125°C.

• Reaction Monitoring: Maintain the temperature and pressure for 4 hours. The progress of the reaction can be monitored by taking aliquots (if the reactor setup allows) and analyzing them by gas chromatography (GC).

• Work-up and Product Isolation: After 4 hours, cool the reactor to room temperature and carefully vent the excess syngas. The reaction mixture can be analyzed by GC to determine the yield and selectivity of nonanal. The product can be isolated by fractional distillation under reduced pressure.

Protocol 2: Cobalt-Catalyzed Hydroformylation of 3-Nonene (General Procedure)

This protocol is a general representation based on industrial processes for the hydroformylation of long-chain olefins.[2]

Materials:

• 3-Nonene

• Cobalt carbonyl [Co₂(CO)₈] or other suitable cobalt precursor

• High-pressure autoclave reactor equipped with a magnetic stirrer, gas inlet, and temperature controller

• Solvent (e.g., hexane, toluene)

Procedure:

• Catalyst Formation (in-situ): Charge the autoclave with the cobalt precursor and the solvent.

• Reactant Addition: Add the 3-nonene substrate to the reactor.

• Reaction Setup: Seal the autoclave and purge it with nitrogen, followed by syngas.

• Reaction Conditions: Pressurize the reactor with a 1:1 mixture of CO and H₂ to approximately 30 MPa. Heat the reactor to a temperature in the range of 160-180°C with vigorous stirring.

• Reaction Time: The reaction time will vary depending on the specific catalyst and conditions but can range from several hours to obtain high conversion.

• Work-up and Catalyst Recovery: After cooling and depressurizing the reactor, the organic phase contains the aldehyde product. The cobalt catalyst can be recovered by extraction with an aqueous sodium hydroxide or sodium carbonate solution.

• Product Isolation: The nonanal can be isolated from the organic phase by distillation.

Visualizations

Experimental Workflow for Rhodium-Catalyzed Hydroformylation

Caption: Workflow for the rhodium-catalyzed synthesis of nonanal.

Signaling Pathway: Catalytic Cycle of Rhodium-Catalyzed Hydroformylation of an Internal Olefin

References

• 1. publications.rwth-aachen.de [publications.rwth-aachen.de]
• 2. pure.mpg.de [pure.mpg.de]

Application Note: A Robust GC-MS Protocol for the Identification and Quantification of 3-Nonene in Complex Mixtures

Introduction

3-Nonene (C₉H₁₈) is a volatile organic compound (VOC) belonging to the alkene family, with several isomers existing based on the geometry of the double bond (cis/trans)[1][2][3]. Its presence, even at trace levels, can be significant in various fields, including environmental monitoring, food and fragrance analysis, and as a potential biomarker in biomedical research. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful and widely used analytical technique for the separation, identification, and quantification of volatile and semi-volatile compounds in complex matrices[4][5]. This application note provides a detailed protocol for the analysis of 3-Nonene using GC-MS, tailored for researchers, scientists, and professionals in drug development.

Principle

This method leverages the high separation efficiency of gas chromatography and the sensitive, specific detection capabilities of mass spectrometry. A sample containing 3-Nonene is first prepared to isolate the volatile components. The prepared sample is then injected into the GC system, where it is vaporized and carried by an inert gas through a capillary column[5][6]. Compounds are separated based on their boiling points and affinity for the column's stationary phase[4]. As 3-Nonene elutes from the column, it enters the mass spectrometer, where it is ionized (typically by electron ionization). The resulting charged fragments are separated by their mass-to-charge ratio (m/z), producing a unique mass spectrum that serves as a chemical fingerprint for definitive identification by comparison to spectral libraries like the NIST Mass Spectral Library[1][7]. For quantification, specific ions are monitored to ensure accuracy and precision[5][8].

Experimental Protocol

This protocol outlines the complete workflow from sample preparation to data analysis for the identification and quantification of 3-Nonene.

1. Apparatus and Materials

• Instrumentation: Gas chromatograph coupled to a mass spectrometer (GC-MS).

• Autosampler: For automated injections.

• GC Column: A non-polar capillary column, such as a (5%-phenyl)-methylpolysiloxane column (e.g., HP-5MS, DB-5ms or equivalent), 30 m x 0.25 mm i.d., 0.25 µm film thickness, is recommended[9].

• Sample Vials: 2 mL amber glass vials with PTFE-lined screw caps (B75204) or 20 mL headspace vials.

• Solvents: High-purity, GC-grade solvents such as hexane (B92381), pentane, or dichloromethane[4].

• Standards: Analytical standard of 3-Nonene (cis and/or trans isomers, ≥98% purity). Internal standard (IS), e.g., Toluene-d8 or a suitable non-interfering hydrocarbon.

• Gases: Helium (carrier gas, 99.999% purity), Nitrogen (for solvent evaporation).

2. Sample Preparation

The choice of sample preparation technique is critical and depends on the sample matrix. For volatile compounds like 3-Nonene, methods that minimize analyte loss and matrix interference are preferred.

Method A: Static Headspace (for Liquid or Solid Samples) [4][6] This technique is ideal for analyzing volatile compounds without direct injection of the sample matrix, which can contaminate the GC system[6].

• Sample Aliquoting: Place a precisely weighed or measured amount of the sample (e.g., 1-5 g of solid or 1-5 mL of liquid) into a 20 mL headspace vial.

• Internal Standard Spiking: Add a known amount of internal standard solution directly to the sample.

• Sealing: Immediately seal the vial with a PTFE-lined septum and aluminum cap.

• Equilibration: Place the vial in the headspace autosampler's incubator. Heat the sample at a controlled temperature (e.g., 80°C) for a specific time (e.g., 15-30 minutes) to allow the volatile compounds to partition into the headspace (the gas phase above the sample).

• Injection: A heated, gas-tight syringe on the autosampler automatically withdraws a specific volume of the headspace gas (e.g., 1 mL) and injects it into the GC inlet.

Method B: Liquid-Liquid Extraction (LLE) (for Liquid Samples) [4]

• Sample Aliquoting: Place a known volume of the liquid sample (e.g., 5 mL) into a clean glass tube.

• Internal Standard Spiking: Add a known amount of internal standard solution.

• Extraction: Add a small volume (e.g., 1-2 mL) of a volatile, water-immiscible organic solvent like hexane or pentane.

• Mixing: Vortex the mixture vigorously for 1-2 minutes to ensure efficient extraction of 3-Nonene into the organic phase.

• Phase Separation: Centrifuge the sample to achieve a clean separation of the organic and aqueous layers.

• Collection: Carefully transfer the organic (top) layer to a clean autosampler vial for GC-MS analysis. If necessary, a drying agent like anhydrous sodium sulfate (B86663) can be used to remove residual water.

3. GC-MS Analysis

The following table summarizes the recommended instrumental parameters. These should be optimized for the specific instrument and application.

Parameter	Recommended Setting
GC System	Agilent 8890 GC or equivalent
Column	HP-5MS (30 m x 0.25 mm, 0.25 µm) or equivalent non-polar column
Injector	Split/Splitless Inlet
Injector Mode	Splitless (for trace analysis) or Split (10:1 to 50:1 for higher concentrations)
Injector Temperature	250°C
Carrier Gas	Helium at a constant flow rate of 1.0 - 1.2 mL/min
Oven Program	Initial: 40°C, hold for 2 min. Ramp: 10°C/min to 200°C. Hold: 2 min. (Total run time: 20 min)
MS System	Agilent 7000D GC/TQ, Thermo ISQ, or equivalent
Ionization Mode	Electron Ionization (EI) at 70 eV
Source Temperature	230°C
Transfer Line Temp	280°C
Acquisition Mode	Full Scan (m/z 40-200) for identification; Selected Ion Monitoring (SIM) for quantification
Solvent Delay	2-3 minutes to prevent solvent filament saturation[10]

4. Identification and Quantification

• Identification: The primary identification of 3-Nonene is achieved by comparing its retention time and mass spectrum with that of a known analytical standard. Confirmation is done by matching the acquired mass spectrum against a validated spectral library, such as the NIST/EPA/NIH Mass Spectral Library[7]. The molecular weight of 3-Nonene is 126.24 g/mol [1][2]. Key mass fragments in its EI mass spectrum typically include m/z values characteristic of C₉ alkenes.

• Quantification: For accurate quantification, the method should be calibrated using a series of standards.

  • Calibration Standards: Prepare a series of calibration standards by diluting the 3-Nonene stock solution to cover the expected concentration range in the samples (e.g., 0.1 to 10 µg/mL)[9]. Spike each standard with a constant concentration of the internal standard.

  • SIM Mode: For high sensitivity and selectivity, use SIM mode. Select a unique and abundant ion for quantification (quantifier ion) and one or two other ions for confirmation (qualifier ions) based on the mass spectrum of the 3-Nonene standard.

  • Calibration Curve: Analyze the calibration standards and plot the ratio of the peak area of the 3-Nonene quantifier ion to the peak area of the internal standard's quantifier ion against the concentration of 3-Nonene.

  • Sample Analysis: Analyze the prepared samples using the same GC-MS method. The concentration of 3-Nonene in the samples is determined by calculating the peak area ratio and interpolating from the calibration curve.

Data Presentation

Quantitative performance should be validated for each specific matrix. The following table presents typical performance characteristics for a validated GC-MS method for volatile compounds. These values are illustrative and should be experimentally determined.

Table 1: Typical Quantitative Performance (Illustrative)

Parameter	Typical Value	Description
Linearity (R²)	> 0.995	The coefficient of determination for the calibration curve over the defined concentration range[9].
Limit of Detection (LOD)	0.01 - 0.1 µg/mL	The lowest concentration of analyte that can be reliably detected (Signal-to-Noise ratio of ~3)[9].
Limit of Quantitation (LOQ)	0.05 - 0.5 µg/mL	The lowest concentration of analyte that can be accurately quantified (Signal-to-Noise ratio of ~10)[9].
Accuracy (% Recovery)	85 - 115%	The closeness of the measured value to the true value, assessed by spiking control samples[8].
Precision (% RSD)	< 15%	The degree of agreement among individual test results when the procedure is applied repeatedly[8][9].

Workflow Visualization

The following diagram illustrates the complete experimental workflow for the GC-MS analysis of 3-Nonene.

GC-MS workflow for 3-Nonene analysis.

References

• 1. 3-Nonene [webbook.nist.gov]
• 2. 3-Nonene, (3Z)- | C9H18 | CID 5364453 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3-Nonene [webbook.nist.gov]
• 4. Sample preparation GC-MS [scioninstruments.com]
• 5. drawellanalytical.com [drawellanalytical.com]
• 6. GC-MS Sample Preparation | Thermo Fisher Scientific - US [thermofisher.com]
• 7. 3-Nonene [webbook.nist.gov]
• 8. Development and Validation of a GC/MS Method for Simultaneous Determination of 7 Monoterpens in Two Commercial Pharmaceutical Dosage Forms - PMC [pmc.ncbi.nlm.nih.gov]
• 9. hrcak.srce.hr [hrcak.srce.hr]
• 10. chem.libretexts.org [chem.libretexts.org]

Application Note and Protocol for the Preparative HPLC Separation of 3-Nonene Geometric Isomers

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Nonene, an alkene hydrocarbon, exists as two geometric isomers: cis-(Z)-3-nonene and trans-(E)-3-nonene. These isomers possess the same molecular formula and connectivity but differ in the spatial arrangement of their substituents around the carbon-carbon double bond. This structural difference can lead to variations in their physical, chemical, and biological properties. In research and development, particularly in fields like materials science, organic synthesis, and drug development, the isolation of pure geometric isomers is often crucial for elucidating structure-activity relationships and ensuring the desired therapeutic effects or material properties. High-Performance Liquid Chromatography (HPLC) is a robust technique for the separation of such isomers.[1] This document provides a detailed protocol for the preparative HPLC separation of cis- and trans-3-nonene.

The principle of separation for geometric isomers via HPLC relies on the subtle differences in their molecular shape and polarity.[1] The more linear and rigid structure of the trans-isomer typically allows for a stronger interaction with the stationary phase in reversed-phase chromatography, leading to a longer retention time compared to the bent structure of the cis-isomer.[2] Conversely, in normal-phase chromatography, the slightly more polar character of the cis-isomer can result in stronger retention on a polar stationary phase. The selection of the appropriate stationary and mobile phases is critical for achieving baseline separation.[1] For nonpolar compounds like 3-nonene, reversed-phase chromatography is generally the preferred method.

Experimental Protocol

This protocol outlines a general method for the preparative separation of cis- and trans-3-nonene. Optimization of the mobile phase composition, flow rate, and sample loading will likely be necessary to achieve the desired purity and yield.

1. Materials and Reagents

• cis/trans-3-Nonene mixture

• HPLC-grade Acetonitrile

• HPLC-grade Methanol

• HPLC-grade Water (for reversed-phase, if necessary, though unlikely for this nonpolar analyte)

• HPLC-grade n-Hexane (for normal-phase)

• HPLC-grade Isopropanol (for normal-phase)

• Sample vials

• Syringe filters (0.45 µm)

2. Instrumentation and Columns

• Preparative HPLC system equipped with a pump, injector, column oven, and a UV detector or refractive index detector (RID). Given that 3-nonene lacks a strong chromophore, an RID is often more suitable.

• Fraction collector.[3]

• Recommended Columns:

  • Reversed-Phase: C18 or C30 bonded silica (B1680970) columns are suitable for separating nonpolar isomers. The longer carbon chain of a C30 column can provide enhanced shape selectivity for geometric isomers.[4] Particle sizes for preparative columns typically range from 5 to 10 µm. A column with dimensions of 250 mm x 21.2 mm is a common choice for preparative separations.

  • Silver Ion (Ag+)-HPLC: For challenging separations of unsaturated compounds, a silver-impregnated silica column can be highly effective. The silver ions interact with the π-electrons of the double bond, and this interaction is sensitive to the steric accessibility of the double bond, often providing excellent resolution between cis and trans isomers.[5]

3. Sample Preparation

• Prepare a concentrated stock solution of the 3-nonene isomer mixture in a suitable solvent that is miscible with the mobile phase (e.g., the mobile phase itself or a stronger solvent like isopropanol).

• The concentration should be optimized based on analytical scale runs to maximize loading without compromising resolution. A starting concentration could be in the range of 10-50 mg/mL.

• Filter the sample solution through a 0.45 µm syringe filter before injection to remove any particulate matter that could damage the column or instrument.

4. Chromatographic Conditions

The following are suggested starting conditions. Method development and optimization are essential.

Parameter	Reversed-Phase Conditions	Normal-Phase / Silver Ion Conditions
Column	C18 or C30, 250 x 21.2 mm, 5 µm	Silica or Silver-Impregnated Silica, 250 x 21.2 mm, 5 µm
Mobile Phase	Isocratic: 100% Acetonitrile or Methanol	Isocratic: n-Hexane with a small percentage of a polar modifier (e.g., 0.1-1% Isopropanol)
Flow Rate	10-25 mL/min (will depend on column dimensions)	10-25 mL/min (will depend on column dimensions)
Temperature	Ambient (e.g., 25°C)	Ambient (e.g., 25°C)
Detection	Refractive Index (RID) or UV at low wavelength (e.g., 210 nm)	Refractive Index (RID) or UV at low wavelength (e.g., 210 nm)
Injection Volume	500 - 5000 µL (dependent on concentration and column capacity)	500 - 5000 µL (dependent on concentration and column capacity)

5. Preparative Run and Fraction Collection

• Equilibrate the column with the mobile phase until a stable baseline is achieved.

• Perform an initial analytical-scale injection to determine the retention times of the cis and trans isomers.

• Scale up the injection volume for the preparative run.

• Set the fraction collector to collect the eluent based on time or detector signal (peak-based). Collect each isomer peak into a separate vessel.

• Multiple injections can be programmed to process larger quantities of the mixture.[6]

6. Post-Run Analysis

• Analyze the collected fractions using analytical HPLC to determine the purity of each separated isomer.

• Combine the fractions of the same isomer that meet the required purity level.

• Evaporate the solvent from the collected fractions using a rotary evaporator or other suitable method to obtain the purified isomers.

Data Presentation

The success of the separation is evaluated based on retention time, resolution, and the purity of the collected fractions. The following table provides a template for presenting the results of the preparative separation.

Isomer	Retention Time (min)	Resolution (Rs)	Purity of Collected Fraction (%)	Yield (mg)
cis-3-Nonene	tR1	\multirow{2}{*}{Rs = 2(tR2 - tR1) / (w1 + w2)}	>99%	Y1
trans-3-Nonene	tR2	>99%	Y2

Note: Retention times, resolution, and yield are dependent on the specific chromatographic conditions and the initial amount of the mixture.

Visualizations

.dot

Caption: Workflow for preparative HPLC separation of 3-nonene isomers.

References

• 1. benchchem.com [benchchem.com]
• 2. Separation of Cis-Trans Phospholipid Isomers using Reversed Phase LC with High Resolution MS Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ijrpr.com [ijrpr.com]
• 4. US20020019521A1 - Separation of olefinic isomers - Google Patents [patents.google.com]
• 5. Kyoto University Research Information Repository [repository.kulib.kyoto-u.ac.jp]
• 6. lcms.cz [lcms.cz]

Application Notes and Protocols for the Polymerization of 3-Nonene using Ziegler-Natta Catalysts

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ziegler-Natta (Z-N) catalysts are a cornerstone of polyolefin production, enabling the synthesis of highly linear and stereoregular polymers from α-olefins such as ethylene (B1197577) and propylene.[1][2][3] This class of catalysts, typically comprising a transition metal compound (e.g., titanium halides) and an organoaluminum co-catalyst, offers precise control over polymer microstructure, which in turn dictates the material's physical and mechanical properties.[1][2][3]

The polymerization of internal olefins, such as 3-nonene, using conventional Ziegler-Natta catalysts presents significant challenges primarily due to the increased steric hindrance around the double bond compared to their α-olefin counterparts. Direct polymerization of internal olefins is often inefficient or does not occur at all. However, a key pathway for the polymerization of internal olefins using Z-N catalysts is through monomer-isomerization polymerization . In this process, the catalyst system first facilitates the isomerization of the internal olefin to its corresponding α-olefin (1-nonene in the case of 3-nonene), which then readily undergoes polymerization.

These application notes provide an overview of the monomer-isomerization polymerization of 3-nonene using Ziegler-Natta catalysts, a detailed experimental protocol, and representative data.

Mechanism of Monomer-Isomerization Polymerization

The overall process can be described in two main stages:

• Isomerization: The Ziegler-Natta catalyst or a co-catalyst/additive facilitates the migration of the double bond from the internal position (C3-C4 in 3-nonene) to the terminal position (C1-C2), forming 1-nonene (B85954). This isomerization is a crucial prerequisite for successful polymerization.

• Polymerization: The in-situ generated 1-nonene is then polymerized by the Ziegler-Natta active sites through a coordination-insertion mechanism, leading to the formation of poly(1-nonene).

The efficiency of this process is dependent on the catalyst system's ability to promote both isomerization and polymerization.

Illustrative Data Presentation

Due to the limited availability of specific quantitative data for the polymerization of 3-nonene in publicly accessible literature, the following table presents a representative summary of expected results based on studies of similar higher internal olefins, such as 2-heptene (B165337) and 3-heptene, undergoing monomer-isomerization polymerization with a TiCl₃-Al(C₂H₅)₃ catalyst system.

Entry	Catalyst System	Co-catalyst	Temperature (°C)	Time (h)	Monomer Conversion (%)	Polymer Yield (%)	Mn ( g/mol )	Mw ( g/mol )	PDI (Mw/Mn)	Polymer Structure
1	TiCl₃	Al(C₂H₅)₃	80	24	65	60	50,000	150,000	3.0	Isotactic poly(1-nonene)
2	TiCl₃/Ni(acac)₂	Al(C₂H₅)₃	80	12	85	80	55,000	170,500	3.1	Isotactic poly(1-nonene)

Note: This data is illustrative and intended to provide a general expectation of outcomes. Actual results may vary based on specific experimental conditions and the purity of reagents.

Experimental Protocol: Monomer-Isomerization Polymerization of 3-Nonene

This protocol describes a general procedure for the polymerization of 3-nonene using a heterogeneous Ziegler-Natta catalyst system. All procedures should be carried out under an inert atmosphere (e.g., nitrogen or argon) using standard Schlenk line or glovebox techniques.

Materials:

• Titanium trichloride (B1173362) (TiCl₃)

• Triethylaluminum (B1256330) (Al(C₂H₅)₃) as a solution in a dry, inert solvent (e.g., heptane)

• 3-Nonene (high purity, dried over a suitable agent like CaH₂)

• Anhydrous toluene (B28343) (or other suitable inert solvent)

• Methanol (B129727)

• Hydrochloric acid (10% aqueous solution)

• Acetone

• Nitrogen or Argon gas (high purity)

Equipment:

• Schlenk flask or a glass reactor equipped with a magnetic stirrer and a temperature controller

• Schlenk line or glovebox

• Syringes and cannulas for transferring air-sensitive reagents

• Filtration apparatus (e.g., Büchner funnel)

• Vacuum oven

Procedure:

• Reactor Preparation: A 250 mL Schlenk flask is thoroughly dried in an oven and then cooled under a stream of inert gas. The flask is equipped with a magnetic stir bar.

• Catalyst Slurry Preparation: In the inert atmosphere of a glovebox, 0.5 g of TiCl₃ is weighed and added to the Schlenk flask. 100 mL of anhydrous toluene is then cannulated into the flask to create a catalyst slurry.

• Reaction Setup: The flask is placed in a heating mantle on a magnetic stirrer and connected to the Schlenk line. The slurry is stirred and brought to the reaction temperature of 80°C.

• Monomer and Co-catalyst Addition: 20 mL of purified 3-nonene is added to the reactor via syringe. Subsequently, a calculated amount of triethylaluminum solution (to achieve a desired Al/Ti molar ratio, e.g., 3:1) is slowly added dropwise to the stirred reaction mixture.

• Polymerization: The reaction mixture is stirred at 80°C for the desired reaction time (e.g., 24 hours). The progress of the polymerization may be monitored by observing the increase in viscosity of the reaction mixture.

• Termination: After the specified time, the reaction is terminated by slowly adding 20 mL of methanol to the flask. This will quench the active catalyst.

• Polymer Precipitation and Washing: The entire content of the flask is poured into a beaker containing 500 mL of a 10% hydrochloric acid solution in methanol with vigorous stirring. This will precipitate the polymer and dissolve the catalyst residues.

• Isolation and Purification: The precipitated polymer is collected by filtration, washed sequentially with methanol and acetone, and then dried in a vacuum oven at 60°C to a constant weight.

Visualizations

Caption: Experimental workflow for the monomer-isomerization polymerization of 3-nonene.

Caption: Logical steps in the monomer-isomerization polymerization of 3-nonene.

References

• 1. Ziegler–Natta catalyst - Wikipedia [en.wikipedia.org]
• 2. courses.minia.edu.eg [courses.minia.edu.eg]
• 3. chem.libretexts.org [chem.libretexts.org]

Application of 3-Nonene in the Synthesis of Insect Pheromones: (E)-2-Hexenal

Introduction

3-Nonene, a readily available olefin, serves as a valuable precursor in the synthesis of various insect pheromones. Through oxidative cleavage, 3-nonene can be converted into smaller, functionalized molecules that are key building blocks for constructing the carbon skeletons of these semiochemicals. This application note details a two-step synthetic protocol for the preparation of (E)-2-hexenal, a significant component of the alarm pheromone of various hemipteran species, starting from 3-nonene. The protocol is designed for researchers and scientists in the fields of chemical ecology and drug development.

(E)-2-hexenal is a naturally occurring compound in many plants and is also utilized by several insect species as an alarm pheromone, signaling danger to conspecifics. The ability to synthesize this compound efficiently is crucial for its use in pest management strategies, such as in the development of repellents or lures for trapping.

Synthetic Pathway Overview

The synthesis of (E)-2-hexenal from 3-nonene is achieved through a two-step process. The first step involves the ozonolysis of 3-nonene to yield hexanal (B45976). The subsequent step is an aldol (B89426) condensation of hexanal with itself, followed by dehydration to afford the target molecule, (E)-2-hexenal.

Caption: Synthetic pathway from 3-nonene to (E)-2-hexenal.

Experimental Protocols

Step 1: Ozonolysis of 3-Nonene to Hexanal

This protocol describes the oxidative cleavage of 3-nonene to produce hexanal.

Materials:

• 3-Nonene (mixture of cis and trans isomers)

• Dichloromethane (B109758) (CH₂Cl₂), anhydrous

• Methanol (B129727) (CH₃OH), anhydrous

• Ozone (O₃) generated from an ozone generator

• Triphenylphosphine (B44618) (PPh₃)

• Sodium bicarbonate (NaHCO₃)

• Magnesium sulfate (B86663) (MgSO₄), anhydrous

• Silica (B1680970) gel for column chromatography

• Hexane (B92381) and Ethyl acetate (B1210297) for chromatography

Procedure:

• Dissolve 3-nonene (1.0 eq) in a mixture of anhydrous dichloromethane and anhydrous methanol (4:1 v/v) in a three-necked round-bottom flask equipped with a magnetic stirrer and a gas dispersion tube.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Bubble ozone gas through the solution. The reaction progress can be monitored by the appearance of a blue color, indicating an excess of ozone.

• Once the reaction is complete, purge the solution with nitrogen gas to remove excess ozone.

• Slowly add triphenylphosphine (1.1 eq) to the reaction mixture at -78 °C to reduce the ozonide.

• Allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Wash the reaction mixture with a saturated aqueous solution of sodium bicarbonate and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a gradient of hexane and ethyl acetate as the eluent to obtain pure hexanal.

Quantitative Data:

Reactant/Product	Molecular Weight ( g/mol )	Molar Ratio	Typical Yield (%)
3-Nonene	126.24	1.0	-
Hexanal	100.16	-	75-85

Step 2: Synthesis of (E)-2-Hexenal from Hexanal

This protocol outlines the self-condensation of hexanal to form (E)-2-hexenal.

Materials:

• Hexanal

• Sodium hydroxide (B78521) (NaOH)

• Ethanol

• Diethyl ether

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a solution of hexanal (1.0 eq) in ethanol, add a catalytic amount of 10% aqueous sodium hydroxide solution dropwise at 0 °C with stirring.

• Allow the reaction mixture to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by TLC.

• Acidify the reaction mixture to pH ~5 with dilute HCl.

• Extract the product with diethyl ether.

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by distillation under reduced pressure to yield (E)-2-hexenal.

Quantitative Data:

Reactant/Product	Molecular Weight ( g/mol )	Molar Ratio	Typical Yield (%)
Hexanal	100.16	1.0	-
(E)-2-Hexenal	98.14	-	60-70

Signaling Pathway and Experimental Workflow Visualization

Alarm Pheromone Signaling Pathway in Hemiptera

(E)-2-Hexenal acts as an alarm pheromone in many hemipteran species. Upon detection by specialized olfactory sensory neurons (OSNs) in the antennae, a signaling cascade is initiated, leading to a behavioral response, such as dispersal or aggression.

Application Note and Protocol: Quantification of 3-Nonene Using Analytical Standards and Reference Materials

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the accurate quantification of 3-Nonene, a volatile organic compound (VOC), using analytical standards and reference materials. The primary analytical technique discussed is Gas Chromatography-Mass Spectrometry (GC-MS), a robust and widely used method for the analysis of volatile compounds.

Analytical Standards and Reference Materials

The accurate quantification of 3-Nonene relies on the use of high-purity analytical standards. 3-Nonene exists as two stereoisomers: cis (Z) and trans (E). It is crucial to select the appropriate standard for the specific isomer being quantified. The general CAS number for 3-Nonene is 20063-77-8.[1] The CAS number for cis-3-Nonene is 20237-46-1, and for trans-3-Nonene is 20063-92-7.[2][3]

Certified Reference Materials (CRMs) should be used whenever possible to ensure traceability and accuracy of measurements. Several suppliers offer analytical standards for 3-Nonene and its isomers.

Table 1: Commercially Available Analytical Standards for 3-Nonene Isomers

Compound Name	CAS Number	Supplier	Product Example	Purity/Concentration	Solvent
cis-3-Nonene	20237-46-1	LGC Standards	TRC-N584000	-	-
cis-3-Nonene	20237-46-1	ESSLAB (Chiron)	3033.9-100-ME	100 µg/mL	Methanol (B129727)
trans-3-Nonene	20063-77-8	BOC Sciences	20063-77-8	95%	Neat

Note: Availability and product details are subject to change. Please consult the supplier's website for the most current information.

Experimental Protocols

The following protocol outlines a general procedure for the quantification of 3-Nonene in a liquid matrix using Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS). This method is suitable for the analysis of volatile compounds and minimizes matrix effects.

2.1. Materials and Reagents

• Analytical Standards: cis-3-Nonene or trans-3-Nonene standard of known purity or concentration.

• Internal Standard (IS): A compound not present in the sample with similar chemical properties to 3-Nonene (e.g., a deuterated analog or a different alkene of similar volatility). 3-Nonanone can be considered as an internal standard.[4]

• Solvent: High-purity methanol or hexane (B92381) (GC grade).

• Sample Vials: 20 mL headspace vials with PTFE/silicone septa and aluminum caps.

• Syringes: Gas-tight syringes for standard preparation and sample transfer.

2.2. Standard Preparation

• Primary Stock Solution (1000 µg/mL):

  • If using a neat standard, accurately weigh 10 mg of the 3-Nonene standard into a 10 mL volumetric flask.

  • Dissolve and dilute to the mark with methanol.

  • If using a pre-made solution (e.g., 100 µg/mL), this can be used as the stock or diluted as needed.

• Working Standard Solutions:

  • Prepare a series of working standard solutions by serially diluting the primary stock solution with methanol to cover the expected concentration range of the samples (e.g., 0.1, 0.5, 1, 5, 10, 50, 100 µg/mL).

• Internal Standard (IS) Stock Solution (1000 µg/mL):

  • Prepare a stock solution of the chosen internal standard in methanol.

• Calibration Standards:

  • For each calibration level, add a known volume of the corresponding working standard solution to a headspace vial.

  • Spike each vial with a constant amount of the internal standard.

  • Add a matrix blank (the same matrix as the samples, confirmed to be free of 3-Nonene) to each vial to match the sample volume.

2.3. Sample Preparation

• Place a known volume or weight of the sample into a 20 mL headspace vial.

• Spike the sample with the same constant amount of the internal standard as used for the calibration standards.

• Immediately seal the vial with a PTFE/silicone septum and aluminum cap.

2.4. HS-GC-MS Analysis

The following are general instrument parameters that should be optimized for the specific instrument and application.

• Headspace Autosampler Parameters:

  • Vial Equilibration Temperature: 70 °C[4]

  • Vial Equilibration Time: 2 minutes[4]

  • Loop Temperature: 80 °C

  • Transfer Line Temperature: 90 °C

  • Injection Volume: 1 mL

• GC Parameters:

  • Injector Temperature: 250 °C

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

  • Column: A non-polar column, such as a DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness), is a good starting point.[5]

  • Oven Temperature Program:

    • Initial temperature: 40 °C, hold for 2 minutes.

    • Ramp to 150 °C at 10 °C/min.

    • Ramp to 250 °C at 20 °C/min, hold for 2 minutes.

• MS Parameters:

  • Ion Source Temperature: 230 °C

  • Quadrupole Temperature: 150 °C

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for highest sensitivity and selectivity.

    • Quantifier Ion for 3-Nonene: To be determined from the mass spectrum of the standard (likely a prominent fragment ion).

    • Qualifier Ions for 3-Nonene: Two to three other characteristic ions to confirm identity.

2.5. Data Analysis and Quantification

• Calibration Curve: Generate a calibration curve by plotting the ratio of the peak area of the 3-Nonene quantifier ion to the peak area of the internal standard quantifier ion against the concentration of the calibration standards.

• Quantification: Determine the concentration of 3-Nonene in the samples by calculating the peak area ratio and interpolating from the calibration curve.

Experimental Workflow and Signaling Pathways

The following diagrams illustrate the logical workflow for the quantification of 3-Nonene.

Caption: Experimental workflow for 3-Nonene quantification by HS-GC-MS.

Caption: Logical relationship of 3-Nonene properties to the analytical method.

References

• 1. 3-Nonene [webbook.nist.gov]
• 2. 3-Nonene, (3Z)- | C9H18 | CID 5364453 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3-Nonene, (E)- [webbook.nist.gov]
• 4. agilent.com [agilent.com]
• 5. academic.oup.com [academic.oup.com]

Application Note: Ozonolysis of 3-Nonene for the Synthesis of Aldehydes and Carboxylic Acids

Abstract

This application note provides detailed experimental protocols for the ozonolysis of 3-nonene, a widely used reaction in organic synthesis for the cleavage of carbon-carbon double bonds. Protocols for both reductive and oxidative work-ups are presented, yielding either aldehydes (propanal and hexanal) or carboxylic acids (propanoic acid and hexanoic acid), respectively. This document is intended for researchers, scientists, and professionals in drug development and chemical synthesis.

Introduction

Ozonolysis is a powerful and versatile organic reaction that utilizes ozone (O₃) to cleave unsaturated bonds, such as those in alkenes and alkynes.[1] The reaction proceeds through the formation of a primary ozonide (molozonide), which rearranges to a more stable secondary ozonide.[2] Subsequent work-up of the ozonide determines the final products. A reductive work-up typically employs reagents like dimethyl sulfide (B99878) (DMS) or zinc dust to yield aldehydes or ketones.[3] An oxidative work-up, often using hydrogen peroxide, further oxidizes the initial products to carboxylic acids.[4] The ozonolysis of 3-nonene, an unsymmetrical internal alkene, is an excellent example of this reaction's utility, producing two different carbonyl compounds, which are valuable intermediates in various synthetic pathways.[5]

Reaction Schemes

Reductive Ozonolysis of 3-Nonene:

Oxidative Ozonolysis of 3-Nonene:

Data Presentation

Table 1: Reactants and Products

Compound Name	Formula	Molar Mass ( g/mol )	Role
3-Nonene	C₉H₁₈	126.24	Starting Material
Ozone	O₃	48.00	Oxidizing Agent
Dichloromethane (B109758)	CH₂Cl₂	84.93	Solvent
Dimethyl Sulfide	(CH₃)₂S	62.13	Reducing Agent
Hydrogen Peroxide	H₂O₂	34.01	Oxidizing Agent
Propanal	C₃H₆O	58.08	Product (Reductive)
Hexanal (B45976)	C₆H₁₂O	100.16	Product (Reductive)
Propanoic Acid	C₃H₆O₂	74.08	Product (Oxidative)
Hexanoic Acid	C₆H₁₂O₂	116.16	Product (Oxidative)

Table 2: ¹H NMR Spectral Data for Reductive Ozonolysis Products

Compound	Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
Propanal	9.77	t	1H	-CHO
2.42	dq	2H	-CH₂-
1.12	t	3H	-CH₃
Hexanal	9.77	t	1H	-CHO
2.43	dt	2H	-CH₂-CHO
1.63	p	2H	-CH₂-
1.32	m	4H	-(CH₂)₂-
0.90	t	3H	-CH₃

Table 3: ¹³C NMR Spectral Data for Reductive Ozonolysis Products

Compound	Chemical Shift (δ) ppm	Assignment
Propanal [6]	202.7	C=O
37.3	-CH₂-
6.0	-CH₃
Hexanal [7]	202.5	C=O
43.9	-CH₂-CHO
31.4	-CH₂-
24.2	-CH₂-
22.4	-CH₂-
13.9	-CH₃

Experimental Protocols

Safety Precautions:

• Ozone is a toxic and highly reactive gas. All procedures involving ozone must be conducted in a well-ventilated fume hood.[8]

• Ozonides are potentially explosive. Do not isolate the ozonide intermediate.

• The reaction is performed at a very low temperature (-78 °C). Use appropriate cryogenic gloves and exercise caution when handling dry ice/acetone baths.

• Dichloromethane is a volatile and potentially carcinogenic solvent. Handle with appropriate personal protective equipment.

Protocol 1: Reductive Ozonolysis of 3-Nonene to Propanal and Hexanal

Materials:

• 3-Nonene

• Dichloromethane (CH₂Cl₂), anhydrous

• Oxygen (O₂)

• Ozone generator

• Dimethyl sulfide ((CH₃)₂S)

• Dry ice

• Acetone

• Round-bottom flask with a gas inlet tube and a gas outlet tube

• Magnetic stirrer and stir bar

• Drying tube (e.g., filled with calcium chloride)

• Gas washing bottle with potassium iodide solution

Procedure:

• Set up the reaction apparatus in a fume hood. A three-necked round-bottom flask equipped with a magnetic stir bar, a gas inlet tube extending below the solvent surface, and a gas outlet tube connected to a gas washing bottle containing a potassium iodide solution is recommended.

• Dissolve 3-nonene (e.g., 10 mmol) in anhydrous dichloromethane (100 mL) in the reaction flask.

• Cool the reaction mixture to -78 °C using a dry ice/acetone bath.

• Turn on the oxygen flow to the ozone generator and then activate the generator.

• Bubble the ozone-containing oxygen stream through the solution. The reaction is complete when the solution turns a persistent pale blue color, indicating an excess of dissolved ozone. Alternatively, the reaction can be monitored by observing the color change of the potassium iodide solution in the gas washing bottle from colorless to violet/brown, which indicates the presence of unreacted ozone.[6]

• Once the reaction is complete, turn off the ozone generator but continue to bubble oxygen through the solution for 10-15 minutes to remove any excess ozone.

• Add dimethyl sulfide (e.g., 15 mmol) dropwise to the cold reaction mixture. A mildly exothermic reaction may be observed.

• Allow the reaction mixture to slowly warm to room temperature and stir for at least 2 hours.

• The solvent can be carefully removed by distillation. The resulting propanal (boiling point: 49 °C) and hexanal (boiling point: 131 °C) can be separated by fractional distillation.

Protocol 2: Oxidative Ozonolysis of 3-Nonene to Propanoic Acid and Hexanoic Acid

Materials:

• 3-Nonene

• Dichloromethane (CH₂Cl₂), anhydrous

• Oxygen (O₂)

• Ozone generator

• Hydrogen peroxide (30% aqueous solution)

• Formic acid (optional, as a co-solvent for the work-up)

• Dry ice

• Acetone

• Round-bottom flask with a gas inlet tube and a gas outlet tube

• Magnetic stirrer and stir bar

• Drying tube

• Gas washing bottle with potassium iodide solution

Procedure:

• Follow steps 1-6 of Protocol 1 for the ozonolysis of 3-nonene.

• After purging the excess ozone, add a solution of hydrogen peroxide (30%, e.g., 20 mmol) to the cold reaction mixture. For some substrates, the addition of formic acid can facilitate the oxidation.

• Allow the reaction mixture to slowly warm to room temperature and then gently reflux for 1-2 hours to ensure complete oxidation.

• Cool the reaction mixture to room temperature. The organic layer can be washed with water, dried over anhydrous sodium sulfate, and the solvent removed under reduced pressure to yield a mixture of propanoic acid and hexanoic acid.

• The two carboxylic acids can be separated by fractional distillation under reduced pressure.

Mandatory Visualization

Caption: Experimental workflow for the ozonolysis of 3-nonene.

Caption: Simplified reaction pathway of ozonolysis.

References

• 1. Ozonolysis - Wikipedia [en.wikipedia.org]
• 2. Ozonolysis - Criegee Mechanism [organic-chemistry.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. SATHEE: Ozonolysis Mechanism Ozonolysis Of Alkenes And Alkynes [sathee.iitk.ac.in]
• 6. C-13 nmr spectrum of propanal analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of propionaldehyde C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 7. Hexanal(66-25-1) 13C NMR [m.chemicalbook.com]
• 8. hmdb.ca [hmdb.ca]

Application Notes and Protocols: 3-Nonene in Transition Metal-Catalyzed Reactions

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of 3-nonene as a substrate in key transition metal-catalyzed reactions. The information is intended to guide researchers in setting up and performing these reactions, with a focus on rhodium-catalyzed hydroformylation, ruthenium-catalyzed olefin metathesis, and palladium-catalyzed Heck reactions.

Rhodium-Catalyzed Hydroformylation of 3-Nonene

Hydroformylation, or the oxo process, is a cornerstone of industrial organic synthesis, involving the addition of a formyl group (-CHO) and a hydrogen atom across the double bond of an alkene to produce aldehydes. When applied to internal olefins like 3-nonene, this reaction can yield a mixture of isomeric aldehydes. The regioselectivity of the reaction is a critical aspect, often controlled by the choice of catalyst and ligands.

Quantitative Data Summary

While specific data for 3-nonene is limited in readily available literature, extensive research on similar internal alkenes like octene provides valuable insights into expected outcomes. The regioselectivity (n/iso ratio) is a key parameter, representing the ratio of the linear to branched aldehyde products. For internal alkenes, this can be more complex as multiple branched isomers can be formed.

Substrate (Analogue)	Catalyst System	Pressure (H₂/CO)	Temp. (°C)	n/iso Ratio	Yield (%)	Reference
1-Octene	Rh(acac)(CO)₂ / PPh₃	10 atm (1:1)	100	~2.5-3.0	>95	[1]
trans-3-Octene	Encapsulated Rh complex	10 bar (1:1)	25	High selectivity for one branched aldehyde	32	[2]
Propene	Rh-triphenylphosphine	8-15 bar (variable)	-	Dependent on ligand concentration	-	[3]
1-Hexene	Rh/Phosphine-Sulfur Ligands	-	-	High regioselectivity	-	[4]

Experimental Protocol: Hydroformylation of 3-Nonene

This protocol is a representative procedure based on established methods for the hydroformylation of internal alkenes using a rhodium-phosphine catalyst system.

Materials:

• 3-Nonene (mixture of cis and trans isomers)

• Dicarbonylacetylacetonatorhodium(I) [Rh(acac)(CO)₂]

• Triphenylphosphine (PPh₃)

• Toluene (B28343) (anhydrous, degassed)

• Syngas (1:1 mixture of H₂ and CO)

• High-pressure autoclave equipped with a magnetic stirrer, gas inlet, and pressure gauge

Procedure:

• In a glovebox or under an inert atmosphere, charge the autoclave with Rh(acac)(CO)₂ (0.1 mol%) and PPh₃ (1 mol%).

• Add anhydrous, degassed toluene to dissolve the catalyst and ligand.

• Add 3-nonene (1 equivalent) to the catalyst solution.

• Seal the autoclave and purge several times with syngas.

• Pressurize the autoclave with the H₂/CO mixture to the desired pressure (e.g., 20 bar).

• Heat the reaction mixture to the desired temperature (e.g., 100 °C) with vigorous stirring.

• Monitor the reaction progress by observing the pressure drop and/or by taking aliquots for GC analysis.

• After the reaction is complete (typically several hours), cool the autoclave to room temperature and carefully vent the excess gas in a well-ventilated fume hood.

• The product mixture, containing decanal (B1670006) isomers, can be purified by distillation or chromatography.

Safety Note: Hydroformylation reactions are conducted at high pressures and involve flammable and toxic gases (CO and H₂). These experiments should only be performed by trained personnel in a properly equipped laboratory with appropriate safety precautions.

Logical Relationship: Factors Influencing Regioselectivity in Hydroformylation

Caption: Key factors influencing the regioselectivity of hydroformylation.

Ruthenium-Catalyzed Olefin Metathesis of 3-Nonene

Olefin metathesis is a powerful reaction that allows for the redistribution of alkene fragments, catalyzed by transition metal complexes, most notably those based on ruthenium (Grubbs catalysts). For an internal alkene like 3-nonene, cross-metathesis with a terminal alkene is a common application. Ethenolysis, a specific type of cross-metathesis with ethylene (B1197577), can be used to produce shorter-chain alpha-olefins.

Quantitative Data Summary

Substrate	Catalyst	Catalyst Loading (ppm)	Ethylene Pressure (bar)	Temperature (°C)	TON (Turnover Number)	Reference
Methyl Oleate	CAAC-Ru Complex	3	-	-	>100,000	[5]
Ethyl Oleate	Hoveyda-Grubbs 2nd Gen.	500	10	50	-	[6]

Experimental Protocol: Ethenolysis of 3-Nonene

This protocol describes a representative procedure for the ethenolysis of 3-nonene using a second-generation Grubbs catalyst.

Materials:

• 3-Nonene (mixture of cis and trans isomers)

• Grubbs Catalyst, 2nd Generation

• Dichloromethane (B109758) (anhydrous, degassed)

• Ethylene (high purity)

• Schlenk flask or high-pressure reactor

Procedure:

• Under an inert atmosphere, dissolve 3-nonene in anhydrous, degassed dichloromethane in a Schlenk flask or reactor.

• Add the Grubbs catalyst, 2nd Generation (e.g., 0.1-1 mol%).

• Purge the vessel with ethylene gas and then maintain a positive pressure of ethylene (e.g., 1-10 bar).

• Stir the reaction mixture at room temperature or with gentle heating (e.g., 40 °C).

• Monitor the reaction progress by GC analysis to observe the formation of 1-butene (B85601) and 1-heptene.

• Upon completion, the reaction can be quenched by the addition of ethyl vinyl ether.

• The solvent can be removed under reduced pressure, and the products can be purified by distillation.

Experimental Workflow: Ruthenium-Catalyzed Cross-Metathesis

Caption: A typical workflow for performing a cross-metathesis reaction.

Palladium-Catalyzed Heck Reaction of 3-Nonene

The Heck reaction is a versatile method for forming carbon-carbon bonds by coupling an unsaturated halide with an alkene in the presence of a palladium catalyst and a base.[7] While typically applied to terminal alkenes, internal alkenes like 3-nonene can also participate, though often with lower reactivity and selectivity.

Quantitative Data Summary

Specific quantitative data for the Heck reaction of 3-nonene is scarce in the literature. The table below provides general conditions for Heck reactions involving internal alkenes.

Alkene Substrate	Aryl Halide	Catalyst System	Base	Solvent	Temp. (°C)	Yield (%)	Reference
Internal Alkene (general)	Aryl Iodide/Bromide	Pd(OAc)₂ / PPh₃	Et₃N	DMF	100-120	Variable	[8]
Non-activated Alkenes	Aryl Source	Pd(II) catalyst	O₂ (oxidant)	-	-	High	[9]

Experimental Protocol: Heck Reaction of 3-Nonene with Iodobenzene (B50100)

This is a generalized protocol for the Heck reaction of an internal alkene. Optimization of the catalyst, ligand, base, and solvent may be necessary for 3-nonene.

Materials:

• 3-Nonene

• Iodobenzene

• Palladium(II) acetate (B1210297) [Pd(OAc)₂]

• Triphenylphosphine (PPh₃)

• Triethylamine (B128534) (Et₃N)

• N,N-Dimethylformamide (DMF, anhydrous)

• Schlenk tube or round-bottom flask with a condenser

Procedure:

• To a Schlenk tube, add Pd(OAc)₂ (2 mol%) and PPh₃ (4 mol%).

• Add anhydrous DMF and stir to dissolve the catalyst and ligand.

• Add 3-nonene (1.2 equivalents), iodobenzene (1 equivalent), and triethylamine (1.5 equivalents).

• Heat the reaction mixture under an inert atmosphere (e.g., nitrogen or argon) to 100-120 °C.

• Monitor the reaction by TLC or GC analysis.

• After completion, cool the reaction to room temperature.

• Dilute the mixture with water and extract with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography.

Signaling Pathway: The Heck Reaction Catalytic Cycle

Caption: A simplified representation of the Heck reaction catalytic cycle.

References

• 1. Hydroformylation of alkenes by use of rhodium complex catalysts - Journal of the Chemical Society A: Inorganic, Physical, Theoretical (RSC Publishing) [pubs.rsc.org]
• 2. High-precision catalysts: regioselective hydroformylation of internal alkenes by encapsulated rhodium complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Redirecting [linkinghub.elsevier.com]
• 4. Propylene hydroformylation catalyzed by rhodium-based catalysts with phosphine-sulfur ligands: a combined theoretical and experimental study - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 5. escholarship.org [escholarship.org]
• 6. Looking for the Noncyclic(amino)(alkyl)carbene Ruthenium Catalyst for Ethenolysis of Ethyl Oleate: Selectivity Is on Target - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Heck reaction - Wikipedia [en.wikipedia.org]
• 8. Heck Reaction [organic-chemistry.org]
• 9. xingweili.snnu.edu.cn [xingweili.snnu.edu.cn]

Application Notes and Protocols for the Use of 3-Nonene in the Production of Nonylphenol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nonylphenols are a group of organic compounds with wide industrial applications, primarily as precursors to non-ionic surfactants (nonylphenol ethoxylates) and as additives in polymers and lubricating oils.[1] The most common method for their production is the acid-catalyzed alkylation of phenol (B47542) with a mixture of nonene isomers.[1] This document provides detailed application notes and protocols focusing on the use of a specific isomer, 3-nonene, in the synthesis of nonylphenol. While industrial production typically utilizes a complex mixture of branched nonenes, the use of a defined isomer like 3-nonene is crucial for research purposes, particularly in studies investigating the structure-activity relationships of different nonylphenol isomers and for the synthesis of analytical standards.

Nonylphenols, particularly 4-nonylphenol (B119669), are recognized as endocrine-disrupting chemicals due to their ability to mimic estrogen and interact with various hormone receptors.[1] Understanding the biological effects of specific isomers is of significant interest in toxicology and drug development. These protocols are designed to provide researchers with the necessary information to synthesize and study nonylphenol derived from 3-nonene.

Data Presentation

The following tables summarize quantitative data from various reported methods for the synthesis of nonylphenol. It is important to note that most available data pertains to the use of mixed nonene isomers rather than pure 3-nonene. However, these data provide a valuable reference for expected yields and reaction conditions.

Table 1: Reaction Conditions for Nonylphenol Synthesis

Catalyst	Phenol:Nonene Molar Ratio	Temperature (°C)	Reaction Time (h)	Reference
Alkaline Ionic Liquid	0.5-2.5 : 1 (mass ratio)	70-100	3-9	[2]
Concentrated H₂SO₄	-	120	5	[2]
Resin Catalyst	1.8-2.5 : 1 (mass ratio)	85-125	Continuous Flow	[3]
Phosphorous Acid	-	-	-	[4]
Acidic Ion Exchange Resin	-	70-150	-	[5]

Table 2: Conversion and Yield Data for Nonylphenol Synthesis

Catalyst	Nonene Conversion (%)	Nonylphenol Yield (%)	Selectivity (%)	Reference
Alkaline Ionic Liquid	91	87	-	[2]
Concentrated H₂SO₄	80	-	72	[2]
Resin Catalyst	-	>98.5 (purity)	-	[3]

Experimental Protocols

Protocol 1: Laboratory Scale Synthesis of 4-Nonylphenol from 3-Nonene via Friedel-Crafts Alkylation

This protocol describes a general procedure for the synthesis of 4-nonylphenol using 3-nonene and an acid catalyst. The Friedel-Crafts alkylation of phenols with alkenes is a standard method for forming C-C bonds with an aromatic ring.[6]

Materials:

• Phenol (freshly distilled)

• 3-Nonene

• Acid catalyst (e.g., Amberlyst® 15 ion-exchange resin, concentrated sulfuric acid, or aluminum chloride)

• Anhydrous solvent (e.g., dichloromethane (B109758) or nitrobenzene)

• Sodium bicarbonate solution (saturated)

• Anhydrous magnesium sulfate

• Dichloromethane (for extraction)

• Deionized water

Equipment:

• Three-necked round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer with heating mantle

• Separatory funnel

• Rotary evaporator

• Glassware for filtration and distillation

Procedure:

• Reaction Setup: In a clean, dry three-necked flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, add phenol and the chosen acid catalyst. If using a solvent, add it at this stage.

• Reactant Addition: Dissolve 3-nonene in a suitable solvent (if used) and place it in the dropping funnel.

• Reaction: Heat the phenol and catalyst mixture to the desired reaction temperature (refer to Table 1 for guidance, typically 70-120°C) with stirring. Slowly add the 3-nonene solution dropwise to the reaction mixture over a period of 2-6 hours.[2] The reaction is often exothermic, so control the addition rate to maintain a stable temperature.

• Reaction Completion: After the addition is complete, continue stirring the mixture at the reaction temperature for an additional 1-3 hours to ensure maximum conversion.[2]

• Work-up:

  • Cool the reaction mixture to room temperature.

  • If a solid catalyst like an ion-exchange resin was used, it can be removed by filtration.

  • If a liquid acid catalyst was used, carefully neutralize the mixture by slowly adding a saturated solution of sodium bicarbonate until the effervescence ceases.

  • Transfer the mixture to a separatory funnel and extract the product with dichloromethane.

  • Wash the organic layer with deionized water and then with brine.

  • Dry the organic layer over anhydrous magnesium sulfate.

• Purification:

  • Filter off the drying agent.

  • Remove the solvent using a rotary evaporator.

  • The crude product can be purified by vacuum distillation or column chromatography on silica (B1680970) gel to separate the desired 4-nonylphenol isomer from unreacted starting materials and other isomers.

Protocol 2: Purification of Nonylphenol by Vacuum Distillation

This protocol is suitable for purifying the crude nonylphenol obtained from the synthesis.

Equipment:

• Distillation apparatus with a vacuum pump

• Heating mantle

• Thermometer

• Collection flasks

Procedure:

• Setup: Assemble the vacuum distillation apparatus. Ensure all joints are properly sealed.

• Distillation: Transfer the crude nonylphenol to the distillation flask.

• Fractional Distillation:

  • Slowly apply vacuum and begin heating the distillation flask.

  • Collect the fraction corresponding to the boiling point of 4-nonylphenol under the applied pressure. The boiling point of 4-nonylphenol is approximately 295-320°C at atmospheric pressure, so a high vacuum is required to lower the boiling point to a manageable temperature.[7]

  • Monitor the temperature and pressure closely to ensure good separation of the isomers.

Protocol 3: Analysis of Nonylphenol Isomers by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for separating and identifying the various isomers of nonylphenol produced during the synthesis.[8][9]

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Capillary column suitable for separating nonylphenol isomers (e.g., a long, non-polar column)

Procedure:

• Sample Preparation: Prepare a dilute solution of the purified nonylphenol in a suitable solvent (e.g., dichloromethane or hexane).

• GC-MS Analysis:

  • Inject the sample into the GC-MS system.

  • Use a temperature program that allows for the separation of the different nonylphenol isomers.

  • The mass spectrometer will provide fragmentation patterns for each eluting peak, which can be used to identify the structure of the isomers by comparison with library spectra or through interpretation of the fragmentation.[9]

  • The relative abundance of each isomer can be determined from the peak areas in the chromatogram.

Mandatory Visualization

Production of Nonylphenol from 3-Nonene

Caption: Workflow for the synthesis of nonylphenol from 3-nonene.

Signaling Pathway of Nonylphenol via G-Protein Coupled Estrogen Receptor (GPER)

Caption: GPER-mediated signaling cascade activated by nonylphenol.

Discussion

The synthesis of nonylphenol from 3-nonene is a specific application of the broader Friedel-Crafts alkylation reaction. The primary challenge in this synthesis is controlling the regioselectivity to favor the formation of the desired 4-nonylphenol isomer. The hydroxyl group of phenol is an ortho-, para-directing group, and steric hindrance from the nonyl group often favors para-substitution. The choice of catalyst and reaction conditions can significantly influence the isomer distribution and the extent of polyalkylation.[6]

From a biological perspective, nonylphenol is a well-documented endocrine disruptor that can interfere with hormonal signaling pathways.[1] As illustrated in the signaling diagram, nonylphenol can bind to the G-protein coupled estrogen receptor (GPER), initiating a cascade of intracellular events. This includes the transactivation of the epidermal growth factor receptor (EGFR), leading to the activation of downstream pathways such as the ERK/MAPK and PI3K/Akt pathways.[10][11][12] These pathways are critical regulators of cell proliferation, survival, and migration, and their dysregulation by nonylphenol can contribute to adverse health effects. The synthesis of specific nonylphenol isomers from precursors like 3-nonene is essential for elucidating the precise molecular mechanisms underlying these effects.

References

• 1. Nonylphenol - Wikipedia [en.wikipedia.org]
• 2. CN107162879B - Method for synthesizing nonyl phenol by catalyzing nonene and phenol with alkaline ionic liquid - Google Patents [patents.google.com]
• 3. CN101913994B - Method for producing nonyl phenol - Google Patents [patents.google.com]
• 4. Efficient Removal of Nonylphenol Contamination from Water Using Optimized Magnesium Silicate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. jk-sci.com [jk-sci.com]
• 7. 4-Nonylphenol | C15H24O | CID 1752 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Contribution to the structural elucidation of 10 isomers of technical p-nonylphenol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. academic.oup.com [academic.oup.com]
• 10. Nonylphenol-induced apoptotic cell death in mouse TM4 Sertoli cells via the generation of reactive oxygen species and activation of the ERK signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Nonylphenol induced apoptosis and autophagy involving the Akt/mTOR pathway in prepubertal Sprague-Dawley male rats in vivo and in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. The Role of G Protein-Coupled Estrogen Receptor (GPER) in Vascular Pathology and Physiology - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

improving the yield and selectivity of 3-Nonene synthesis

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals engaged in the synthesis of 3-Nonene. Below you will find troubleshooting guides and frequently asked questions (FAQs) designed to address common challenges and improve reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing 3-Nonene, and how do they compare?

A1: The main industrial and laboratory methods for synthesizing 3-Nonene are olefin metathesis, hydroformylation of octene followed by subsequent reactions, and the Wittig reaction.

• Olefin Metathesis: This method offers high selectivity and is often catalyzed by ruthenium-based complexes like Grubbs catalysts. It involves the reaction of two smaller olefins to form a new, larger olefin. For 3-Nonene, this could involve the cross-metathesis of 1-hexene (B165129) and 1-butene (B85601).[1]

• Hydroformylation of Octene: This process involves the reaction of an octene isomer with syngas (a mixture of carbon monoxide and hydrogen) to produce nonanal (B32974). The nonanal is then typically reduced to nonanol and subsequently dehydrated to yield 3-Nonene. This method's success is highly dependent on the regioselectivity of the hydroformylation step to favor the linear aldehyde.[2][3]

• Wittig Reaction: A versatile laboratory-scale method, the Wittig reaction can produce 3-Nonene by reacting an appropriate phosphonium (B103445) ylide with an aldehyde or ketone. The stereoselectivity of the double bond can be influenced by the choice of reagents and reaction conditions.[4]

Q2: How can I minimize the formation of isomers during the synthesis and purification of 3-Nonene?

A2: Isomerization is a common challenge, leading to mixtures of different nonene isomers. To minimize this:

• Reaction Conditions: Avoid high temperatures and acidic or basic conditions, which can catalyze double bond migration.[5]

• Catalyst Choice: In hydroformylation, the choice of catalyst and ligands is crucial for preventing isomerization of the starting octene.[6] For metathesis, certain catalysts are more prone to causing isomerization; additives like 1,4-benzoquinone (B44022) can suppress this side reaction.

• Purification: During workup and purification, use neutral conditions. For example, silica (B1680970) gel used in chromatography can be acidic and cause isomerization; it can be deactivated with a small amount of a non-nucleophilic base like triethylamine (B128534). Alternatively, neutral alumina (B75360) can be used as the stationary phase.[5]

Q3: What are the common byproducts in the Wittig synthesis of 3-Nonene, and how can they be removed?

A3: The most common byproduct in a Wittig reaction is triphenylphosphine (B44618) oxide.[5] This compound can be difficult to separate from the desired alkene due to similar physical properties.[5] Purification can often be achieved through column chromatography or by converting the triphenylphosphine oxide to a more polar, water-soluble derivative. The Horner-Wadsworth-Emmons reaction, a modification of the Wittig reaction, produces a water-soluble phosphate (B84403) byproduct that is easily removed during aqueous workup.[5]

Troubleshooting Guides

Low Yield and Selectivity in 3-Nonene Synthesis

This section provides troubleshooting guidance for common issues encountered during the synthesis of 3-Nonene via olefin metathesis, hydroformylation, and the Wittig reaction.

Troubleshooting Workflow for Low Product Yield

Caption: A logical workflow for troubleshooting low reaction yields.

Table 1: Troubleshooting Low Yield and Selectivity

Symptom	Potential Cause	Recommended Solution	Applicable Method(s)
Low Conversion of Starting Material	Inactive catalyst	Use a fresh batch of catalyst; ensure proper storage and handling to prevent degradation.[7]	All
Insufficient reaction temperature or pressure	Gradually increase temperature and/or pressure, monitoring for product formation and side reactions.[8]	Hydroformylation, Metathesis
Poor quality of reagents or solvents	Purify starting materials and ensure solvents are anhydrous and deoxygenated.[7]	All
Formation of Multiple Isomers	Isomerization of starting material or product	Optimize catalyst and ligands to suppress isomerization.[6] Add an isomerization inhibitor like 1,4-benzoquinone in metathesis. Avoid acidic/basic conditions and high temperatures during reaction and workup.[5]	Hydroformylation, Metathesis
Low Selectivity for Desired Product	Suboptimal catalyst or ligand	Screen different catalysts and ligands. For hydroformylation, ligands with specific bite angles can improve linearity.[9] In metathesis, catalyst choice can influence selectivity between cross-metathesis and homodimerization.[10]	Hydroformylation, Metathesis
Incorrect stoichiometry of reactants	In cross-metathesis, using an excess of one olefin can favor the desired product.[10]	Metathesis
Formation of Homodimers	Inappropriate catalyst or reaction conditions	Use a catalyst with a lower propensity for homodimerization. Adjusting the concentration of reactants can also influence the outcome.[10]	Metathesis
Formation of Triphenylphosphine Oxide	Inherent to the Wittig reaction	Use chromatographic methods for separation. Consider the Horner-Wadsworth-Emmons variant for easier byproduct removal.[5]	Wittig Reaction

Experimental Protocols

Protocol 1: Synthesis of 3-Nonene via Cross-Metathesis of 1-Hexene and 1-Butene

This protocol is a general guideline and may require optimization based on laboratory conditions and specific catalyst batches.

Materials:

• Grubbs II Catalyst

• 1-Hexene (anhydrous, degassed)

• 1-Butene (lecture bottle or condensed liquid, anhydrous)

• Dichloromethane (B109758) (anhydrous, degassed)

• Argon or Nitrogen gas supply

• Schlenk line and appropriate glassware

Procedure:

• Reaction Setup: Assemble a flame-dried Schlenk flask equipped with a magnetic stir bar and a condenser under an inert atmosphere (Argon or Nitrogen).

• Reagent Addition: To the flask, add 1-hexene (1.0 equivalent) dissolved in anhydrous, degassed dichloromethane (to achieve a final concentration of 0.1-0.5 M).

• Cool the flask to -78 °C using a dry ice/acetone bath and condense 1-butene (1.2-1.5 equivalents) into the reaction vessel.

• Catalyst Addition: While stirring, add Grubbs II catalyst (0.5-2 mol%) to the reaction mixture.

• Reaction: Allow the reaction mixture to slowly warm to room temperature and then stir for 4-12 hours. Monitor the reaction progress by GC-MS or TLC. The reaction is driven by the release of ethylene (B1197577) gas.[11]

• Quenching: Once the reaction is complete, add a small amount of ethyl vinyl ether to quench the catalyst.

• Workup and Purification: Remove the solvent under reduced pressure. The crude product can be purified by flash column chromatography on silica gel (pre-treated with triethylamine to prevent isomerization) or by distillation.

Experimental Workflow for Cross-Metathesis

Caption: A typical experimental workflow for 3-Nonene synthesis via cross-metathesis.

Protocol 2: Synthesis of Nonanal via Hydroformylation of 1-Octene (B94956)

This protocol outlines a general procedure for the hydroformylation of 1-octene to nonanal, which can then be converted to 3-nonene in subsequent steps.

Materials:

• Rhodium-based catalyst precursor (e.g., Rh(acac)(CO)₂)

• Triphenylphosphine (PPh₃) or other suitable phosphine (B1218219) ligand

• 1-Octene (purified)

• Toluene (B28343) (anhydrous, degassed)

• Syngas (CO/H₂, typically 1:1 molar ratio)

• High-pressure autoclave reactor

Procedure:

• Catalyst Preparation: In a glovebox or under an inert atmosphere, charge the autoclave with the rhodium precursor and the phosphine ligand in the desired ratio (e.g., 1:10 Rh:ligand).

• Reagent Addition: Add anhydrous, degassed toluene and purified 1-octene to the autoclave.

• Reaction: Seal the autoclave, purge several times with syngas, and then pressurize to the desired pressure (e.g., 20-50 bar). Heat the reactor to the desired temperature (e.g., 80-120 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by observing the pressure drop due to gas consumption and by analyzing aliquots (if the reactor setup allows) by GC-MS.

• Workup: After the reaction is complete, cool the reactor to room temperature and carefully vent the excess syngas.

• Purification: The product, nonanal, can be isolated from the catalyst and solvent by distillation.

Decision Tree for Improving Hydroformylation Selectivity

Caption: A decision tree for improving the regioselectivity of hydroformylation.

Data Presentation

Table 2: Comparison of Catalytic Systems for Alkene Synthesis

Synthesis Method	Catalyst System	Substrates	Typical Yield (%)	Selectivity	Key Considerations
Olefin Metathesis	Grubbs II Catalyst	1-Hexene, 1-Butene	70-90	High for cross-product with appropriate stoichiometry.[9]	Catalyst sensitive to impurities; ethylene byproduct removal is crucial.[11]
Hydroformylation	Rh/phosphine ligand	1-Octene	80-95 (for nonanal)	n/iso ratio up to >20:1 with optimized ligands.[9]	High pressure and temperature required; catalyst recycling is a key economic factor.[2]
Wittig Reaction	Phosphorus Ylide	Heptanal, Ethyltriphenylphosphonium bromide	50-80	Z-alkene favored with non-stabilized ylides.[12]	Stoichiometric amounts of reagents; byproduct removal can be challenging.[5]

Note: Yields and selectivities are highly dependent on specific reaction conditions and substrate purity. The data presented here are for illustrative purposes based on typical outcomes for these reaction types.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Cross Metathesis [organic-chemistry.org]
• 10. researchgate.net [researchgate.net]
• 11. Olefin Metathesis, Grubbs Reaction [organic-chemistry.org]
• 12. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Purification of 3-Nonene via Fractional Distillation

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the purification of 3-Nonene using fractional distillation.

Frequently Asked Questions (FAQs)

Q1: What is fractional distillation and why is it used for 3-Nonene purification?

A1: Fractional distillation is a laboratory technique used to separate a mixture of liquids with close boiling points.[1] It is the preferred method for purifying 3-Nonene because synthesis often results in a mixture of structural isomers (e.g., cis- and trans-3-Nonene, other nonene isomers) and potentially other impurities with boiling points very close to the desired 3-Nonene isomer.[2][3] A standard simple distillation is not sufficient to separate these components effectively.[4]

Q2: What are the key physical properties to consider when distilling 3-Nonene?

A2: The most critical physical property is the boiling point. The boiling points of the various nonene isomers are very similar, necessitating a highly efficient distillation setup. It is also important to consider the density of the fractions to assess purity.

Physical Properties of Nonene Isomers

Isomer	Boiling Point (°C)	Density (g/cm³)
cis-3-Nonene	146-147	~0.743
trans-3-Nonene	147	~0.740
1-Nonene	146.9	0.729
cis-2-Nonene	151.7	0.737

| trans-2-Nonene | 149.9 | 0.733 |

Troubleshooting Guide

This guide addresses common issues encountered during the fractional distillation of 3-Nonene.

Problem: Poor separation of isomers (distillate is not pure 3-Nonene).

• Possible Cause 1: Insufficient column efficiency. The fractionating column does not have enough theoretical plates to separate the close-boiling nonene isomers.

  • Solution: Use a more efficient fractionating column, such as a Vigreux column of significant length, or a packed column containing structured packing like Raschig rings or metal sponges to increase the surface area for vapor-liquid equilibrium.[4] For very difficult separations, a spinning band distillation system may be required.

• Possible Cause 2: Incorrect reflux ratio. The rate of distillation is too high, not allowing for proper equilibrium to be established in the column.

  • Solution: Increase the reflux ratio. This means returning more of the condensed liquid (reflux) to the column to wash the rising vapor, thereby enriching the vapor in the more volatile component. A higher reflux ratio improves separation but increases the distillation time.

• Possible Cause 3: Heat loss from the column. Fluctuations in temperature can disrupt the equilibrium within the column.

  • Solution: Insulate the distillation column with glass wool or aluminum foil to ensure a consistent temperature gradient.[4]

Problem: "Flooding" of the distillation column.

• Possible Cause: The heating rate is too high, causing vapor to be generated faster than the condensate can return down the column.

  • Solution: Reduce the heat input to the distillation flask. If flooding occurs, turn off the heat and allow the liquid to drain back into the flask before slowly resuming heating.

Problem: Bumping or uneven boiling.

• Possible Cause: Lack of boiling chips or inadequate stirring.

  • Solution: Add fresh boiling chips or use a magnetic stirrer and stir bar in the distillation flask to promote smooth boiling.

Problem: Temperature at the distillation head is fluctuating.

• Possible Cause 1: Uneven heating or bumping. (See previous problem).

• Possible Cause 2: Presence of an azeotrope. An azeotrope is a mixture of two or more liquids whose proportions cannot be altered by simple distillation.[1] If 3-Nonene forms an azeotrope with an impurity, the temperature will remain constant until one of the components of the azeotrope is depleted.

Experimental Protocol: Fractional Distillation of 3-Nonene

This protocol outlines the general steps for purifying 3-Nonene.

Materials:

• Crude 3-Nonene mixture

• Round-bottom flask

• Heating mantle

• Magnetic stirrer and stir bar (or boiling chips)

• Fractionating column (e.g., Vigreux or packed column)

• Distillation head with a thermometer

• Condenser

• Receiving flasks

• Clamps and stands

• Glass wool or aluminum foil for insulation

• Gas chromatograph (GC) for purity analysis

Procedure:

• Apparatus Setup:

  • Assemble the fractional distillation apparatus as shown in the diagram below. Ensure all joints are properly sealed.

  • Place the crude 3-Nonene mixture and a stir bar (or boiling chips) into the round-bottom flask.

  • Position the thermometer bulb just below the side arm of the distillation head to accurately measure the temperature of the vapor entering the condenser.[4]

  • Insulate the fractionating column with glass wool or aluminum foil.[4]

• Distillation:

  • Begin stirring (if using a magnetic stirrer) and gently heat the mixture in the round-bottom flask.

  • Observe the vapor rising through the fractionating column. Adjust the heating rate to ensure a slow and steady distillation. A high rate will lead to poor separation.

  • Maintain a consistent reflux within the column, where condensed vapor is seen returning down the packing material.

  • Collect the initial fraction (forerun) which may contain more volatile impurities.

  • As the temperature stabilizes at the boiling point of the desired 3-Nonene isomer, change to a clean receiving flask to collect the main fraction.

  • Monitor the temperature closely. A sharp increase in temperature indicates that the lower-boiling component has been distilled and a higher-boiling component is beginning to distill.

  • Collect fractions in separate, labeled flasks. It is good practice to collect several smaller fractions rather than one large one.

• Analysis:

  • Analyze the purity of each collected fraction using Gas Chromatography (GC).

  • Combine the fractions that have the desired purity of 3-Nonene.

Visualizations

Caption: Troubleshooting logic for fractional distillation of 3-Nonene.

Caption: Experimental workflow for the purification of 3-Nonene.

References

• 1. Fractional distillation - Wikipedia [en.wikipedia.org]
• 2. How can cis and trans isomers be separated class 12 chemistry CBSE [vedantu.com]
• 3. Use of fractional distillation in organic chemistry - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 4. Purification [chem.rochester.edu]
• 5. chemcraft.su [chemcraft.su]
• 6. scribd.com [scribd.com]
• 7. Azeotrope tables - Wikipedia [en.wikipedia.org]
• 8. cpb-us-e1.wpmucdn.com [cpb-us-e1.wpmucdn.com]
• 9. rushim.ru [rushim.ru]

Technical Support Center: Chromatographic Separation of cis- and trans-3-Nonene

Welcome to our dedicated technical support center for the chromatographic separation of cis- and trans-3-Nonene isomers. This resource provides in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to assist researchers, scientists, and drug development professionals in overcoming the challenges associated with separating these closely related alkene isomers.

Troubleshooting Guide

The separation of cis- and trans-3-Nonene can be challenging due to their similar physical and chemical properties. Below are common issues encountered during chromatographic analysis and their potential solutions.

Problem 1: Poor Resolution or Complete Co-elution of Isomer Peaks

This is the most frequent challenge in separating geometric isomers. Achieving a baseline resolution (Rs > 1.5) is crucial for accurate quantification.

• Initial Assessment Workflow

  Caption: A logical workflow for troubleshooting poor resolution of cis- and trans-3-Nonene.

• Solutions (GC)

  • Stationary Phase Selection: For separating geometric isomers like 3-Nonene, a polar stationary phase is generally more effective than a non-polar one.[1] Non-polar phases separate primarily by boiling point, which is very similar for these isomers.[2][3] Consider columns with polyethylene (B3416737) glycol (WAX) or cyanopropyl (CN) functionalities.

  • Column Dimensions:

    • Length: A longer column (e.g., 60 m or 100 m) provides higher theoretical plates and can improve resolution, albeit with longer analysis times.[1]

    • Internal Diameter (ID): A smaller ID column (e.g., 0.18 mm or 0.25 mm) offers higher efficiency.

    • Film Thickness: A thicker film can increase retention and may enhance separation for these volatile compounds.

  • Temperature Program: A slow temperature ramp rate is often beneficial for separating closely eluting compounds.[4] A lower initial oven temperature can also improve the separation of early-eluting peaks.[4]

  • Carrier Gas Flow Rate: Operating the carrier gas at its optimal linear velocity will maximize column efficiency.

• Solutions (HPLC)

  • Stationary Phase: While standard C18 columns can be a starting point, they may not provide sufficient selectivity. Phenyl-Hexyl or pentafluorophenyl (PFP) columns can offer different selectivity through π-π interactions. For enhanced separation of unsaturated isomers, silver ion (Ag+) chromatography is a powerful technique.[5] This can be achieved using silver-impregnated silica (B1680970) columns or by adding a silver salt to the mobile phase (though this can be harsh on the HPLC system).

  • Mobile Phase: In reversed-phase HPLC, altering the organic modifier (e.g., switching between acetonitrile (B52724) and methanol) can change selectivity. Adjusting the mobile phase strength by using a shallower gradient or an isocratic elution with a lower percentage of organic solvent will increase retention and may improve resolution.

Problem 2: Peak Tailing

Peak tailing can compromise resolution and lead to inaccurate integration.

• Causes and Solutions

  • Active Sites: Silanol groups on the silica support can interact with the double bonds of the nonene isomers, causing tailing. Using a base-deactivated column or adding a small amount of a polar modifier to the mobile phase in normal-phase HPLC can mitigate this.

  • Column Contamination: Contamination at the column inlet can lead to peak distortion. Trimming the first few centimeters of a GC column or using a guard column in HPLC can help.

  • Incorrect Flow Path: Dead volume in the system (e.g., from improper column installation) can cause peak broadening and tailing.

Problem 3: Irreproducible Retention Times

Shifts in retention times can make peak identification difficult and affect the reliability of quantitative results.

• Causes and Solutions

  • Temperature Fluctuations: Ensure the GC oven or HPLC column compartment temperature is stable and uniform.

  • Flow Rate Instability: Check for leaks in the gas lines (GC) or pump issues (HPLC).

  • Column Aging: Over time, the stationary phase can degrade, leading to changes in retention.

Frequently Asked Questions (FAQs)

Q1: Why is it so difficult to separate cis- and trans-3-Nonene?

Cis- and trans- isomers are stereoisomers with the same molecular formula and connectivity but a different spatial arrangement of atoms around the double bond. This results in very similar physicochemical properties, such as boiling point and polarity, making their separation by conventional chromatographic techniques challenging.[6]

Q2: Which is better for this separation, GC or HPLC?

Both techniques can be used, but Gas Chromatography (GC) is more commonly employed for the analysis of volatile, nonpolar compounds like 3-Nonene. GC often provides higher efficiency for such analytes. HPLC, particularly with a silver-ion column, can also be very effective and is a good alternative if GC is not available or if the sample matrix is not suitable for GC.

Q3: What type of GC column is best for separating cis- and trans-3-Nonene?

A polar stationary phase is recommended. Columns with a high percentage of cyanopropyl or polyethylene glycol (WAX) phases are good starting points. These phases provide different selectivity mechanisms, such as dipole-dipole interactions, which can help differentiate between the isomers.

Q4: How does temperature programming affect the separation in GC?

Temperature programming is a critical parameter for optimizing the separation of compounds with a wide range of boiling points.[7] For closely eluting isomers like cis- and trans-3-Nonene, a slow, optimized temperature ramp can improve resolution by allowing for more effective partitioning between the stationary and mobile phases.[4]

Q5: Can I use a standard C18 column for HPLC separation of these isomers?

A standard C18 column may provide some separation, but it is often insufficient for baseline resolution of cis- and trans- isomers of simple alkenes. The separation on a C18 column is primarily based on hydrophobicity, which is very similar for these two isomers. A column with a different selectivity, such as a phenyl-hexyl or a silver-ion column, is more likely to be successful.

Quantitative Data Summary

The following tables provide starting parameters for method development. These are based on general principles for separating alkene isomers and may require further optimization for your specific application.

Table 1: Recommended Starting GC Conditions

Parameter	Recommended Setting	Rationale
Stationary Phase	Polyethylene Glycol (WAX) or 50% Cyanopropylphenyl	Polar phases offer better selectivity for isomers.
Column Dimensions	60 m x 0.25 mm ID, 0.25 µm film thickness	Longer columns provide higher efficiency.
Carrier Gas	Helium or Hydrogen	Hydrogen can provide higher efficiency at higher flow rates.
Inlet Temperature	250 °C	Ensures complete vaporization of the sample.
Temperature Program	40 °C (hold 5 min), ramp at 2 °C/min to 150 °C	A slow ramp rate enhances resolution of closely eluting peaks.[4]
Detector	Flame Ionization Detector (FID) at 250 °C	FID is a universal and sensitive detector for hydrocarbons.

Table 2: Recommended Starting HPLC Conditions

Parameter	Recommended Setting	Rationale
Stationary Phase	Silver-Impregnated Silica or Phenyl-Hexyl	Silver ions interact with the π-electrons of the double bond, providing high selectivity. Phenyl-Hexyl offers alternative π-π interaction selectivity.
Column Dimensions	250 mm x 4.6 mm ID, 5 µm particle size	Standard dimensions for analytical HPLC.
Mobile Phase	Acetonitrile/Water or Hexane/Isopropanol (for Ag+ column)	The choice depends on the column chemistry (reversed-phase vs. normal-phase).
Flow Rate	1.0 mL/min	A typical analytical flow rate.
Column Temperature	30 °C	Maintaining a constant temperature ensures reproducible retention.
Detector	UV at 210 nm or Refractive Index (RI)	Nonenes have weak UV absorbance at low wavelengths. RI is a universal detector but is not compatible with gradient elution.

Experimental Protocols

Protocol 1: Gas Chromatography (GC-FID) Method for Separation of cis- and trans-3-Nonene

This protocol provides a starting point for developing a robust GC method.

• Instrument and Column:

  • Gas chromatograph equipped with a Flame Ionization Detector (FID).

  • Capillary column: WAX-type, 60 m x 0.25 mm ID, 0.25 µm film thickness.

• GC Conditions:

  • Inlet: Split/splitless injector at 250 °C. Use a split ratio of 50:1.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 40 °C, hold for 5 minutes.

    • Ramp: Increase temperature at 2 °C per minute to 150 °C.

    • Hold at 150 °C for 5 minutes.

  • Detector: FID at 250 °C.

• Sample Preparation:

  • Dilute the sample containing the 3-nonene isomers in a suitable volatile solvent (e.g., hexane) to a concentration of approximately 100 ppm.

• Injection:

  • Inject 1 µL of the prepared sample.

• Analysis:

  • Record the chromatogram. The two isomers should elute as separate peaks. The elution order may vary depending on the exact stationary phase.

  • Optimize the temperature program (ramp rate and initial/final temperatures) to achieve baseline resolution (Rs > 1.5).

• Workflow for GC Method Development

  Caption: A workflow diagram for the development of a GC method for separating 3-Nonene isomers.

References

• 1. Types of stationary phases in gas chromatography| Phenomenex [phenomenex.com]
• 2. Gas Chromatography (GC) Column Selection Guide [sigmaaldrich.com]
• 3. chromtech.com [chromtech.com]
• 4. gcms.cz [gcms.cz]
• 5. Kyoto University Research Information Repository [repository.kulib.kyoto-u.ac.jp]
• 6. researchgate.net [researchgate.net]
• 7. Temperature Programming for Better GC Results | Phenomenex [phenomenex.com]

preventing isomerization of 3-Nonene during workup and purification

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the isomerization of 3-nonene during workup and purification.

Troubleshooting Guides

Issue 1: Isomerization Observed After Column Chromatography

Symptom: You start with a pure sample of a 3-nonene isomer (e.g., (Z)-3-nonene), but after purification by silica (B1680970) gel column chromatography, you observe the presence of other isomers (e.g., (E)-3-nonene, 2-nonene, or 4-nonene) in your final product.

Root Cause Analysis: The acidic nature of standard silica gel is a common cause of alkene isomerization. The silanol (B1196071) groups (Si-OH) on the silica surface can act as proton donors, catalyzing the migration of the double bond or the conversion between cis and trans isomers.

Solutions:

• Deactivate the Silica Gel: Neutralize the acidic sites on the silica gel by treating it with a basic solution. A common method is to use triethylamine (B128534) (TEA).

• Use an Alternative Stationary Phase: Employ a more neutral stationary phase for your chromatography, such as alumina (B75360).

• Silver Nitrate (B79036) Impregnated Silica Gel: For challenging separations of geometric isomers, silica gel impregnated with silver nitrate can be effective.

Quantitative Data on Stationary Phase Treatment:

Stationary Phase	Treatment	Eluent	Expected Isomerization of 3-Nonene	Observations
Standard Silica Gel	None	Hexane/Ethyl Acetate	High	Significant isomerization is likely to occur, leading to a mixture of isomers.
Silica Gel	Slurry with 1-3% Triethylamine in Eluent	Hexane/Ethyl Acetate with 0.1-0.5% Triethylamine	Low	The triethylamine neutralizes the acidic sites on the silica, significantly reducing isomerization.[1]
Alumina (Neutral)	None	Hexane/Ethyl Acetate	Low to Moderate	Alumina is generally less acidic than silica gel, resulting in less isomerization. The activity grade of the alumina can influence the outcome.

Issue 2: Isomerization Detected After Aqueous Workup

Symptom: Your reaction mixture contains the desired 3-nonene isomer, but after performing a liquid-liquid extraction with an acidic or basic aqueous solution, you find that isomerization has occurred.

Root Cause Analysis: Exposure to strong acids or bases, even in an aqueous solution, can catalyze the isomerization of the double bond in 3-nonene. The longer the contact time and the stronger the acid or base, the more significant the isomerization will be.

Solutions:

• Use Mild Aqueous Washes: If a wash is necessary to remove acidic or basic impurities, use mild reagents.

• Minimize Contact Time: Perform the extraction and separation of layers as quickly as possible.

• Maintain Low Temperatures: Conduct the workup at a reduced temperature (e.g., in an ice bath) to slow down the rate of isomerization.

Recommended Aqueous Wash Conditions:

Wash Solution	Purpose	Temperature	Expected Isomerization
Saturated Sodium Bicarbonate (NaHCO₃) Solution	Neutralize acidic impurities	0-5 °C	Minimal
Saturated Ammonium Chloride (NH₄Cl) Solution	Neutralize basic impurities	0-5 °C	Minimal
Brine (Saturated NaCl Solution)	Remove residual water and break emulsions	Room Temperature	Very Low

Issue 3: Isomerization During Solvent Removal or Distillation

Symptom: The isomeric purity of your 3-nonene sample is high before solvent removal, but decreases after concentration on a rotary evaporator or purification by distillation.

Root Cause Analysis: Localized overheating of the sample can provide the activation energy needed for isomerization. This is a risk during both rotary evaporation if the bath temperature is too high, and during distillation, especially at atmospheric pressure.

Solutions:

• Low-Temperature Rotary Evaporation: Remove the solvent under reduced pressure at a low water bath temperature.

• Vacuum Distillation: If distillation is necessary to separate 3-nonene from non-volatile impurities, perform it under reduced pressure to lower the boiling point and minimize thermal stress on the molecule.

Recommended Solvent Removal and Distillation Parameters:

Technique	Parameter	Recommended Setting	Rationale
Rotary Evaporation	Water Bath Temperature	≤ 30-40°C	Minimizes thermal stress on the 3-nonene.
Vacuum Pressure	Adjusted to allow for efficient solvent evaporation at the lower temperature.	Facilitates solvent removal without excessive heating.
Vacuum Distillation	Pressure	As low as reasonably achievable	Lowers the boiling point of 3-nonene, reducing the required heat input.
Heating Mantle Temperature	Set to the minimum temperature required to achieve a steady distillation rate.	Prevents overheating and potential isomerization.

Frequently Asked Questions (FAQs)

Q1: What are the main mechanisms by which 3-nonene can isomerize?

A1: The primary mechanisms for 3-nonene isomerization are:

• Acid-Catalyzed Isomerization: Protonation of the double bond by an acid source (e.g., silica gel, acidic wash) forms a carbocation intermediate. Deprotonation at an adjacent carbon can then lead to a shift in the double bond position or a change in stereochemistry.

• Base-Catalyzed Isomerization: A strong base can abstract a proton from a carbon adjacent to the double bond, forming a carbanion intermediate. Reprotonation at a different position can result in isomerization.

• Metal-Catalyzed Isomerization: Traces of transition metal catalysts from a previous reaction step can catalyze isomerization through various mechanisms, often involving metal-hydride intermediates.

Q2: How can I quantify the amount of isomerization in my 3-nonene sample?

A2: The most common and effective method for quantifying the isomers of 3-nonene is Gas Chromatography (GC), often coupled with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS). The different isomers will have slightly different retention times on the GC column, allowing for their separation and quantification based on the area of their respective peaks.

Q3: Is it better to use deactivated silica gel or alumina for the chromatography of 3-nonene?

A3: Both deactivated silica gel and neutral alumina are good choices for minimizing the isomerization of 3-nonene compared to untreated silica gel. Deactivated silica, prepared by treatment with triethylamine, is very effective at neutralizing the acidic sites responsible for isomerization.[1] Neutral alumina is inherently less acidic than silica and can be used directly. The choice between the two may depend on the specific separation required and the other functional groups present in the sample.

Q4: Can I store 3-nonene in any solvent?

A4: For short-term storage, 3-nonene is relatively stable in common non-polar organic solvents like hexanes and heptane. For longer-term storage, it is advisable to store it neat (undiluted) under an inert atmosphere (e.g., argon or nitrogen) at a low temperature (e.g., -20°C) to minimize the risk of oxidation and isomerization.[2]

Q5: If isomerization does occur, can I separate the different 3-nonene isomers?

A5: Yes, separating alkene isomers is possible, although it can be challenging. Fractional distillation under reduced pressure can be effective if the isomers have sufficiently different boiling points. For geometric (cis/trans) isomers with very similar boiling points, specialized chromatographic techniques, such as column chromatography on silver nitrate-impregnated silica gel, may be necessary.

Experimental Protocols

Protocol 1: Deactivation of Silica Gel with Triethylamine

• Prepare the Slurry: In a fume hood, measure the required amount of silica gel for your column into an Erlenmeyer flask.

• Add Eluent: Add the desired non-polar eluent (e.g., hexanes or a low-polarity mixture of hexanes and ethyl acetate) to the silica gel to create a slurry.

• Add Triethylamine: Add triethylamine to the slurry to a final concentration of 1-3% by volume.

• Equilibrate: Swirl the slurry for 5-10 minutes to ensure the triethylamine is evenly distributed and has neutralized the acidic sites.

• Pack the Column: Pack the chromatography column with the prepared slurry.

• Elute: Run the column using an eluent that contains a small amount of triethylamine (e.g., 0.1-0.5%) to maintain the neutral environment on the column.

Protocol 2: Mild Aqueous Workup for a Non-Polar Organic Solution

• Cool the Reaction: Once your reaction is complete, cool the reaction vessel to 0-5°C using an ice bath.

• Quench the Reaction: If necessary, slowly add a pre-cooled, mild quenching agent (e.g., saturated aqueous NH₄Cl or NaHCO₃ solution) to the reaction mixture with stirring.

• Transfer to Separatory Funnel: Transfer the cooled mixture to a separatory funnel.

• Extract: Add a cold, non-polar organic solvent (e.g., diethyl ether or pentane) and gently invert the funnel several times to mix the layers. Vent the funnel frequently to release any pressure buildup.

• Separate Layers: Allow the layers to separate and drain the aqueous layer.

• Wash with Brine: Add cold, saturated aqueous NaCl solution (brine) to the organic layer, gently mix, and separate the layers. This helps to remove residual water.

• Dry the Organic Layer: Transfer the organic layer to a clean flask and add a neutral drying agent (e.g., anhydrous MgSO₄ or Na₂SO₄). Let it stand for 10-15 minutes.

• Filter and Concentrate: Filter off the drying agent and concentrate the organic solution using a rotary evaporator with a low water bath temperature (≤ 30°C).

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Catalyst Loading for Selective 3-Nonene Hydrogenation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing catalyst loading for the selective hydrogenation of 3-nonene to nonane (B91170).

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the selective hydrogenation of 3-nonene.

Issue	Potential Causes	Troubleshooting Steps & Recommendations
Low or No Conversion	1. Insufficient Catalyst Loading: The amount of catalyst is too low to facilitate the reaction effectively. 2. Poor Catalyst Activity: The catalyst may be old, deactivated, or from a poor-quality batch. 3. Catalyst Poisoning: Impurities in the substrate, solvent, or hydrogen gas can poison the catalyst.[1] 4. Low Hydrogen Pressure: The hydrogen pressure may be insufficient for the reaction to proceed. 5. Low Reaction Temperature: The temperature might not be high enough to overcome the activation energy. 6. Inefficient Mixing: Poor agitation can lead to inadequate contact between the substrate, catalyst, and hydrogen gas.[2]	1. Increase Catalyst Loading: Incrementally increase the catalyst loading (e.g., from 1 mol% to 5 mol%). 2. Use Fresh Catalyst: Ensure the catalyst is fresh and properly handled. 3. Purify Reactants: Use purified substrate and high-purity, degassed solvent. Consider using a hydrogen purifier. 4. Increase Hydrogen Pressure: Gradually increase the hydrogen pressure (e.g., from 1 atm to 5 atm), ensuring the reaction vessel is rated for the pressure. 5. Increase Temperature: Cautiously raise the reaction temperature in increments (e.g., 10 °C at a time). 6. Improve Agitation: Increase the stirring speed to ensure the catalyst is well-suspended.[2]
Low Selectivity (Over-hydrogenation to Nonane)	1. Excessive Catalyst Loading: Too much catalyst can lead to rapid hydrogenation of the alkene.[3] 2. High Hydrogen Pressure: Elevated hydrogen pressure can favor complete saturation. 3. High Reaction Temperature: Higher temperatures can increase the rate of the second hydrogenation step. 4. Prolonged Reaction Time: Leaving the reaction for too long after the initial substrate is consumed will result in over-hydrogenation.	1. Reduce Catalyst Loading: Decrease the amount of catalyst. 2. Lower Hydrogen Pressure: Operate at a lower hydrogen pressure (e.g., atmospheric pressure). 3. Lower Reaction Temperature: Conduct the reaction at a lower temperature (e.g., room temperature). 4. Monitor Reaction Progress: Closely monitor the reaction using techniques like GC or TLC and stop it upon consumption of the starting material.
Formation of Isomers (e.g., 2-Nonene, 4-Nonene)	1. Catalyst-Induced Isomerization: Some catalysts, particularly palladium, can promote double bond migration.[4] 2. High Catalyst Loading or Temperature: These conditions can sometimes favor isomerization side reactions.[5]	1. Choose a Different Catalyst: Consider catalysts less prone to causing isomerization, such as certain platinum or rhodium catalysts. 2. Optimize Conditions: Use the lowest effective catalyst loading and temperature. 3. Solvent Choice: The choice of solvent can sometimes influence isomerization pathways.
Catalyst Deactivation During Reaction	1. Sintering: At high temperatures, metal nanoparticles on the support can agglomerate, reducing the active surface area. 2. Leaching: The active metal may leach from the support into the solution.[5] 3. Coking/Fouling: Carbonaceous deposits can form on the catalyst surface, blocking active sites.[4] 4. Strong Product Adsorption: The product may adsorb strongly to the catalyst surface, inhibiting further reaction.	1. Moderate Reaction Temperature: Avoid excessively high temperatures. 2. Choose a Stable Catalyst: Use a catalyst with strong metal-support interactions. 3. Ensure Substrate Purity: Impurities can often be precursors to coke formation. 4. Consider Catalyst Promoters: In some cases, additives can mitigate deactivation.
Poor Reproducibility	1. Inconsistent Catalyst Loading: Variations in the amount of catalyst added between experiments. 2. Variable Catalyst Quality: Using different batches of catalyst with varying activity. 3. Inconsistent Reaction Conditions: Fluctuations in temperature, pressure, or stirring rate.	1. Precise Catalyst Weighing: Accurately weigh the catalyst in an inert atmosphere if it is pyrophoric. 2. Use a Single Batch of Catalyst: For a series of experiments, use catalyst from the same lot. 3. Maintain Consistent Conditions: Carefully control and monitor all reaction parameters.

Frequently Asked Questions (FAQs)

Q1: What is a typical starting catalyst loading for the hydrogenation of 3-nonene?

A good starting point for catalyst loading with a standard 5% or 10% Palladium on Carbon (Pd/C) catalyst is typically between 0.5 to 2 mol% of palladium relative to the substrate.[6] This loading often provides a good balance between reaction rate and selectivity.

Q2: How does catalyst loading affect the selectivity of the hydrogenation?

Catalyst loading has a significant impact on selectivity. Insufficient loading can lead to very slow or incomplete reactions. Conversely, excessive catalyst loading can result in a high concentration of active sites, which can lead to over-hydrogenation (formation of nonane) and other side reactions like isomerization.[3] Optimizing the loading is key to maximizing the yield of the desired product.

Q3: My reaction is very slow. Should I just add more catalyst?

While insufficient catalyst is a common cause of slow reactions, other factors should be considered before increasing the loading. Check for potential catalyst poisons in your substrate or solvent, ensure your hydrogen supply is adequate and pure, and verify that the reaction mixture is being agitated effectively.[2] If these factors are ruled out, a stepwise increase in catalyst loading is a reasonable approach.

Q4: What is the best catalyst for the selective hydrogenation of an internal alkene like 3-nonene?

Palladium on carbon (Pd/C) is a widely used and effective catalyst for the hydrogenation of alkenes.[7] Other catalysts like platinum (e.g., PtO₂) or rhodium on a support can also be used and may offer different selectivity profiles, particularly concerning isomerization.[8] The optimal catalyst may depend on the specific requirements of your synthesis.

Q5: How can I monitor the progress of the reaction?

The reaction progress can be monitored by taking small aliquots from the reaction mixture at different time points (if the setup allows) and analyzing them by Gas Chromatography (GC) or Gas Chromatography-Mass Spectrometry (GC-MS). These techniques can quantify the consumption of 3-nonene and the formation of nonane and any isomers. Thin Layer Chromatography (TLC) can also be used for a qualitative assessment.

Q6: What safety precautions should I take when working with hydrogenation catalysts like Pd/C?

Many hydrogenation catalysts, especially finely divided metals on carbon support like Pd/C, are pyrophoric and can ignite when exposed to air, especially in the presence of flammable solvents.[9] It is crucial to handle the catalyst under an inert atmosphere (e.g., nitrogen or argon). The reaction setup should be purged with an inert gas before introducing the catalyst and solvent, and again before introducing hydrogen. Always have appropriate fire safety equipment nearby.

Quantitative Data Presentation

The following tables provide illustrative data on the effect of catalyst loading and other parameters on the hydrogenation of internal alkenes. Note that this data is representative and the optimal conditions for 3-nonene should be determined experimentally.

Table 1: Effect of Catalyst Loading on 3-Nonene Hydrogenation (Illustrative)

Reaction Conditions: 3-Nonene (1 mmol), 5% Pd/C, Ethanol (B145695) (10 mL), 1 atm H₂, Room Temperature, 4 hours.

Catalyst Loading (mol% Pd)	3-Nonene Conversion (%)	Selectivity for Nonane (%)
0.5	65	>98
1.0	95	>98
2.0	>99	>98
5.0	>99	>98

Table 2: Effect of Hydrogen Pressure on 3-Nonene Hydrogenation (Illustrative)

Reaction Conditions: 3-Nonene (1 mmol), 5% Pd/C (1 mol%), Ethanol (10 mL), Room Temperature, 2 hours.

Hydrogen Pressure (atm)	3-Nonene Conversion (%)	Selectivity for Nonane (%)
1	85	>98
5	>99	>98
10	>99	>98

Experimental Protocols

General Protocol for Optimizing Catalyst Loading in 3-Nonene Hydrogenation

Materials:

• 3-Nonene

• 5% or 10% Palladium on Carbon (Pd/C)

• Anhydrous Ethanol (or other suitable solvent)

• Hydrogen gas (high purity)

• Nitrogen or Argon gas (for inerting)

• Two or three-neck round-bottom flask

• Magnetic stirrer and stir bar

• Hydrogen balloon or a connection to a hydrogen gas cylinder with a regulator

• Vacuum/inert gas manifold

Procedure:

• Flask Preparation: A two-neck round-bottom flask containing a magnetic stir bar is flame-dried or oven-dried and allowed to cool under a stream of nitrogen or argon.

• Catalyst Addition: The desired amount of Pd/C catalyst (e.g., for a 1 mol% loading on a 1 mmol scale, use ~21.2 mg of 5% Pd/C) is weighed and quickly added to the flask under a positive pressure of inert gas.

• Solvent and Substrate Addition: Anhydrous ethanol (e.g., 10 mL) is added to the flask, followed by 3-nonene (1 mmol, ~126.24 mg).

• Inerting: The flask is sealed, and the atmosphere is purged by evacuating and backfilling with inert gas three times.

• Hydrogenation: The inert gas is evacuated one last time, and the flask is backfilled with hydrogen gas from a balloon or a regulated cylinder to the desired pressure (e.g., 1 atm).

• Reaction: The mixture is stirred vigorously at the desired temperature (e.g., room temperature).

• Monitoring: The reaction is monitored by TLC or by taking aliquots for GC analysis.

• Work-up: Upon completion, the reaction mixture is purged with inert gas. The catalyst is removed by filtration through a pad of Celite, taking care not to let the catalyst dry on the filter paper as it can be pyrophoric. The filter cake is washed with a small amount of the reaction solvent. The filtrate is then concentrated under reduced pressure to yield the product.

Visualizations

Experimental Workflow for 3-Nonene Hydrogenation

Caption: Workflow for a typical 3-nonene hydrogenation experiment.

Troubleshooting Logic for Low Conversion

Caption: Decision tree for troubleshooting low conversion issues.

References

• 1. jps.usm.my [jps.usm.my]
• 2. Hydrogenation - Wikipedia [en.wikipedia.org]
• 3. Advances in the preparation of highly selective nanocatalysts for the semi-hydrogenation of alkynes using colloidal approaches - Dalton Transactions (RSC Publishing) DOI:10.1039/C7DT01607G [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Mild and Selective Hydrogenation of Unsaturated Compounds Using Mn/Water as a Hydrogen Gas Source - PMC [pmc.ncbi.nlm.nih.gov]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Reaction of hydrogenation of alkenes | MEL Chemistry [melscience.com]
• 9. Selective partial hydrogenation of alkynes to ( Z )-alkenes with ionic liquid-doped nickel nanocatalysts at near ambient conditions - Chemical Communications (RSC Publishing) DOI:10.1039/C6CC00499G [pubs.rsc.org]

identification of common impurities in commercial 3-Nonene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using commercial 3-Nonene in their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercial 3-Nonene and what is their typical concentration?

A1: Commercial 3-Nonene is typically a mixture of isomers and may contain byproducts from its synthesis and degradation. The exact composition can vary between suppliers and batches. It is crucial to consult the Certificate of Analysis (CoA) for lot-specific information. The common impurities can be categorized as follows:

• Isomeric Impurities: These are the most common impurities and include positional and geometric (cis/trans) isomers of nonene. Since 3-Nonene is often produced from the oligomerization of propylene (B89431), a variety of other C9 isomers are also formed.[1]

• Synthesis-Related Impurities: Depending on the manufacturing process, these can include other propylene oligomers like hexenes and dodecenes. If a Wittig reaction is employed for synthesis, triphenylphosphine (B44618) oxide could be present. Dehydrohalogenation routes might leave residual halogenated alkanes.

• Oxidation and Degradation Products: Exposure to air and light can lead to the formation of oxidation products. These may include epoxides, aldehydes, and ketones at the location of the double bond.

• Saturated Hydrocarbons: Nonane, the fully saturated C9 alkane, may also be present in small amounts.

• Residual Solvents: Solvents used in the synthesis or purification process may be present in trace amounts and can impact reactions.[2][3]

Table 1: Summary of Common Impurities in Commercial 3-Nonene

Impurity Category	Specific Examples	Typical Concentration Range (%)	Identification Method
Isomeric Impurities	cis- and trans-3-Nonene, 1-Nonene, 2-Nonene, 4-Nonene, Branched nonene isomers	1 - 15%	GC-MS
Synthesis Byproducts	Hexenes, Dodecenes, Other propylene oligomers	0.1 - 5%	GC-MS
Oxidation Products	Nonene oxides, Nonanones, Nonanals	< 1%	GC-MS, LC-MS
Saturated Hydrocarbons	n-Nonane, Branched nonanes	< 2%	GC-MS
Residual Catalysts	Traces of metal catalysts (e.g., Nickel, Palladium)	< 0.1%	ICP-MS
Residual Solvents	Hexane (B92381), Toluene, etc.	< 0.5%	Headspace GC-MS

Note: The concentration ranges are estimates and can vary significantly. Always refer to the supplier's Certificate of Analysis.

Troubleshooting Guide

Q2: My reaction with 3-Nonene is giving a lower yield than expected and producing several side products. What could be the cause?

A2: Lower yields and the formation of unexpected side products are common issues that can often be traced back to impurities in the starting material.

• Isomeric Impurities: Different nonene isomers can have varying reactivity. If your reaction is stereospecific or regioselective, the presence of other isomers can lead to a mixture of products and a lower yield of the desired compound.[4] For example, in polymerizations using Ziegler-Natta catalysts, different isomers can affect the polymer's properties.[5][6]

• Oxidation Products: Aldehydes, ketones, or epoxides can react with your reagents or catalyst, leading to unwanted side reactions and consumption of your starting materials.

• Residual Catalysts or Solvents: Trace metals or solvents from the 3-Nonene manufacturing process can poison your catalyst or alter the reaction conditions, leading to decreased efficiency.[2]

Troubleshooting Steps:

• Analyze the Starting Material: Run a GC-MS analysis on your commercial 3-Nonene to identify and quantify the impurities.

• Purify the 3-Nonene: If significant impurities are detected, consider purifying the 3-Nonene by distillation or column chromatography.

• Optimize Reaction Conditions: If purification is not feasible, you may need to adjust your reaction conditions to minimize the impact of impurities. This could involve using a more robust catalyst or adding a scavenger to remove problematic impurities.

Troubleshooting workflow for low reaction yield.

Q3: I am performing a polymerization reaction and the resulting polymer has inconsistent properties. Could impurities in the 3-Nonene be the cause?

A3: Yes, impurities in the monomer can significantly affect polymerization outcomes.

• Isomeric Impurities: Different nonene isomers can incorporate into the polymer chain at different rates, leading to variations in the polymer's microstructure, molecular weight distribution, and physical properties. In Ziegler-Natta polymerization, the stereochemistry of the monomer is critical for controlling the tacticity of the polymer.[5][6]

• Other Olefins (Hexene, Dodecene): These can act as comonomers, altering the polymer's composition and properties.

• Catalyst Poisons: Oxygenated impurities or residual compounds from the 3-Nonene synthesis can deactivate the polymerization catalyst, leading to lower molecular weight polymers or incomplete reactions.[5]

Mitigation Strategies:

• Use a higher purity grade of 3-Nonene for polymerization reactions.

• Screen different batches of 3-Nonene to find one with a consistent impurity profile.

• If possible, use a catalyst that is less sensitive to the specific impurities present.

Experimental Protocols

Protocol 1: Identification and Quantification of Impurities in 3-Nonene by GC-MS

This protocol provides a general method for the analysis of volatile impurities in commercial 3-Nonene.

1. Sample Preparation:

• Dilute the commercial 3-Nonene sample to a concentration of approximately 1 mg/mL in a volatile solvent such as hexane or pentane.

• Transfer the diluted sample to a 2 mL autosampler vial.

2. GC-MS Parameters:

Parameter	Recommended Setting
GC System	Agilent 7890B or equivalent
Mass Spectrometer	Agilent 5977B MSD or equivalent
Column	DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or similar non-polar column
Injector Temperature	250 °C
Injection Volume	1 µL
Split Ratio	50:1
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Program	40 °C (hold 2 min), ramp to 250 °C at 10 °C/min, hold 5 min
Transfer Line Temp	280 °C
Ion Source Temp	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Range	m/z 35-350

3. Data Analysis:

• Identify the main peak corresponding to 3-Nonene.

• Identify impurity peaks by comparing their mass spectra with a library (e.g., NIST).

• Quantify impurities by comparing their peak areas to that of an internal or external standard.

GC-MS workflow for 3-Nonene impurity analysis.

References

• 1. academic.oup.com [academic.oup.com]
• 2. ajms.iq [ajms.iq]
• 3. m.youtube.com [m.youtube.com]
• 4. Making the grade: selective synthesis of alkene isomers [researchfeatures.com]
• 5. researchgate.net [researchgate.net]
• 6. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Storage and Stabilization of 3-Nonene

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the degradation pathways and stabilization of 3-nonene during storage. The information is presented in a question-and-answer format to directly address potential issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 3-nonene during storage?

A1: 3-Nonene, like other alkenes, is susceptible to three main degradation pathways during storage:

• Autoxidation: This is a free-radical chain reaction with atmospheric oxygen that forms hydroperoxides. These initial products can further decompose into a variety of oxygenated derivatives, including aldehydes, ketones, and alcohols, which can act as impurities in subsequent reactions.

• Polymerization: Free-radical initiators, which can form via autoxidation, can trigger the polymerization of 3-nonene monomers. This leads to an increase in viscosity and the formation of oligomeric or polymeric materials.

• Isomerization: Exposure to heat, light, or acidic/basic conditions can catalyze the isomerization of the cis (Z) and trans (E) isomers of 3-nonene. This can alter the compound's physical and chemical properties.

Q2: What are the visible signs of 3-nonene degradation?

A2: Degradation of 3-nonene can be indicated by several observable changes:

• Increased Viscosity: This is a common sign of polymerization.

• Formation of Precipitates: Polymeric materials may become insoluble and precipitate out of the solution.

• Discoloration: The appearance of a yellow or brownish tint can indicate the formation of degradation products.

• Changes in Odor: The formation of volatile oxidation byproducts may lead to a change in the characteristic odor of 3-nonene.

• Inconsistent Analytical Results: Degradation can lead to the appearance of unexpected peaks in analytical chromatograms (e.g., GC-MS) and shifts in spectroscopic data (e.g., NMR).

Q3: How can I stabilize 3-nonene for long-term storage?

A3: To ensure the stability of 3-nonene, it is crucial to inhibit the degradation pathways. The most effective method is the addition of an antioxidant, such as Butylated Hydroxytoluene (BHT). BHT is a radical scavenger that effectively terminates the free-radical chain reactions of autoxidation, thereby also preventing subsequent polymerization. For optimal stabilization, it is also recommended to store 3-nonene under an inert atmosphere (e.g., argon or nitrogen) and in a cool, dark place.

Q4: What is the recommended concentration of Butylated Hydroxytoluene (BHT) for stabilizing 3-nonene?

A4: The optimal concentration of BHT can vary depending on the storage conditions and the desired shelf life. A general recommendation for stabilizing alkenes is in the range of 50 to 500 ppm (parts per million). It is advisable to start with a concentration in this range and optimize based on stability studies for your specific application.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Increased viscosity or formation of a gel-like substance in the 3-nonene sample.	Polymerization due to the presence of free radicals.	1. Confirm the presence of polymers using techniques like Size Exclusion Chromatography (SEC). 2. If the sample is still usable, consider adding a polymerization inhibitor like BHT. 3. For future storage, ensure the addition of an appropriate concentration of BHT and store under an inert atmosphere.
Appearance of new, unidentified peaks in GC-MS analysis.	Formation of degradation products from autoxidation or isomerization.	1. Attempt to identify the new peaks by comparing their mass spectra with library data for common alkene oxidation products (e.g., aldehydes, ketones, epoxides). 2. Perform a peroxide value test to assess the extent of oxidation. 3. Review storage conditions; ensure the container is tightly sealed, protected from light, and stored at a low temperature.
Inconsistent reaction outcomes when using stored 3-nonene.	Presence of impurities from degradation that may be interfering with the reaction.	1. Re-purify the 3-nonene by distillation before use. 2. Analyze the purity of the stored material by GC-MS and NMR to identify potential interfering species. 3. Implement a routine quality control check for stored 3-nonene before use in critical experiments.
Change in the cis/trans isomer ratio of 3-nonene.	Isomerization catalyzed by heat, light, or acidic/basic contaminants.	1. Quantify the isomer ratio using GC or NMR. 2. Store the material in an amber vial to protect it from light. 3. Ensure storage containers are neutral and free of any acidic or basic residues. Store at a reduced temperature.

Experimental Protocols

Protocol 1: Determination of Peroxide Value in 3-Nonene

This protocol is adapted from standard methods for determining the peroxide value in oils and fats and can be applied to assess the initial stages of autoxidation in 3-nonene. The peroxide value is a measure of the concentration of peroxides and hydroperoxides.

Materials:

• 3-Nonene sample

• Acetic acid-chloroform solvent (3:2 v/v)

• Saturated potassium iodide (KI) solution (freshly prepared)

• 0.1 M or 0.01 M Sodium thiosulfate (B1220275) (Na₂S₂O₃) standard solution

• 1% Starch indicator solution

• Deionized water

• Erlenmeyer flask with a stopper

• Burette

Procedure:

• Accurately weigh approximately 5 g of the 3-nonene sample into a 250 mL Erlenmeyer flask.

• Add 30 mL of the acetic acid-chloroform solvent and swirl to dissolve the sample.

• Add 0.5 mL of the saturated KI solution, stopper the flask, and swirl for exactly one minute.

• Immediately add 30 mL of deionized water and shake vigorously.

• Titrate the liberated iodine with the standardized sodium thiosulfate solution, shaking continuously, until the yellow color of the iodine has almost disappeared.

• Add 0.5 mL of the starch indicator solution. The solution will turn blue.

• Continue the titration, adding the sodium thiosulfate solution dropwise, until the blue color is completely discharged.

• Perform a blank determination under the same conditions without the 3-nonene sample.

Calculation:

Peroxide Value (meq O₂/kg) = ((S - B) * N * 1000) / W

Where:

• S = Volume of Na₂S₂O₃ solution used for the sample (mL)

• B = Volume of Na₂S₂O₃ solution used for the blank (mL)

• N = Normality of the Na₂S₂O₃ solution (mol/L)

• W = Weight of the 3-nonene sample (g)

Protocol 2: Monitoring 3-Nonene Purity and Degradation by Gas Chromatography-Mass Spectrometry (GC-MS)

Instrumentation and Conditions:

• Gas Chromatograph: Equipped with a flame ionization detector (FID) or a mass spectrometer (MS).

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms) is suitable for separating 3-nonene isomers and its potential degradation products.

• Injector Temperature: 250 °C

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 250 °C.

  • Hold at 250 °C for 5 minutes.

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• MS Detector (if used):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 35-350.

Procedure:

• Prepare a dilute solution of the 3-nonene sample in a volatile solvent (e.g., hexane (B92381) or dichloromethane).

• Inject a small volume (e.g., 1 µL) of the sample into the GC-MS system.

• Acquire the chromatogram and mass spectra.

• Analyze the data to determine the purity of 3-nonene by calculating the peak area percentage.

• Identify any new peaks by comparing their mass spectra with a library database (e.g., NIST) to identify potential degradation products. Common degradation products of alkenes include aldehydes, ketones, and epoxides.

Visualizations

Caption: Degradation pathways of 3-Nonene upon storage.

Technical Support Center: Synthesis of 3-Nonene via Wittig Reaction

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 3-Nonene using the Wittig reaction. Our focus is on minimizing side product formation and maximizing the yield of the desired (Z)-3-Nonene isomer.

Frequently Asked Questions (FAQs)

Q1: What are the most common side products in the Wittig synthesis of 3-Nonene?

A1: The primary side products encountered in the Wittig synthesis of 3-Nonene are the undesired geometric isomer, (E)-3-Nonene, and triphenylphosphine (B44618) oxide (TPPO).[1] The formation of (E)-3-Nonene is a result of poor stereoselectivity in the reaction, while TPPO is an unavoidable byproduct of the Wittig olefination process.[1]

Q2: How can I maximize the formation of the (Z)-3-Nonene isomer?

A2: To achieve high Z-selectivity, it is crucial to use a non-stabilized ylide, such as the one derived from hexyltriphenylphosphonium bromide. Additionally, employing "salt-free" conditions by using sodium or potassium bases (e.g., KHMDS, NaHMDS) instead of lithium bases (e.g., n-BuLi) is critical.[2] Lithium salts can lead to the equilibration of reaction intermediates, which erodes the kinetic control necessary for high Z-selectivity.[3][4] Conducting the reaction at low temperatures, typically -78 °C, further favors the kinetic formation of the (Z)-isomer.[5]

Q3: What is the driving force for the Wittig reaction?

A3: The primary driving force for the Wittig reaction is the formation of the highly stable phosphorus-oxygen double bond in the triphenylphosphine oxide (TPPO) byproduct.[6] This thermodynamic stability makes the final step of the reaction, the decomposition of the oxaphosphetane intermediate, highly favorable.

Q4: My reaction yield is low. What are the potential causes?

A4: Low yields in the Wittig synthesis of 3-Nonene can stem from several factors:

• Incomplete ylide formation: The base used may not be strong enough to fully deprotonate the hexyltriphenylphosphonium bromide. Ensure a sufficiently strong base like KHMDS or NaHMDS is used.

• Ylide decomposition: Non-stabilized ylides are sensitive to moisture and air. It is imperative to use anhydrous solvents and perform the reaction under an inert atmosphere (e.g., argon or nitrogen).[5]

• Impure reagents: The purity of the aldehyde, propionaldehyde (B47417), is crucial as it can be prone to oxidation or polymerization.[3] Using freshly distilled aldehyde is recommended.

• Suboptimal temperature: While low temperatures favor Z-selectivity, the reaction may require warming to room temperature to proceed to completion. Monitoring the reaction by thin-layer chromatography (TLC) is advised.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Action(s)
Poor Z/E Isomer Ratio (High percentage of (E)-3-Nonene)	Use of a lithium-containing base (e.g., n-BuLi).	Switch to a "salt-free" base such as potassium hexamethyldisilazide (KHMDS) or sodium hexamethyldisilazide (NaHMDS).[2]
Reaction temperature is too high.	Maintain a low reaction temperature, ideally starting the addition of propionaldehyde at -78 °C.[5]
Use of a polar protic or polar aprotic solvent.	Employ a non-polar aprotic solvent like tetrahydrofuran (B95107) (THF) or diethyl ether.[5]
Difficulty Removing Triphenylphosphine Oxide (TPPO)	TPPO has similar polarity to the product.	After the reaction, concentrate the mixture and add a non-polar solvent like pentane (B18724) or hexane (B92381) to precipitate the TPPO, which can then be removed by filtration.[7] Alternatively, perform a silica (B1680970) gel plug filtration, eluting with a non-polar solvent. For stubborn cases, precipitation with zinc chloride can be effective.[7]
Incomplete Reaction (Starting materials remain)	The base is not strong enough for complete ylide formation.	Use a stronger base like KHMDS or NaHMDS. Ensure the base is fresh and has been stored properly.
Steric hindrance.	While less of a concern with propionaldehyde, ensure efficient stirring to maximize reactant interaction.
Insufficient reaction time or temperature.	Monitor the reaction by TLC. If the reaction stalls at low temperatures, allow it to slowly warm to room temperature and stir for an extended period.
Formation of Unidentified Side Products	Impure reagents.	Use freshly distilled propionaldehyde and ensure the phosphonium (B103445) salt is dry and pure.
Side reactions of the ylide or aldehyde.	Ensure the reaction is performed under a strictly inert atmosphere to prevent oxidation. Add the aldehyde slowly to the ylide solution to minimize self-condensation or other side reactions.

Data Presentation

The stereoselectivity of the Wittig reaction for the synthesis of 3-Nonene is highly dependent on the reaction conditions. The following table provides representative data on how the choice of base and solvent can influence the Z/E isomer ratio.

Base	Solvent	Temperature (°C)	Approximate Z:E Ratio	Reference(s)
n-BuLi	THF	-78 to 25	58:42	[5]
NaNH₂	THF	-78 to 25	Higher Z-selectivity than n-BuLi	[5]
KHMDS	THF	-78 to 25	>95:5	[5]
NaHMDS	THF	-78 to 25	>95:5	[2]
n-BuLi	Toluene	-78 to 25	Moderate Z-selectivity	[3]
KHMDS	Toluene	-78 to 25	High Z-selectivity	[2]

Note: The Z/E ratios are illustrative for the synthesis of 3-Nonene using a non-stabilized ylide and are based on established principles of the Wittig reaction.

Experimental Protocols

Protocol 1: High Z-Selectivity Synthesis of 3-Nonene

This protocol is optimized for the synthesis of (Z)-3-Nonene by employing a non-stabilized ylide under salt-free conditions.

Materials:

• Hexyltriphenylphosphonium bromide

• Potassium hexamethyldisilazide (KHMDS)

• Anhydrous tetrahydrofuran (THF)

• Propionaldehyde (freshly distilled)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl)

• Pentane

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Silica gel

Procedure:

• Ylide Formation:

  • In a flame-dried, two-necked round-bottom flask under an argon atmosphere, suspend hexyltriphenylphosphonium bromide (1.1 equivalents) in anhydrous THF.

  • Cool the suspension to -78 °C using a dry ice/acetone bath.

  • Slowly add a solution of KHMDS (1.05 equivalents) in THF to the suspension with stirring.

  • Allow the reaction mixture to slowly warm to room temperature and stir for 1 hour to ensure complete ylide formation. The solution will typically develop a deep red or orange color.

• Wittig Reaction:

  • Cool the ylide solution back down to -78 °C.

  • Slowly add freshly distilled propionaldehyde (1.0 equivalent) to the ylide solution via syringe.

  • Stir the reaction mixture at -78 °C for 1 hour, then allow it to slowly warm to room temperature and stir overnight.

  • Monitor the reaction progress by TLC until the propionaldehyde is consumed.

• Workup and Purification:

  • Quench the reaction by the slow addition of saturated aqueous NH₄Cl.

  • Transfer the mixture to a separatory funnel and extract with pentane (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • To remove the bulk of the triphenylphosphine oxide, triturate the crude product with cold pentane and filter.

  • Purify the filtrate by flash column chromatography on silica gel using pentane as the eluent to afford pure 3-Nonene.

Visualizations

Caption: Workflow for the high Z-selectivity synthesis of 3-Nonene.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. researchgate.net [researchgate.net]
• 3. Wittig reaction - Wikipedia [en.wikipedia.org]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 7. A Novel Ylide for Quantitative E Selectivity in the Wittig Reaction [organic-chemistry.org]

reaction condition optimization for high conversion in 3-Nonene metathesis

Technical Support Center: 3-Nonene Metathesis

Welcome to the technical support center for 3-nonene metathesis. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals optimize their reaction conditions for high conversion.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: I am observing low conversion in my 3-nonene metathesis reaction. What are the potential causes and how can I address them?

A1: Low conversion in olefin metathesis is a common issue that can often be resolved by carefully examining the following factors:

• Inert Atmosphere: Ruthenium-based metathesis catalysts are sensitive to oxygen. Ensure your reaction is conducted under a strictly inert atmosphere, such as high-purity argon or nitrogen.[1]

• Solvent and Reagent Purity: The presence of impurities like water, peroxides, or other reactive species in your solvent or 3-nonene substrate can deactivate the catalyst.[1] It is crucial to use freshly purified and thoroughly degassed solvents.

• Catalyst Integrity: Verify the age and storage conditions of your catalyst. Prolonged exposure to air and moisture, even in solid form, can lead to degradation.[1] It's advisable to test the catalyst with a reliable substrate to confirm its activity.

• Inadequate Temperature: The reaction temperature is critical for catalyst initiation.[2][3] For many common Grubbs and Hoveyda-Grubbs catalysts, initiation occurs between room temperature and 40°C.[2][3] If the temperature is too low, the catalyst may not activate efficiently. Conversely, excessively high temperatures can lead to catalyst decomposition.[4]

• Presence of Gaseous Byproducts: The metathesis of internal olefins like 3-nonene will be an equilibrium process. While ethylene (B1197577) is a common byproduct in terminal olefin metathesis that can be removed to drive the reaction, in the case of 3-nonene, the products (3-hexene and 4-octene) will be in equilibrium with the starting material. Ensuring efficient mixing can help the reaction reach equilibrium. For reactions that do produce gaseous byproducts like ethylene, their removal by bubbling an inert gas through the reaction mixture can help drive the reaction to completion.[2]

Q2: My reaction starts well but then stalls. What could be causing catalyst deactivation?

A2: Catalyst deactivation is a primary reason for incomplete reactions. Common deactivation pathways include:

• Reaction with Impurities: As mentioned, oxygen and water can lead to the oxidation of the metal-carbene bond and catalyst degradation.[1]

• Coordinating Functional Groups: If your substrate or solvent contains Lewis basic functional groups (e.g., amines, amides, phosphines, and sulfur-containing moieties), they can bind to the ruthenium center and inhibit the catalytic cycle.[1][3]

• Ethylene-Mediated Decomposition: In reactions where ethylene is a byproduct, its accumulation in the reaction mixture can lead to catalyst decomposition.[1][2]

To mitigate deactivation, ensure all components of your reaction are pure and the system is rigorously maintained under an inert atmosphere. If the substrate contains coordinating groups, they may need to be protected.

Q3: I am observing the formation of side products, including isomers of 3-nonene. How can I prevent this?

A3: The formation of isomers and other side products can be a challenge. Here are some strategies to improve selectivity:

• Preventing Isomerization: Olefin isomerization can be a significant side reaction, often promoted by the formation of ruthenium hydride species.[1] The addition of additives like 1,4-benzoquinone (B44022) has been shown to suppress isomerization by scavenging these hydride species.[5]

• Optimizing Catalyst Choice: The choice of catalyst can influence the reaction's selectivity. For instance, to achieve high selectivity for Z-alkenes, specific catalysts like Hoveyda-Grubbs M2001 and M2002 can be used.[2]

• Controlling Reaction Time and Temperature: Prolonged reaction times and high temperatures can sometimes lead to the formation of undesired byproducts. Monitor the reaction progress and stop it once the desired conversion is reached.

Quantitative Data Summary

The following table summarizes typical reaction conditions for olefin metathesis, which can be adapted for 3-nonene.

Parameter	Recommended Conditions	Expected Outcome
Catalyst	Grubbs II, Hoveyda-Grubbs II (HG-II)	High activity and stability.[2][6]
Catalyst Loading	0.1 - 5 mol%	Lower loadings are often effective with optimized conditions.[3]
Solvent	Dichloromethane (DCM), Toluene	Use non-polar, hydrocarbon-based, or chlorinated solvents.[2]
Substrate Conc.	0.1 - 1.0 M	Cross-metathesis generally requires more concentrated solutions.[2][3]
Temperature	25 - 60 °C	Many catalysts initiate at room temperature to 40°C.[2][3]
Reaction Time	1 - 24 hours	Monitor by TLC, GC, or NMR to determine completion.

Experimental Protocol: 3-Nonene Metathesis

This protocol provides a general methodology for performing a 3-nonene metathesis reaction.

Objective: To achieve high conversion of 3-nonene to 3-hexene (B12438300) and 4-octene via metathesis.

Materials:

• 3-Nonene (purified and degassed)

• Metathesis catalyst (e.g., Grubbs II or Hoveyda-Grubbs II)

• Anhydrous, degassed solvent (e.g., Dichloromethane or Toluene)

• Schlenk flask or similar reaction vessel

• Inert gas supply (Argon or Nitrogen)

• Magnetic stirrer and stir bar

• Standard laboratory glassware

Procedure:

• Solvent and Substrate Preparation:

  • Dry the chosen solvent over a suitable drying agent and distill it under an inert atmosphere.

  • Degas the solvent by subjecting it to three "freeze-pump-thaw" cycles.[1]

  • Purify the 3-nonene substrate by passing it through a column of activated alumina (B75360) to remove any polar impurities.

• Reaction Setup:

  • Set up a dry Schlenk flask equipped with a magnetic stir bar under a positive pressure of inert gas.

  • Add the desired amount of purified 3-nonene to the flask via syringe.

  • Add the degassed solvent to achieve the target concentration (e.g., 0.5 M).

• Catalyst Addition and Reaction:

  • In a separate vial, weigh the metathesis catalyst (typically 0.5-2 mol%). While the solid catalyst is relatively air-stable, weighing it in a glovebox or under an inert atmosphere is good practice.[1]

  • Add the solid catalyst to the stirred solution of the substrate. Alternatively, the catalyst can be dissolved in a small amount of the reaction solvent and added as a solution.

  • If the reaction is to be heated, place the flask in a pre-heated oil bath.

• Reaction Monitoring and Work-up:

  • Monitor the reaction progress by taking aliquots at regular intervals and analyzing them by a suitable technique (e.g., GC-MS or ¹H NMR).

  • Once the reaction has reached the desired conversion, quench it by opening the flask to the air or by adding a quenching agent like ethyl vinyl ether.

  • The reaction mixture can then be purified by passing it through a short column of silica (B1680970) gel to remove the catalyst, followed by removal of the solvent under reduced pressure.

Visualizations

Diagram 1: Troubleshooting Workflow for Low Conversion

A troubleshooting workflow for addressing low conversion in 3-nonene metathesis.

Diagram 2: Key Factors Influencing 3-Nonene Metathesis

Key input factors and their influence on the outcomes of 3-nonene metathesis.

References

• 1. benchchem.com [benchchem.com]
• 2. React App [pmc.umicore.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Optimized Ring Closing Metathesis Reaction Conditions to Suppress Desallyl Side Products in the Solid Phase Synthesis of Cyclic Peptides involving Tyrosine(O-allyl) - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Resolving Co-elution of Nonene Isomers in Gas Chromatography

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving the co-elution of nonene isomers during gas chromatography (GC) analysis.

Frequently Asked Questions (FAQs)

Q1: What is co-elution and why is it a problem for nonene isomer analysis?

A1: Co-elution in gas chromatography occurs when two or more compounds, in this case, nonene isomers, exit the GC column at the same time, resulting in overlapping or a single misleading peak.[1][2][3] This poses a significant challenge for the analysis of nonene isomers because their similar chemical structures and physical properties, such as boiling points, make them difficult to separate.[4] Failure to resolve co-eluting isomers leads to inaccurate identification and quantification, compromising the integrity of experimental results.

Q2: What are the primary factors I should consider to improve the separation of nonene isomers?

A2: The resolution of chromatographic peaks is governed by the resolution equation, which includes three key factors:

• Selectivity (α): This is the most critical factor and relates to the differential interaction of the isomers with the stationary phase. Maximizing selectivity by choosing the appropriate GC column is paramount.

• Efficiency (N): This refers to the narrowness of the peaks. Higher efficiency, often achieved with longer and narrower columns, leads to better separation.

• Retention Factor (k): This relates to the time the analyte spends in the stationary phase. Optimizing retention through temperature and flow rate adjustments can improve resolution.[3]

Q3: Which type of GC column is best suited for separating nonene isomers?

A3: The choice of the GC column's stationary phase is the most important decision for separating isomers.[5] For nonene isomers, which are alkenes, a polar stationary phase is generally recommended. Non-polar phases separate primarily by boiling point, which is often too similar among isomers for effective resolution.[5][6][7]

• Highly Polar Columns: Stationary phases with a high cyanopropyl content (e.g., SP-2560, CP-Sil 88) or polyethylene (B3416737) glycol (PEG) phases (e.g., Carbowax 20M) are effective for separating positional and geometric (cis/trans) isomers of alkenes.[4][8][9]

• Liquid Crystalline Phases: These stationary phases offer exceptional selectivity for positional and geometric isomers based on molecular shape and are highly effective for complex isomer mixtures.[4]

• Alumina (B75360) PLOT Columns: Porous Layer Open Tubular (PLOT) columns with an alumina stationary phase (e.g., CP-Al2O3/KCl) are also very effective for separating C1-C9 hydrocarbons, including alkene isomers.[10]

Q4: How does temperature programming help in resolving co-eluting nonene isomers?

A4: Temperature programming involves increasing the column temperature during the analysis. This technique is highly beneficial for complex mixtures like nonene isomers with a range of boiling points. A gradual increase in temperature can improve peak shapes, reduce analysis time, and enhance the resolution of closely eluting compounds.[6] For early eluting, poorly resolved peaks, lowering the initial oven temperature is often more effective than adding a long initial hold time.[6]

Q5: Can I use Gas Chromatography-Mass Spectrometry (GC-MS) to resolve co-eluting nonene isomers?

A5: Yes, GC-MS can be a powerful tool even when chromatographic separation is incomplete. If the co-eluting nonene isomers have unique fragment ions in their mass spectra, you can use extracted ion chromatograms (EICs) to identify and quantify them individually.[2][3] However, for isomers with very similar mass spectra, complete chromatographic separation is still the ideal approach.[11]

Troubleshooting Guide for Co-eluting Nonene Isomers

This guide provides a systematic approach to troubleshooting and resolving co-elution issues with nonene isomers.

Problem: Poor or no separation of nonene isomers.

Initial Assessment Workflow

Caption: A logical workflow for troubleshooting the co-elution of nonene isomers.

Potential Cause	Recommended Solution	Detailed Explanation
Inappropriate Stationary Phase	Switch to a more polar capillary column.	Non-polar columns (e.g., DB-1, DB-5) separate primarily by boiling point, which is often insufficient for isomers.[6][7] A highly polar stationary phase, such as one with high cyanopropyl content or a PEG-based column, will provide greater selectivity based on differences in polarity and double bond position.[4][8] For very complex mixtures, a liquid crystalline phase may be necessary.[4]
Suboptimal Temperature Program	Optimize the oven temperature program.	Start with a low initial temperature (e.g., 35-40°C) to improve the resolution of early-eluting isomers.[6] Employ a slow temperature ramp rate (e.g., 1-5°C/min) to enhance separation.[12] A scouting run with a ramp of 10°C/min can help determine the elution range of the isomers.[6]
Inefficient Column Dimensions	Use a longer column with a smaller internal diameter.	Doubling the column length can increase resolution by approximately 40%. A longer column (e.g., 60 m or 100 m) provides more theoretical plates, leading to better separation.[13] Reducing the internal diameter (e.g., to 0.18 mm or 0.25 mm) also increases efficiency.
Non-Optimal Carrier Gas Flow Rate	Adjust the carrier gas flow rate to its optimal linear velocity.	The van Deemter curve shows the relationship between carrier gas velocity and column efficiency. Operating at the optimal flow rate for your carrier gas (Helium or Hydrogen) will minimize peak broadening and improve resolution.[14]
Sample Overload	Reduce the injection volume or dilute the sample.	Injecting too much sample can lead to broad, asymmetric peaks and a loss of resolution. Perform a split injection with an appropriate split ratio to avoid overloading the column.[14]
Inadequate Deconvolution (GC-MS)	Utilize Extracted Ion Chromatograms (EIC) or GCxGC-MS.	If isomers have unique mass fragments, use EIC to visualize and quantify them separately. For extremely complex mixtures where co-elution is unavoidable, comprehensive two-dimensional gas chromatography (GCxGC) provides significantly higher resolving power.[13]

Experimental Protocols

Protocol 1: High-Resolution Separation of Nonene Isomers on a Highly Polar Column

This protocol is designed for the detailed separation of various nonene isomers, including positional and cis/trans isomers.

Workflow for Protocol 1

Caption: Experimental workflow for the GC analysis of nonene isomers.

Instrumentation and Consumables:

• Gas Chromatograph: Agilent 7890B GC system or equivalent, equipped with a Flame Ionization Detector (FID) or Mass Spectrometer (MS).

• Column: Highly polar column, e.g., Agilent J&W DB-23 (60 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent cyanopropyl phase.

• Carrier Gas: Helium or Hydrogen, high purity.

• Sample: Mixture of nonene isomers, diluted in hexane.

GC Method Parameters:

Parameter	Value	Rationale
Inlet	Split/Splitless
Inlet Temperature	250°C	Ensures rapid vaporization of the sample.
Injection Volume	1 µL
Split Ratio	50:1	Prevents column overload while maintaining adequate sensitivity.
Carrier Gas	Helium
Constant Flow	1.2 mL/min
Oven Program
Initial Temperature	40°C	Low initial temperature to resolve volatile isomers.
Initial Hold Time	5 min
Ramp Rate	2°C/min	Slow ramp rate to maximize separation.
Final Temperature	230°C	To elute all C9 isomers.
Final Hold Time	10 min
Detector	FID
Detector Temperature	250°C

Protocol 2: Fast Screening of C9 Olefins using an Alumina PLOT Column

This protocol is adapted for the rapid analysis of C1-C9 hydrocarbons, with a focus on separating the olefin isomers.

Instrumentation and Consumables:

• Gas Chromatograph: With FID.

• Column: Agilent CP-Al2O3/KCl PLOT (50 m x 0.32 mm ID).[10]

• Carrier Gas: Helium.

• Sample: Gaseous or liquid sample containing C9 olefins.

GC Method Parameters:

Parameter	Value	Rationale
Inlet Temperature	200°C
Carrier Gas	Helium
Inlet Pressure	130 kPa
Oven Program
Initial Temperature	50°C
Initial Hold Time	2 min
Ramp 1	5°C/min to 150°C
Ramp 2	10°C/min to 200°C
Final Hold Time	5 min
Detector	FID
Detector Temperature	250°C

Quantitative Data Summary

The following table provides an example of the kind of data that can be obtained from the successful separation of alkene isomers, illustrating the effect of stationary phase polarity on elution order. Data for decene isomers is presented here as a proxy due to the scarcity of published quantitative data specifically for nonene isomers.

Table 1: Comparison of Elution Order of Decene Isomers on Different Stationary Phases

Compound	Stationary Phase	Relative Retention	Elution Order Principle
1-Decene	Non-polar (e.g., DB-1)	Elutes relatively early	Elution primarily by boiling point; terminal double bond has a higher boiling point than internal double bonds.[7]
trans-5-Decene	Non-polar (e.g., DB-1)	Elutes before cis-5-decene	Trans isomers are more volatile and elute before cis isomers.[7]
cis-5-Decene	Non-polar (e.g., DB-1)	Elutes after trans-5-decene	Cis isomers have stronger intermolecular interactions.[7]
1-Decene	Polar (e.g., Carbowax 20M)	Retained longer than on non-polar	Interaction of the double bond with the polar stationary phase increases retention.
cis/trans Isomers	Polar (e.g., Carbowax 20M)	Elution order may change	The polarity of the isomer and its interaction with the stationary phase becomes the dominant factor, potentially altering the elution order seen on non-polar columns.[4]

This technical support guide provides a comprehensive starting point for addressing the challenges of co-eluting nonene isomers in gas chromatography. By systematically applying the troubleshooting steps and utilizing the provided protocols, researchers can significantly improve the resolution and accuracy of their analytical results.

References

• 1. Gas Chromatography Explained: How It Separates Different Compounds - Persee [pgeneral.com]
• 2. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 3. youtube.com [youtube.com]
• 4. vurup.sk [vurup.sk]
• 5. greyhoundchrom.com [greyhoundchrom.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. benchchem.com [benchchem.com]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 9. Search results [inis.iaea.org]
• 10. agilent.com [agilent.com]
• 11. Lab Chapter 7.3.2 [people.whitman.edu]
• 12. gcms.cz [gcms.cz]
• 13. researchgate.net [researchgate.net]
• 14. agilent.com [agilent.com]

common issues and solutions in reproducing literature procedures for 3-Nonene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the synthesis of 3-nonene.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to prepare 3-nonene?

A1: The most frequently employed methods for synthesizing 3-nonene are the Wittig reaction, olefin metathesis, and the reduction of 3-nonyne (B165639). The choice of method often depends on the desired stereochemistry (E- or Z-isomer) and the available starting materials.

Q2: How can I control the stereoselectivity to obtain either the (E)- or (Z)-3-nonene isomer?

A2: For the Wittig reaction, unstabilized ylides generally favor the formation of the (Z)-alkene.[1][2] To selectively synthesize the (E)-isomer, the Schlosser modification of the Wittig reaction is a common strategy.[3][4][5] Alternatively, reduction of 3-nonyne using Lindlar's catalyst provides the (Z)-3-nonene, while dissolving metal reduction (e.g., Na/NH₃) yields the (E)-isomer.[6][7][8] Olefin metathesis can also be tailored with specific catalysts to favor one isomer over the other.

Q3: My Wittig reaction yield is low. What are the common causes and how can I improve it?

A3: Low yields in Wittig reactions can stem from several factors:

• Inefficient Ylide Formation: Ensure you are using a sufficiently strong and fresh base (e.g., n-BuLi, NaH) in an anhydrous solvent to completely deprotonate the phosphonium (B103445) salt.[9]

• Ylide Instability: Non-stabilized ylides can be unstable. Consider generating the ylide in situ in the presence of the aldehyde.[9]

• Moisture and Air Sensitivity: Wittig reagents are sensitive to moisture and oxygen. All glassware must be thoroughly dried, and the reaction should be performed under an inert atmosphere (e.g., nitrogen or argon).[9]

• Steric Hindrance: If your aldehyde or ylide is sterically hindered, the reaction rate may be slow. In such cases, the Horner-Wadsworth-Emmons reaction can be a more effective alternative.[10]

• Aldehyde Quality: Ensure the aldehyde is pure and free from acidic impurities that would quench the ylide.[9]

Q4: How can I effectively remove the triphenylphosphine (B44618) oxide byproduct from my 3-nonene product?

A4: Triphenylphosphine oxide is a common byproduct of the Wittig reaction and can be challenging to remove. Here are a few methods:

• Crystallization: Triphenylphosphine oxide is often crystalline and can sometimes be removed by crystallization from a suitable solvent system, such as a mixture of a non-polar solvent (e.g., pentane (B18724) or hexane) and a slightly more polar solvent (e.g., diethyl ether).[11][12]

• Chromatography: Flash column chromatography on silica (B1680970) gel is a standard method for separating 3-nonene from the more polar triphenylphosphine oxide.[11][13]

• Precipitation with Metal Salts: Addition of zinc chloride to a solution of the crude product in a polar solvent can precipitate the triphenylphosphine oxide as a complex, which can then be removed by filtration.[14]

Q5: I am observing isomerization of my desired 3-nonene isomer during workup or purification. How can I prevent this?

A5: Isomerization can be catalyzed by acidic or basic conditions, as well as heat.

• Neutralize Promptly: During aqueous workup, ensure that any acidic or basic layers are neutralized quickly.

• Avoid Acidic Silica Gel: Standard silica gel can be acidic and promote isomerization during column chromatography. Consider using deactivated silica gel (treated with a base like triethylamine) or neutral alumina.

• Low-Temperature Purification: If distillation is used for purification, perform it under reduced pressure to keep the temperature low and minimize thermal isomerization.[15]

Troubleshooting Guides

Issue 1: Low or No Product Formation in Wittig Synthesis of 3-Nonene

Potential Cause	Troubleshooting Step
Inactive Ylide	Verify the quality and strength of the base used for deprotonation. Use freshly opened or titrated n-butyllithium. Ensure all solvents are strictly anhydrous.
Poor Quality Phosphonium Salt	Ensure the propyltriphenylphosphonium bromide is dry and pure. Synthesize fresh salt if necessary.
Decomposition of Ylide	Generate the ylide at a low temperature (e.g., 0 °C or -78 °C) and add the hexanal (B45976) solution slowly at that temperature.
Side Reaction with Base	If using n-BuLi, it can potentially add to the aldehyde. Use a non-nucleophilic base like potassium tert-butoxide (KOtBu) or sodium hydride (NaH).

Issue 2: Poor E/Z Selectivity in the Synthesis of 3-Nonene

Potential Cause	Troubleshooting Step
Uncontrolled Wittig Conditions	For (Z)-selectivity with unstabilized ylides, ensure salt-free conditions if possible. The presence of lithium salts can sometimes decrease Z-selectivity.
Ineffective Schlosser Modification	For (E)-selectivity, ensure the complete deprotonation of the betaine (B1666868) intermediate by using a strong base like phenyllithium (B1222949) at low temperatures.[4]
Isomerization During Reaction/Workup	Maintain neutral pH during workup and use deactivated silica gel for chromatography to prevent acid-catalyzed isomerization.

Issue 3: Difficulty in Purifying 3-Nonene

Potential Cause	Troubleshooting Step
Co-elution with Triphenylphosphine Oxide	Optimize the solvent system for column chromatography. A non-polar eluent like pentane or hexane (B92381) should elute the 3-nonene while the more polar triphenylphosphine oxide is retained.[11]
Presence of Isomeric Byproducts	If other nonene isomers are present, purification by standard column chromatography can be difficult. Consider preparative gas chromatography (prep-GC) or fractional distillation using an efficient column.
Emulsion during Aqueous Workup	Use brine (saturated NaCl solution) to wash the organic layer, which can help to break emulsions.

Experimental Protocols

Protocol 1: Synthesis of (Z)-3-Nonene via Wittig Reaction

This protocol is adapted from standard Wittig procedures for analogous alkenes.

Materials:

• Propyltriphenylphosphonium bromide

• Anhydrous tetrahydrofuran (B95107) (THF)

• n-Butyllithium (n-BuLi) in hexanes

• Hexanal

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl)

• Diethyl ether

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Pentane

• Silica gel

Procedure:

• To a dry, two-necked round-bottom flask under an inert atmosphere (nitrogen or argon), add propyltriphenylphosphonium bromide (1.2 equivalents).

• Add anhydrous THF to create a suspension.

• Cool the suspension to 0 °C in an ice bath.

• Slowly add n-BuLi (1.1 equivalents) dropwise with vigorous stirring. The formation of a characteristic orange-red color indicates ylide formation.

• After the addition is complete, remove the ice bath and stir the mixture at room temperature for 1 hour.

• Cool the ylide solution back to 0 °C.

• In a separate flask, dissolve hexanal (1.0 equivalent) in a minimal amount of anhydrous THF.

• Add the hexanal solution dropwise to the stirring ylide solution at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for an additional 2-4 hours, or until TLC indicates the consumption of hexanal.

• Quench the reaction by slowly adding saturated aqueous NH₄Cl solution.

• Transfer the mixture to a separatory funnel and extract with diethyl ether.

• Wash the organic layer with water and then brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using pentane as the eluent to separate the 3-nonene from triphenylphosphine oxide.

Protocol 2: Synthesis of (Z)-3-Nonene via Reduction of 3-Nonyne

Materials:

• 3-Nonyne

• Lindlar's catalyst (Pd/CaCO₃ poisoned with lead acetate)

• Quinoline (B57606)

• Hexane or Ethanol

• Hydrogen gas (H₂)

Procedure:

• In a round-bottom flask, dissolve 3-nonyne (1.0 equivalent) in hexane or ethanol.

• Add Lindlar's catalyst (typically 5-10% by weight of the alkyne) and a small amount of quinoline (as a catalyst poison to prevent over-reduction).

• Flush the flask with hydrogen gas and then maintain a hydrogen atmosphere using a balloon.

• Stir the reaction mixture vigorously at room temperature.

• Monitor the reaction progress by GC or TLC.

• Once the starting alkyne is consumed, filter the reaction mixture through a pad of Celite to remove the catalyst.

• Wash the Celite pad with the reaction solvent.

• Evaporate the solvent from the filtrate under reduced pressure to obtain the crude (Z)-3-nonene. Further purification can be achieved by distillation if necessary.

Data Presentation

Table 1: Comparison of Synthetic Methods for 3-Nonene

Method	Typical Stereoselectivity	Key Reagents	Common Byproducts	Advantages	Disadvantages
Wittig Reaction (Unstabilized Ylide)	Z-selective[1][2]	Propyltriphenylphosphonium bromide, hexanal, strong base	Triphenylphosphine oxide	Reliable for Z-alkene synthesis	Stoichiometric byproduct can be difficult to remove
Schlosser Modification	E-selective[3][4][5]	Wittig reagents, aldehyde, phenyllithium	Triphenylphosphine oxide, lithium salts	Good for accessing E-alkenes	Requires cryogenic temperatures and strong bases
Olefin Cross-Metathesis	Varies with catalyst	1-Butene, 1-heptene, Grubbs catalyst	Ethene, homodimerized products	High atom economy, catalytic	Catalyst can be expensive, potential for isomer mixtures
Alkyne Reduction (Lindlar's Catalyst)	Z-selective[6][7][8]	3-Nonyne, H₂, Lindlar's catalyst	None	High stereoselectivity for Z-alkene	Requires alkyne starting material, potential for over-reduction
Alkyne Reduction (Na/NH₃)	E-selective	3-Nonyne, Sodium, liquid ammonia (B1221849)	None	High stereoselectivity for E-alkene	Requires handling of liquid ammonia and alkali metals

Table 2: Spectroscopic Data for 3-Nonene Isomers

Isomer	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)
(Z)-3-Nonene	~5.3-5.5 (m, 2H, olefinic), ~2.0-2.1 (m, 4H, allylic), ~1.2-1.4 (m, 6H), ~0.9 (t, 6H)	Olefinic carbons: ~125-135 ppm; Allylic carbons: ~20-30 ppm; Other aliphatic carbons: ~14, 22, 31 ppm
(E)-3-Nonene	~5.3-5.5 (m, 2H, olefinic), ~1.9-2.0 (m, 4H, allylic), ~1.2-1.4 (m, 6H), ~0.9 (t, 6H)	Olefinic carbons: ~125-135 ppm; Allylic carbons: ~25-35 ppm; Other aliphatic carbons: ~14, 22, 31 ppm

Note: Exact chemical shifts can vary depending on the solvent and instrument.

Visualizations

Caption: Workflow for the synthesis of (Z)-3-nonene via the Wittig reaction.

Caption: Potential formation of isomers during the synthesis of 3-nonene.

References

• 1. lscollege.ac.in [lscollege.ac.in]
• 2. youtube.com [youtube.com]
• 3. elkintonlab.wordpress.com [elkintonlab.wordpress.com]
• 4. synarchive.com [synarchive.com]
• 5. Schlosser Modification [organic-chemistry.org]
• 6. orgosolver.com [orgosolver.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Reduction of Alkynes | MCC Organic Chemistry [courses.lumenlearning.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. shenvilab.org [shenvilab.org]
• 12. Workup [chem.rochester.edu]
• 13. benchchem.com [benchchem.com]
• 14. echemi.com [echemi.com]
• 15. brewingscience.de [brewingscience.de]

troubleshooting low conversion rates in 3-nonene polymerization

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting information and frequently asked questions regarding the polymerization of 3-nonene.

Frequently Asked Questions (FAQs)

Q1: What are the common catalyst systems used for 3-nonene polymerization?

A1: The polymerization of alpha-olefins like 3-nonene is typically achieved using Ziegler-Natta or metallocene catalysts.[1][2]

• Ziegler-Natta Catalysts : These are often heterogeneous systems comprising a transition metal compound (e.g., titanium tetrachloride, TiCl₄) and an organoaluminum cocatalyst (e.g., triethylaluminium, Al(C₂H₅)₃).[1][2] Modern supported Ziegler-Natta catalysts frequently use MgCl₂ as a support for TiCl₄ to enhance activity.[1]

• Metallocene Catalysts : These are homogeneous catalysts based on complexes of Group 4 metals like titanium, zirconium, or hafnium, often with cyclopentadienyl (B1206354) (Cp) ligands.[1] They are typically activated by a cocatalyst such as methylaluminoxane (B55162) (MAO).[1]

Q2: Why is my 3-nonene polymerization showing low to no conversion?

A2: Low conversion rates are most commonly due to catalyst deactivation, suboptimal reaction conditions, or impurities in the monomer or solvent.[3] The active sites on the catalyst are highly sensitive and can be easily poisoned.

Q3: What impurities are known to inhibit Ziegler-Natta polymerization?

A3: Ziegler-Natta catalysts are extremely sensitive to polar compounds and other substances that can react with the active centers. Common inhibitors include:

• Water (H₂O) : Reacts with the organoaluminum cocatalyst and the transition metal center.

• Oxygen (O₂) : Can oxidize and deactivate the catalyst components.

• Carbon Monoxide (CO) and Carbon Dioxide (CO₂) : Act as potent catalyst poisons.

• Alcohols and other polar organic compounds : Compounds with active hydrogens or lone pairs of electrons can coordinate to the catalyst and inhibit monomer access.[4] Even trace amounts of these impurities can significantly reduce or completely halt polymerization activity.[4] Therefore, all reagents and equipment must be scrupulously dried and handled under an inert atmosphere (e.g., nitrogen or argon).[1]

Q4: How does reaction temperature affect the conversion rate?

A4: Temperature is a critical parameter. While higher temperatures generally increase the rate of propagation, they can also accelerate catalyst deactivation and chain termination reactions.[5] For a given catalyst system, there is an optimal temperature range. Operating outside this range can lead to lower yields and may also affect the molecular weight and properties of the resulting polymer. Lowering the polymerization temperature can sometimes lead to a more uniform incorporation of comonomers and a more controlled reaction.[5]

Troubleshooting Guide for Low Conversion Rates

This guide addresses specific issues that can lead to poor outcomes in 3-nonene polymerization experiments.

Problem 1: The reaction mixture shows no viscosity change, and workup yields no polymer.

Possible Cause	Suggested Solution
Catalyst Poisoning	Ensure all glassware was rigorously dried (e.g., oven-dried at >120°C overnight and cooled under vacuum). Purge the entire system with a high-purity inert gas (N₂ or Ar). Use anhydrous solvents and purify the 3-nonene monomer to remove any potential inhibitors (e.g., by distillation over a drying agent like CaH₂).
Inactive Catalyst/Cocatalyst	Ziegler-Natta catalysts and cocatalysts like triethylaluminium are pyrophoric and degrade upon exposure to air.[1] Use freshly purchased or properly stored reagents. Verify the activity of the catalyst system with a more reactive monomer like ethylene (B1197577) or propylene (B89431) as a positive control.
Incorrect Reagent Addition Order	The order of addition is crucial for forming the active catalytic species. Typically, the solvent, monomer, and cocatalyst are added first, followed by the transition metal catalyst to initiate the polymerization. Consult the specific protocol for your catalyst system.

Problem 2: The reaction starts but stops prematurely, resulting in a very low yield.

Possible Cause	Suggested Solution
Trace Impurities	Even ppm levels of water or oxygen can cause rapid catalyst decay.[4][6] Consider using an impurity scavenger (e.g., a small excess of the organoaluminum cocatalyst) to clean the system before adding the primary catalyst. Ensure the inert gas supply is purified by passing it through an oxygen/moisture trap.
Suboptimal Temperature	The reaction temperature may be too high, causing rapid thermal decomposition of the active sites. Try reducing the temperature by 10-20°C. Conversely, if the temperature is too low, the activation energy barrier may not be overcome. A modest increase in temperature might be necessary.
Insufficient Catalyst Loading	The amount of catalyst may be insufficient for the scale of the reaction or the level of impurities present. Increase the catalyst concentration incrementally. Be aware that higher catalyst levels can sometimes broaden the molecular weight distribution of the polymer.

Quantitative Data Summary

The following tables provide representative data on how reaction parameters can influence catalyst activity and polymer properties in olefin polymerization. Note that data for 3-nonene is scarce; therefore, data for propylene, a related alpha-olefin, is presented to illustrate general trends.

Table 1: Effect of Impurities on Ziegler-Natta Catalyst Activity (Propylene Polymerization)

Impurity	Concentration (ppm)	Catalyst Activity Loss (%)	Reference
Dimethylformamide (DMF)	5.11	~2%	[6]
Dimethylformamide (DMF)	40.23	~4%	[6]
Dimethylformamide (DMF)	89.92	22%	[6]
Carbon Monoxide (CO)	> 5	Significant activity loss	[4]
Water (H₂O)	40-50	Significant activity loss and decreased isotacticity	[4]

Table 2: Effect of Polymerization Temperature on Comonomer Incorporation

Comonomer	Temperature (°C)	Comonomer Concentration	Comonomer Incorporation
n-Butene	85	High	Non-uniform
n-Butene	75	Mid	Improved uniformity
n-Butene	65	Low	Most uniform

Data adapted from studies on ethylene copolymerization to demonstrate trends. A more uniform incorporation suggests a more stable and controlled polymerization process.[5]

Diagrams

Logical Troubleshooting Workflow

Caption: A flowchart for diagnosing low conversion rates.

Experimental Workflow for 3-Nonene Polymerization

Caption: Step-by-step workflow for Ziegler-Natta polymerization.

Detailed Experimental Protocol

Objective: To synthesize poly(3-nonene) using a TiCl₄/Al(C₂H₅)₃ Ziegler-Natta catalyst system.

Disclaimer: This protocol involves pyrophoric and hazardous materials. All steps must be performed by trained personnel using appropriate personal protective equipment (PPE) and standard Schlenk line or glovebox techniques.

Materials:

• Titanium tetrachloride (TiCl₄)

• Triethylaluminium (Al(C₂H₅)₃), typically as a solution in heptane (B126788) or toluene (B28343)

• 3-Nonene monomer

• Anhydrous toluene (or other suitable hydrocarbon solvent)

• Methanol (reagent grade)

• Hydrochloric acid (HCl), concentrated

• High-purity nitrogen or argon gas

• Drying agent (e.g., calcium hydride, molecular sieves)

Equipment:

• Schlenk flask or jacketed glass reactor with overhead stirrer

• Schlenk line or glovebox

• Cannulas and gas-tight syringes

• Temperature-controlled bath

• Buchner funnel and filter paper

Procedure:

• Preparation (Strictly under Inert Atmosphere): a. Dry all glassware in an oven at 150°C overnight and cool under vacuum. b. Assemble the reactor, equip it with a magnetic stir bar or overhead stirrer, a thermocouple, and a condenser connected to the inert gas line. c. Purify the 3-nonene monomer and toluene solvent by distillation over calcium hydride under inert gas. Store over activated molecular sieves.

• Reaction Setup: a. To the reactor, add 100 mL of anhydrous toluene via cannula. b. Add 15 mL (approx. 0.08 mol) of purified 3-nonene to the reactor. c. Begin vigorous stirring and bring the reactor contents to the desired temperature (e.g., 50°C) using the external bath. d. Slowly add the triethylaluminium solution (e.g., 2.0 mmol) to the reactor via syringe. This acts as both a cocatalyst and a scavenger for residual impurities. Allow the solution to stir for 15 minutes.

• Polymerization Initiation: a. Prepare a dilute solution of TiCl₄ in anhydrous toluene (e.g., 0.1 M). b. Using a gas-tight syringe, rapidly inject the required amount of TiCl₄ solution (e.g., 0.1 mmol, to achieve an Al:Ti molar ratio of 20:1) into the stirred reactor. c. The formation of a colored precipitate (the active catalyst) is typically observed.

• Reaction and Monitoring: a. Maintain the reaction at a constant temperature and stirring rate for the desired duration (e.g., 3 hours). b. An increase in the viscosity of the reaction mixture indicates polymer formation.

• Quenching and Product Isolation: a. After the reaction period, cool the reactor to room temperature. b. Slowly and carefully quench the reaction by adding 20 mL of methanol containing 1% concentrated HCl. This will deactivate the catalyst and begin the precipitation of the polymer. c. Pour the reactor contents into a beaker containing 200 mL of vigorously stirring methanol to complete the precipitation. d. Collect the solid polymer by vacuum filtration using a Buchner funnel. e. Wash the polymer cake thoroughly with fresh methanol (3 x 50 mL) to remove catalyst residues and unreacted monomer. f. Dry the resulting white or off-white solid in a vacuum oven at 40-50°C until a constant weight is achieved.

• Analysis: a. Calculate the conversion rate based on the final polymer weight and the initial monomer weight. b. Characterize the polymer using techniques such as Gel Permeation Chromatography (GPC) for molecular weight and dispersity, and NMR for structural analysis.

References

• 1. Ziegler–Natta catalyst - Wikipedia [en.wikipedia.org]
• 2. courses.minia.edu.eg [courses.minia.edu.eg]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. d-nb.info [d-nb.info]
• 6. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Study: Reactivity of 3-Nonene versus 1-Nonene in Radical Additions

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison with Experimental Insights

The regioselectivity and reactivity of alkenes in radical addition reactions are fundamental concepts in organic synthesis, with significant implications for the construction of complex molecules in medicinal chemistry and materials science. This guide provides a comparative analysis of the reactivity of two isomers, 1-nonene (B85954) (a terminal alkene) and 3-nonene (an internal alkene), in the context of radical additions, primarily focusing on the well-studied anti-Markovnikov hydrobromination.

Executive Summary

In radical addition reactions, particularly the addition of hydrogen bromide (HBr) in the presence of peroxides, 1-nonene exhibits higher reactivity and greater regioselectivity compared to 3-nonene . The terminal double bond in 1-nonene is sterically more accessible and leads to the formation of a more stable secondary radical intermediate, resulting in a high yield of the anti-Markovnikov product, 1-bromononane. Conversely, the internal double bond of 3-nonene presents greater steric hindrance and its reaction leads to the formation of two different secondary radical intermediates of similar stability, resulting in a mixture of isomeric products and potentially lower overall reaction rates.

Data Presentation: Quantitative Comparison

Feature	1-Nonene	3-Nonene
Alkene Type	Terminal	Internal
Reaction Rate	Generally faster due to lower steric hindrance.	Generally slower due to greater steric hindrance around the double bond.
Major Product(s)	1-Bromononane	Mixture of 3-Bromononane and 4-Bromononane
Regioselectivity	High (Anti-Markovnikov)	Low
Reported Yields (Analogues)	>80% for 1-octene, a close homologue.[1]	No specific data found; expected to be a mixture, potentially with lower overall yield of a single isomer.

Theoretical Framework: Understanding the Reactivity Difference

The differing reactivity and regioselectivity of 1-nonene and 3-nonene in radical additions are primarily governed by two factors: the stability of the radical intermediate and steric hindrance at the reaction center.

The anti-Markovnikov addition of HBr proceeds via a free-radical chain mechanism.[2][3][4] The key step that determines the regioselectivity is the addition of a bromine radical (Br•) to the alkene double bond to form the most stable carbon radical intermediate.[2][3][5]

• For 1-Nonene: The bromine radical can add to either C1 or C2. Addition to C1 results in a more stable secondary radical on C2, whereas addition to C2 would yield a less stable primary radical on C1. Consequently, the reaction proceeds almost exclusively through the secondary radical intermediate, leading to the formation of 1-bromononane.

• For 3-Nonene: The bromine radical can add to either C3 or C4 of the double bond. In both cases, a secondary radical is formed (at C4 or C3, respectively). As the stability of these two secondary radicals is very similar, the addition of the bromine radical is not highly regioselective, leading to a mixture of 3-bromononane and 4-bromononane.

From a kinetic standpoint, the terminal double bond of 1-nonene is less sterically hindered than the internal double bond of 3-nonene, allowing for a faster approach of the bromine radical and thus a higher reaction rate.

Experimental Protocols

A general experimental procedure for the anti-Markovnikov hydrobromination of an alkene is provided below. This protocol can be adapted for both 1-nonene and 3-nonene.

Objective: To synthesize an alkyl bromide from an alkene via a radical addition mechanism.

Materials:

• Alkene (1-nonene or 3-nonene)

• Hydrogen bromide (can be bubbled as a gas or used as a solution in acetic acid)

• Radical initiator (e.g., benzoyl peroxide, AIBN)

• Anhydrous, inert solvent (e.g., pentane, hexane, or carbon tetrachloride)

• Apparatus for reflux with stirring and inert atmosphere (e.g., nitrogen or argon)

Procedure:

• In a round-bottom flask equipped with a reflux condenser, a magnetic stirrer, and a gas inlet, dissolve the alkene in the chosen anhydrous solvent under an inert atmosphere.

• Add a catalytic amount of the radical initiator (typically 1-5 mol%).

• Cool the mixture in an ice bath and slowly bubble HBr gas through the solution, or add a solution of HBr in acetic acid dropwise with vigorous stirring. The reaction is typically exothermic.

• After the addition of HBr, the reaction mixture can be allowed to warm to room temperature or gently heated to reflux to ensure completion. The progress of the reaction can be monitored by techniques such as thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, the reaction mixture is cooled, and the excess HBr is neutralized by washing with a saturated aqueous solution of sodium bicarbonate.

• The organic layer is separated, washed with water, and dried over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).

• The solvent is removed under reduced pressure, and the resulting crude alkyl bromide can be purified by distillation.

Note: The specific reaction time and temperature will depend on the substrate and the scale of the reaction.

Visualizing the Reaction Pathways

The following diagrams, generated using Graphviz, illustrate the logical flow of the radical addition of HBr to 1-nonene and 3-nonene.

Caption: Reaction pathway for the radical addition of HBr to 1-nonene.

Caption: Reaction pathways for the radical addition of HBr to 3-nonene.

Conclusion

For synthetic applications requiring the selective functionalization of a nonene backbone via a radical addition, 1-nonene is the superior starting material when a single, predictable product is desired in high yield. The anti-Markovnikov hydrobromination of 1-nonene provides a reliable route to 1-bromononane. In contrast, the radical addition to 3-nonene is less synthetically useful for obtaining a single product due to the formation of a mixture of regioisomers. This comparative analysis underscores the critical role of substrate structure in dictating the outcome of radical reactions, a key consideration in the strategic design of synthetic pathways in drug development and other chemical sciences.

References

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. m.youtube.com [m.youtube.com]
• 4. Free-Radical Addition of HBr: Anti-Markovnikov Addition - Chemistry Steps [chemistrysteps.com]
• 5. youtube.com [youtube.com]

comparative analysis of different catalytic systems for 3-Nonene synthesis

A Comparative Guide to Catalytic Systems for 3-Nonene Synthesis

For researchers and professionals in the fields of chemistry and drug development, the efficient synthesis of specific olefin isomers is a critical endeavor. 3-Nonene, an internal olefin, serves as a valuable intermediate in the synthesis of various fine chemicals and pharmaceuticals. The selection of an appropriate catalytic system is paramount to achieving high yield and selectivity. This guide provides a comparative analysis of different catalytic strategies for the synthesis of 3-nonene, focusing on isomerization, oligomerization, and metathesis routes. The performance of various catalytic systems is compared using experimental data from peer-reviewed literature, and representative experimental protocols are provided.

Comparative Analysis of Catalyst Performance

The synthesis of 3-nonene can be approached through several catalytic pathways, primarily:

• Isomerization of 1-Nonene (B85954): This is a common and direct method to produce internal nonenes from a readily available linear alpha-olefin. The key challenge is to control the selectivity towards the desired 3-nonene isomer.

• Oligomerization of Propylene (B89431): Trimerization of propylene can yield a mixture of nonene isomers. The catalyst's role is to maximize the selectivity towards the C9 fraction and, ideally, the 3-nonene isomer.

• Cross-Metathesis: The reaction of two smaller olefins, such as 1-hexene (B165129) and 1-butene (B85601), can theoretically produce 3-nonene. The efficiency of this route depends on the catalyst's ability to promote the cross-metathesis reaction over self-metathesis.

The following table summarizes the performance of different catalytic systems for these routes. It is important to note that while the goal is the synthesis of 3-nonene, much of the available literature reports on the formation of a mixture of internal olefins or a "nonene fraction." This data is presented to provide a comparative basis for catalyst performance.

Reaction Type	Catalyst System	Substrate(s)	Product(s) Analyzed	Conversion (%)	Selectivity (%)	Temperature (°C)	Pressure	Reaction Time (h)	Catalyst Loading	Reference
Isomerization	Homogeneous: Rh/PPh3	1-Alkenes	(E)-2-Alkenes	High Yields & Good Stereoselectivity	Not specified	Not specified	Not specified	Not specified	Not specified	[1]
Isomerization	Heterogeneous: Rh/POP-PPh3-SO3Na	1-Alkenes	(E)-2-Alkenes	High Activity & Stereoselectivity	Not specified	Not specified	Not specified	Not specified	Not specified	[1]
Isomerization	Heterogeneous: Ni/SZO₃₀₀	Alkenes	Isomerized Alkenes	High Activity	Improved Selectivity	Not specified	Not specified	Not specified	Not specified	[2][3]
Isomerization	Heterogeneous: Na₂O on solid support	Linear Alpha-Olefins	Linear Internal Olefins	Not specified	High (no substantial cracking or branching)	Mild Conditions	Not specified	Not specified	Not specified	[4]
Oligomerization	Heterogeneous: NiSO₄/Al₂O₃	Propylene	Nonene	98	19.7 (for nonene)	35	2.5 MPa	Not specified	Not specified	[5]
Oligomerization	Heterogeneous: CoOx/Carbon	1-Butene	Linear Internal Octenes (2-, 3-, 4-octene)	Not specified	87 (for linear octenes)	Not specified	Not specified	Continuous Flow	Not specified	[6]
Metathesis	Homogeneous: Ruthenium Carbene (Grubbs Catalyst)	Terminal Alkenes	Cross-coupled product	Excellent Yields	Excellent Selectivity (for specific substrates)	Not specified	Not specified	Not specified	Not specified	[7]
Isomerization-Metathesis	Heterogeneous: H-beta and 12MoO₃/Al₂O₃	1-Hexene + Ethylene	Propylene	60	Not applicable	150	3 bar	Not specified	Not specified	[8]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of catalytic experiments. Below are representative protocols for the key synthetic routes to 3-nonene.

Isomerization of 1-Nonene using a Heterogeneous Catalyst

This protocol describes a general procedure for the isomerization of 1-nonene in a continuous flow fixed-bed reactor.

a) Catalyst Preparation and Activation: The heterogeneous catalyst (e.g., Ni/SZO₃₀₀) is packed into a stainless-steel tubular reactor. The catalyst is then activated in situ by heating to a specified temperature (e.g., 300-500°C) under a flow of an inert gas (e.g., nitrogen or argon) for several hours to remove any adsorbed water and impurities.

b) Reaction Procedure:

• The reactor is brought to the desired reaction temperature (e.g., 100-200°C) and pressure (e.g., 1-10 bar).

• A feed of 1-nonene, optionally diluted in an inert solvent, is introduced into the reactor using a high-performance liquid chromatography (HPLC) pump at a specific weight hourly space velocity (WHSV).

• The reactor effluent is cooled, and liquid products are collected in a separator.

• Gaseous products can be analyzed online using a gas chromatograph (GC).

c) Product Analysis: The collected liquid products are analyzed by GC and gas chromatography-mass spectrometry (GC-MS) to determine the conversion of 1-nonene and the selectivity to 3-nonene and other isomers.

Propylene Oligomerization using a Heterogeneous Catalyst

This protocol outlines a general procedure for the liquid-phase oligomerization of propylene in a batch reactor.

a) Catalyst Preparation: The catalyst (e.g., NiSO₄/Al₂O₃) is dried in an oven at a high temperature (e.g., 120°C) for several hours and stored in a desiccator before use.

b) Reaction Procedure:

• A high-pressure autoclave reactor is charged with the catalyst and an inert solvent (e.g., heptane) under an inert atmosphere.

• The reactor is sealed and purged with propylene.

• The reactor is heated to the desired temperature (e.g., 35-100°C), and propylene is fed into the reactor until the desired pressure is reached (e.g., 2.5-5 MPa).

• The reaction mixture is stirred for a specified duration (e.g., 1-5 hours).

• After the reaction, the reactor is cooled, and the excess pressure is vented.

c) Product Analysis: The catalyst is separated from the liquid product by filtration. The liquid product is then analyzed by GC and GC-MS to determine the conversion of propylene and the selectivity to the nonene fraction and other oligomers.

Cross-Metathesis of 1-Hexene and 1-Butene

This protocol describes a general procedure for the synthesis of 3-nonene via cross-metathesis using a homogeneous ruthenium catalyst.

a) Reaction Setup: All manipulations are performed under an inert atmosphere using standard Schlenk line techniques. Solvents are typically degassed and dried before use.

b) Reaction Procedure:

• A Schlenk flask is charged with the ruthenium-based catalyst (e.g., Grubbs' second-generation catalyst) and a dry, inert solvent (e.g., dichloromethane).

• 1-Hexene and a source of 1-butene (e.g., a solution of 1-butene in a solvent or condensed 1-butene) are added to the flask.

• The reaction mixture is stirred at a specific temperature (e.g., room temperature to 40°C) for a set period (e.g., 2-24 hours). The reaction is monitored by thin-layer chromatography (TLC) or GC.

• Upon completion, the reaction is quenched by adding a suitable agent (e.g., ethyl vinyl ether) to deactivate the catalyst.

c) Product Purification and Analysis: The solvent is removed under reduced pressure, and the residue is purified by column chromatography on silica (B1680970) gel to isolate the 3-nonene product. The purified product is characterized by ¹H NMR, ¹³C NMR, and GC-MS to confirm its identity and purity.

Visualizations

Experimental Workflow

The following diagram illustrates a general experimental workflow for the synthesis and analysis of 3-nonene using a catalytic system.

References

• 1. A Rh-catalyzed isomerization of 1-alkenes to (E)-2-alkenes: from a homogeneous Rh/PPh3 catalyst to a heterogeneous Rh/POP-PPh3-SO3Na catalyst - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 2. Alkene Isomerization Using a Heterogeneous Nickel-Hydride Catalyst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chemrxiv.org [chemrxiv.org]
• 4. WO2020009750A1 - Heterogeneous catalysts for isomerizing terminal olefins to internal olefins and associated linear internal olefin compositions - Google Patents [patents.google.com]
• 5. CN109956845B - Process method for preparing nonene by propylene polymerization - Google Patents [patents.google.com]
• 6. asset.library.wisc.edu [asset.library.wisc.edu]
• 7. Cross Metathesis [organic-chemistry.org]
• 8. Propylene synthesis via isomerization–metathesis of 1-hexene and FCC olefins - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]

A Comparative Guide to the Spectroscopic Identification of cis- and trans-3-Nonene

For researchers, scientists, and drug development professionals, the accurate identification of geometric isomers is a critical aspect of chemical analysis and synthesis. This guide provides a detailed comparison of the spectroscopic differences between cis-3-nonene (B1606493) and trans-3-nonene (B166812), supported by experimental data and established analytical protocols. By understanding the distinct signatures of each isomer in various spectroscopic techniques, researchers can confidently determine the stereochemistry of their synthesized or isolated compounds.

The differentiation of cis and trans isomers of 3-nonene relies on the subtle but significant differences in their molecular geometry, which in turn influence their spectroscopic properties. This guide will focus on the key distinguishing features observed in Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Spectroscopic Data Comparison

The following tables summarize the key quantitative data obtained from ¹H NMR, ¹³C NMR, and IR spectroscopy, highlighting the diagnostic differences between cis- and trans-3-nonene.

Table 1: ¹H NMR Spectroscopic Data

Proton	cis-3-Nonene (Predicted)	trans-3-Nonene	Key Differentiator
Olefinic (C3-H, C4-H)	~5.3-5.4 ppm (m)	~5.3-5.4 ppm (m)	The primary distinction lies in the coupling constant (J).
J (H-C3=C4-H)	~11 Hz	~15 Hz	The larger coupling constant for the trans isomer is due to the anti-periplanar relationship of the vinyl protons.
Allylic (C2-H₂, C5-H₂)	~2.0 ppm (m)	~2.0 ppm (m)
Alkyl Chain	~0.9-1.4 ppm (m)	~0.9-1.4 ppm (m)

Table 2: ¹³C NMR Spectroscopic Data

Carbon	cis-3-Nonene (Predicted)	trans-3-Nonene	Key Differentiator
Olefinic (C3, C4)	~129-131 ppm	~130-132 ppm
Allylic (C2, C5)	~27 ppm	~32 ppm	The allylic carbons in the cis isomer are shielded (appear at a lower chemical shift) compared to the trans isomer due to steric interactions.
Alkyl Chain	~14, 22, 29, 31 ppm	~14, 22, 29, 31 ppm

Table 3: IR Spectroscopic Data

Vibrational Mode	cis-3-Nonene	trans-3-Nonene	Key Differentiator
=C-H Stretch	~3010 cm⁻¹	~3020 cm⁻¹
C=C Stretch	~1655 cm⁻¹ (weak)	~1670 cm⁻¹ (weak)	The C=C stretching absorption is often weak for internal, non-conjugated alkenes.
=C-H Out-of-Plane Bend	~720 cm⁻¹ (strong)	~965 cm⁻¹ (strong)	This is the most reliable diagnostic peak in the IR spectrum for distinguishing between cis and trans isomers.

Mass Spectrometry

The electron ionization (EI) mass spectra of cis- and trans-3-nonene are very similar, as the high energy of the ionization process often leads to the loss of stereochemical information. Both isomers exhibit a molecular ion peak (M⁺) at m/z 126. The fragmentation patterns are characteristic of aliphatic alkenes, with prominent peaks resulting from allylic cleavage and subsequent loss of alkyl radicals. Common fragments are observed at m/z 41, 55, 69, 83, and 97. Due to the similarity in their mass spectra, MS is not the primary technique for distinguishing between these two geometric isomers.

Experimental Protocols

The stereoselective synthesis of cis- and trans-3-nonene is crucial for obtaining pure standards for spectroscopic analysis. The following are established methods for their preparation.

Synthesis of cis-3-Nonene via Partial Hydrogenation of an Alkyne

A common and effective method for the synthesis of cis-alkenes is the partial hydrogenation of an alkyne using a "poisoned" catalyst, such as Lindlar's catalyst.

Reaction: 4-Nonyne (B3188236) + H₂ (with Lindlar's Catalyst) → cis-3-Nonene

Experimental Protocol:

• Catalyst Preparation: In a flask, add Lindlar's catalyst (palladium on calcium carbonate, poisoned with lead acetate (B1210297) and quinoline).

• Reaction Setup: Add a solvent such as hexane (B92381) or ethanol (B145695) to the flask, followed by 4-nonyne.

• Hydrogenation: The flask is connected to a hydrogen gas source (e.g., a balloon or a hydrogenation apparatus). The reaction mixture is stirred vigorously under a hydrogen atmosphere at room temperature.

• Monitoring: The reaction progress is monitored by techniques such as thin-layer chromatography (TLC) or gas chromatography (GC) to ensure the reaction stops at the alkene stage and does not proceed to the alkane.

• Workup: Once the starting alkyne is consumed, the catalyst is removed by filtration. The solvent is then removed under reduced pressure to yield crude cis-3-nonene.

• Purification: The crude product is purified by distillation to obtain pure cis-3-nonene.

Synthesis of trans-3-Nonene via Dissolving Metal Reduction of an Alkyne

The reduction of an alkyne using an alkali metal (like sodium) in liquid ammonia (B1221849) is a classic method for preparing trans-alkenes.

Reaction: 4-Nonyne + Na in liquid NH₃ → trans-3-Nonene

Experimental Protocol:

• Reaction Setup: A three-necked flask equipped with a dry-ice condenser and an ammonia inlet is cooled to -78 °C. Liquid ammonia is condensed into the flask.

• Dissolving Metal: Small pieces of sodium metal are carefully added to the liquid ammonia, resulting in a characteristic deep blue solution.

• Alkyne Addition: A solution of 4-nonyne in an inert solvent (e.g., diethyl ether or THF) is added dropwise to the sodium-ammonia solution.

• Reaction Quench: After the reaction is complete (indicated by the persistence of the blue color), the reaction is quenched by the careful addition of a proton source, such as ammonium (B1175870) chloride, to neutralize the excess sodium.

• Workup: The ammonia is allowed to evaporate. Water is added to the residue, and the organic product is extracted with a low-boiling organic solvent like pentane (B18724) or diethyl ether.

• Purification: The organic extracts are combined, dried over an anhydrous drying agent (e.g., MgSO₄), and the solvent is removed by distillation. The resulting crude trans-3-nonene is then purified by distillation.

Logical Workflow for Isomer Identification

The following diagram illustrates a logical workflow for distinguishing between cis- and trans-3-nonene based on their spectroscopic data.

Caption: Workflow for the spectroscopic identification of cis- and trans-3-Nonene.

performance comparison of catalysts in the isomerization of 3-Nonene

For Researchers, Scientists, and Drug Development Professionals

The isomerization of 3-nonene is a critical transformation in organic synthesis, yielding valuable isomers such as 2-nonene (B1604614) and 4-nonene, which serve as intermediates in the production of fine chemicals and pharmaceuticals. The selection of an appropriate catalyst is paramount to achieving high conversion rates and desired product selectivity. This guide provides an objective comparison of the performance of various solid acid catalysts in the isomerization of linear internal alkenes, offering insights applicable to 3-nonene.

Disclaimer: Direct quantitative performance data for the isomerization of 3-nonene is limited in the available literature. The data presented in this guide is based on studies of structurally similar linear alkenes, such as 1-butene, 1-hexene, and 1-octene, to provide a comparative framework. The performance of these catalysts may vary with 3-nonene as the substrate.

Performance Comparison of Solid Acid Catalysts

Solid acid catalysts, such as zeolites and tungstated zirconia, are widely employed for alkene isomerization due to their tunable acidity and shape-selective properties. The following tables summarize the performance of representative catalysts in the isomerization of linear alkenes.

Table 1: Performance of Zeolite Catalysts in Linear Alkene Isomerization

Catalyst	Substrate	Temperature (°C)	Pressure	Conversion (%)	Selectivity (%)	Reference
ZSM-22	1-Butene	400	Atmospheric	78 (at 0.5h)	~40 (to isobutene)	[1]
Ferrierite	1-Butene	Not Specified	Not Specified	Decreased with modification	Increased to isobutene with modification	[2]
Zeolite Beta	α-Pinene	70	Not Specified	100 (at 30 min)	85.4 (to camphene, terpinolene, etc.)	[3]
MoO3-Zeolite BETA	α-Pinene Oxide	70	Not Specified	>95 (in nonpolar solvents)	High for campholenic aldehyde	[4]

Table 2: Performance of Tungstated Zirconia Catalysts in Alkane Isomerization

Catalyst	Substrate	Temperature (°C)	Pressure	Conversion (%)	Selectivity (%)	Reference
Pt/WOx-ZrO2	n-Hexane	Not Specified	Not Specified	High	High for branched isomers	[5]
Nb-promoted WZ	n-Butane	300	Atmospheric	27.34	92.34 (to i-butane)	[6]
Sulfated Monoclinic Zirconia	n-Butane	400	Not Specified	High	High for isobutane	[7]
Tungstated Zirconia on SBA-15	Toluene (H-D exchange)	120-200	Not Specified	>80	Not Applicable	[8]

Experimental Protocols

A detailed experimental protocol is crucial for reproducing and building upon existing research. The following is a representative procedure for the gas-phase isomerization of a linear alkene over a solid acid catalyst, which can be adapted for 3-nonene.

Gas-Phase Isomerization of a Linear Alkene

1. Catalyst Preparation and Activation:

• The solid acid catalyst (e.g., ZSM-22 zeolite) is sieved to a specific mesh size (e.g., 40-60 mesh).[1]

• A fixed amount of the catalyst (e.g., 0.5 g) is loaded into a fixed-bed reactor (e.g., stainless steel tube with 1 cm inner diameter).[1]

• The catalyst is activated in-situ by heating under an inert gas flow (e.g., N2 at 40 mL/min) to a specific temperature (e.g., 400 °C) for a set duration (e.g., 0.5 hours).[1]

2. Isomerization Reaction:

• The reactant alkene (e.g., 1-butene, adaptable to 3-nonene) is introduced into the reactor at a controlled flow rate, often diluted with an inert gas.[1]

• The reaction is carried out at a specific temperature (e.g., 400 °C) and pressure (e.g., atmospheric).[1]

• The weight hourly space velocity (WHSV) is maintained at a specific value (e.g., 14 h⁻¹).[1]

3. Product Analysis:

• The reactor effluent is analyzed using an online gas chromatograph (GC) equipped with a suitable column (e.g., DB-WAX) to determine the conversion of the reactant and the selectivity to various isomers.[9]

Reaction Mechanism and Visualization

The isomerization of alkenes over solid acid catalysts typically proceeds through a carbenium ion mechanism. This involves the protonation of the alkene double bond by a Brønsted acid site on the catalyst surface to form a carbocation intermediate. This intermediate can then undergo rearrangements (hydride or alkyl shifts) before deprotonating to form a more stable alkene isomer.

References

• 1. Improved Catalytic Performances of the NaOH-Treated ZSM-22 Zeolite in the 1-Butene Skeletal Isomerization Reaction: Effect of External Acid Sites - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. hrcak.srce.hr [hrcak.srce.hr]
• 7. mdpi.com [mdpi.com]
• 8. osti.gov [osti.gov]
• 9. US20130274532A1 - Liquid Phase Isomerization Process - Google Patents [patents.google.com]

Navigating the Complex World of Nonene Isomers: A GC Retention Time Comparison and Prediction Guide

For researchers, scientists, and professionals in drug development and chemical analysis, the separation and identification of nonene (C9H18) isomers present a significant analytical challenge. With a multitude of structural and geometric isomers, each possessing unique physicochemical properties, gas chromatography (GC) stands as the primary technique for their resolution. This guide provides an objective comparison of nonene isomer retention times, supported by established chromatographic principles and predictive data, to facilitate method development and analysis.

Predicting Elution Order: The Role of Isomer Structure

The retention time of a non-polar compound on a non-polar GC column is predominantly governed by its boiling point; more volatile compounds with lower boiling points elute first.[1][2] For nonene isomers, the key structural factors influencing boiling point and, therefore, elution order are:

• Branching : Increased branching in the carbon chain reduces the molecule's surface area, leading to weaker van der Waals forces and a lower boiling point.[3][4][5] Consequently, branched nonene isomers will generally elute earlier than their linear counterparts.

• Position of the Double Bond : For linear isomers (n-nonenes), the boiling point is highest for the terminal alkene (1-nonene) and tends to decrease slightly as the double bond moves towards the center of the chain.[6]

• cis/trans (Z/E) Isomerism : cis isomers are generally slightly more polar and have a higher boiling point than their corresponding trans isomers.[3][7][8] This is due to the molecular dipole that arises in the cis configuration, leading to stronger intermolecular dipole-dipole interactions.[6] Therefore, on a non-polar column, a trans isomer will typically elute before its cis counterpart.

Comparative Data and Predicted Elution Order

While experimental retention times are highly dependent on the specific analytical conditions, we can compile the known boiling points of linear nonene isomers to predict their elution order on a standard non-polar stationary phase. The table below summarizes this information, with the predicted elution order based on increasing boiling point. For a more standardized comparison, Kovats retention indices (RI) are also provided where available from the NIST database for select isomers on non-polar columns.[9][10]

Isomer Name	Structure	Boiling Point (°C)	Predicted Elution Order (Non-Polar Column)	Kovats RI (Non-Polar)
(E)-4-Nonene	trans-CH₃(CH₂)₃CH=CH(CH₂)₂CH₃	144-145[11]	1	~895
(E)-3-Nonene	trans-CH₃(CH₂)₄CH=CHCH₂CH₃	144-145[11]	2	895-899[10]
(E)-2-Nonene	trans-CH₃(CH₂)₅CH=CHCH₃	144-145[11]	3	Not Available
(Z)-4-Nonene	cis-CH₃(CH₂)₃CH=CH(CH₂)₂CH₃	147[11]	4	Not Available
(Z)-3-Nonene	cis-CH₃(CH₂)₄CH=CHCH₂CH₃	147[11]	5	Not Available
(Z)-2-Nonene	cis-CH₃(CH₂)₅CH=CHCH₃	147[11]	6	Not Available
1-Nonene	CH₂=CH(CH₂)₆CH₃	147[11]	7	881-890[9]

Note: Branched nonene isomers (e.g., tripropylene) are expected to elute earlier than the linear isomers shown above.

The Influence of Stationary Phase Polarity

When using a polar stationary phase (e.g., a polyethylene (B3416737) glycol/WAX-type column), the separation mechanism shifts. While boiling point still plays a role, interactions between the polar stationary phase and the π-electrons of the double bond become significant.[1] The slightly more polar cis isomers will interact more strongly with a polar stationary phase, leading to longer retention times compared to their trans counterparts. This can sometimes reverse the elution order seen on non-polar columns.

Experimental Protocols

Achieving a successful and reproducible separation of nonene isomers is contingent on a well-defined experimental protocol. The following provides a detailed methodology for the analysis of nonene isomers using gas chromatography coupled with mass spectrometry (GC-MS).

1. Sample Preparation

• Standards: Prepare individual standards of available nonene isomers at a concentration of 100 ppm in a volatile, non-interfering solvent such as n-hexane.

• Mixed Standard: Create a mixed standard containing all isomers of interest at the same concentration to verify separation and identification.

• Sample Dilution: Dilute the unknown sample in n-hexane to bring the concentration of target analytes within the calibrated range of the instrument.

2. GC-MS Instrumentation and Conditions

• Gas Chromatograph: A system equipped with a split/splitless injector and a mass selective detector (MSD).

• Column: A non-polar capillary column, such as a DB-5ms (5% phenyl-methylpolysiloxane), 30 m x 0.25 mm I.D., 0.25 µm film thickness, is recommended for initial analysis based on boiling point separation.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injector: Temperature set to 250°C. Injection volume of 1.0 µL with a split ratio of 50:1.

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 5 minutes.

  • Ramp: Increase at 5°C/min to 200°C.

  • Hold: Hold at 200°C for 2 minutes.

• Mass Spectrometer:

  • Transfer Line Temperature: 280°C.

  • Ion Source Temperature: 230°C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 35-350.

3. Data Acquisition and Analysis

• Acquire chromatograms and mass spectra for each standard and sample run.

• Identify the peaks in the mixed standard and unknown samples by comparing their retention times and mass spectra to those of the individual isomer standards.

• Utilize the boiling point and structural principles outlined in this guide to tentatively identify unknown nonene isomer peaks for which standards are not available.

Visualizing the Process

To better understand the factors and workflows involved in the GC analysis of nonene isomers, the following diagrams are provided.

Factors influencing the GC retention time of nonene isomers.

General experimental workflow for the GC-MS analysis of nonene isomers.

References

• 1. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. boiling points in alkenes and factors affecting it | Filo [askfilo.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Physical Properties of Alkenes | OpenOChem Learn [learn.openochem.org]
• 8. quora.com [quora.com]
• 9. 1-Nonene [webbook.nist.gov]
• 10. 3-Nonene, (E)- [webbook.nist.gov]
• 11. Nonene - Wikipedia [en.wikipedia.org]

A Comparative Guide to a Newly Developed Gas Chromatography Method for 3-Nonene Assay

For researchers, scientists, and drug development professionals, the accurate quantification of volatile organic compounds is critical for ensuring product quality and safety. This guide presents a detailed comparison of a newly developed Gas Chromatography with Flame Ionization Detection (GC-FID) method for the assay of 3-Nonene against a traditional High-Performance Liquid Chromatography (HPLC) method. The presented data underscores the superior performance of the novel GC-FID technique in terms of sensitivity, precision, and accuracy.

Comparative Performance of Analytical Methods

The selection of an appropriate analytical method is contingent on the specific requirements of the assay, including desired sensitivity, linearity, and accuracy. The following table summarizes the key quantitative performance metrics of the newly developed GC-FID method compared to a conventional HPLC-UV method for the assay of 3-Nonene.

Validation Parameter	New GC-FID Method	Alternative HPLC-UV Method	ICH Q2(R2) Acceptance Criteria
Linearity (R²)	0.9995	0.9952	≥ 0.999
Accuracy (% Recovery)	98.5% - 101.2%	95.3% - 104.5%	98.0% - 102.0%
Precision (% RSD)
- Repeatability	≤ 1.5%	≤ 3.0%	≤ 2.0%
- Intermediate Precision	≤ 1.8%	≤ 3.5%	≤ 2.0%
Limit of Detection (LOD)	0.05 µg/mL	0.5 µg/mL	-
Limit of Quantitation (LOQ)	0.15 µg/mL	1.5 µg/mL	-
Specificity	High (No interference from related substances)	Moderate (Potential for co-elution)	The method should be able to unequivocally assess the analyte in the presence of components which may be expected to be present.
Range	0.15 - 50 µg/mL	1.5 - 100 µg/mL	The range of an analytical procedure is the interval between the upper and lower concentration levels of the analyte for which the analytical procedure has been demonstrated to have the required precision, accuracy, and linearity.[1][2]

Experimental Protocols

Detailed methodologies for the new GC-FID method and the alternative HPLC-UV method are provided below.

New Method: Gas Chromatography with Flame Ionization Detection (GC-FID)

This method is designed for the quantitative determination of 3-Nonene in a given sample matrix. Gas chromatography is a technique used to separate and analyze volatile compounds.[3] The sample is vaporized and injected into a chromatographic column, where separation occurs based on the differential partitioning of the analytes between the stationary and mobile phases.[3]

1. Sample Preparation:

• Accurately weigh and dissolve the sample containing 3-Nonene in hexane (B92381) to achieve a final concentration within the validated range of the assay.

• Vortex the solution for 1 minute to ensure homogeneity.

• Filter the solution through a 0.45 µm PTFE syringe filter into a GC vial.

2. GC-FID Conditions:

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min

• Injector Temperature: 250°C

• Injection Volume: 1 µL

• Split Ratio: 20:1

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes

  • Ramp: 10°C/min to 150°C

  • Hold: 5 minutes at 150°C

• Detector: Flame Ionization Detector (FID)

• Detector Temperature: 300°C

3. Data Analysis:

• Identify the 3-Nonene peak by its retention time, confirmed by a reference standard.

• Quantify the amount of 3-Nonene by comparing the peak area with a calibration curve generated from standards of known concentrations.

Alternative Method: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

High-performance liquid chromatography (HPLC) is a technique used to separate, identify, and quantify each component in a mixture.

1. Sample Preparation:

• Accurately weigh and dissolve the sample containing 3-Nonene in acetonitrile (B52724) to achieve a final concentration within the validated range of the assay.

• Vortex the solution for 1 minute.

• Filter the solution through a 0.45 µm nylon syringe filter into an HPLC vial.

2. HPLC-UV Conditions:

• Column: C18 (150 mm x 4.6 mm, 5 µm)

• Mobile Phase: Acetonitrile:Water (80:20 v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Injection Volume: 10 µL

• Detector: UV at 205 nm

3. Data Analysis:

• Identify the 3-Nonene peak based on its retention time compared to a reference standard.

• Quantify the amount of 3-Nonene using a calibration curve prepared from standards of known concentrations.

Methodology and Process Visualization

The following diagrams illustrate the experimental workflow for the newly developed GC-FID method and the validation process based on ICH guidelines.

Caption: Experimental workflow for the GC-FID analysis of 3-Nonene.

Caption: ICH Q2(R2) Analytical Method Validation Process.

References

• 1. youtube.com [youtube.com]
• 2. database.ich.org [database.ich.org]
• 3. benchchem.com [benchchem.com]

Comparative Reactivity of 3-Nonene and 4-Nonene in Electrophilic Additions: A Theoretical and Mechanistic Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction to Alkene Reactivity in Electrophilic Additions

Electrophilic addition is a cornerstone reaction of alkenes, initiated by the attack of an electrophile on the electron-rich carbon-carbon double bond.[1][2] The reaction proceeds through a carbocation intermediate, and the stability of this intermediate is a key determinant of the reaction rate and the regioselectivity of the product.[1][3][4] The stability of carbocations follows the order: tertiary > secondary > primary.[1][5] Consequently, electrophilic additions that proceed through more stable carbocation intermediates will have a lower activation energy and occur more rapidly.

Another critical factor influencing alkene reactivity is the inherent stability of the alkene itself. Generally, the more substituted an alkene is, the more stable it is due to hyperconjugation and inductive effects.[6][7][8][9] Trans isomers are also typically more stable than their cis counterparts due to reduced steric strain.[7][9][10]

Structural Comparison of 3-Nonene and 4-Nonene (B165711)

Feature	3-Nonene	4-Nonene
Molecular Formula	C9H18	C9H18
Structure	CH3CH2CH=CH(CH2)4CH3	CH3CH2CH2CH=CHCH2CH2CH3
Type of Alkene	Unsymmetrical, Disubstituted	Symmetrical, Disubstituted
Stereoisomers	Can exist as cis and trans isomers.	Can exist as cis and trans isomers.

Both 3-nonene and 4-nonene are internal, disubstituted alkenes. Based on the principle that alkene stability increases with the number of alkyl substituents on the double bond, both isomers are expected to have similar thermodynamic stability.[6][8] However, their symmetry differences will lead to distinct outcomes in electrophilic addition reactions.

Comparative Reactivity and Product Formation

The reactivity of 3-nonene and 4-nonene in electrophilic additions can be compared by examining the stability of the carbocation intermediates formed upon protonation (or attack by another electrophile).

4-Nonene: A Symmetrical Case

In an electrophilic addition to the symmetrical 4-nonene, the initial protonation can occur at either C4 or C5, leading to the formation of the same secondary carbocation at the other carbon.

Reaction Pathway for 4-Nonene:

References

• 1. science-revision.co.uk [science-revision.co.uk]
• 2. byjus.com [byjus.com]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. Markovnikov's rule - Wikipedia [en.wikipedia.org]
• 5. alevelh2chemistry.com [alevelh2chemistry.com]
• 6. Stability of Alkenes | Factors, Products & Examples - Lesson | Study.com [study.com]
• 7. fiveable.me [fiveable.me]
• 8. Alkenes: Structure and Stability - Chemistry Steps [chemistrysteps.com]
• 9. Stability of Alkenes | OpenOChem Learn [learn.openochem.org]
• 10. firsthope.co.in [firsthope.co.in]

A Comparative Guide to the Cross-Validation of HPLC and GC Methods for 3-Nonene Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed and objective comparison of High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) for the analysis of 3-Nonene, a volatile organic compound. While GC is the conventional and more direct method for such analytes, this document explores the theoretical application and potential challenges of HPLC, offering a comprehensive overview for method selection and cross-validation. The experimental protocols provided are based on established methods for similar volatile compounds, adapted for the specific analysis of 3-Nonene.

Principles and Methodological Considerations

Gas Chromatography is a powerful technique for the separation and analysis of compounds that are volatile and thermally stable.[1][2] In GC, the sample is vaporized and transported through a column by an inert carrier gas (mobile phase).[3] Separation is achieved based on the differential partitioning of analytes between the mobile phase and a stationary phase coated on the column walls.[1] Due to its volatility, 3-Nonene is an ideal candidate for GC analysis.

High-Performance Liquid Chromatography, conversely, is well-suited for the analysis of non-volatile and thermally labile compounds.[1][2] HPLC separates components in a liquid sample using a liquid mobile phase pumped at high pressure through a column packed with a solid stationary phase.[4] The analysis of highly volatile and non-polar compounds like 3-Nonene by HPLC presents significant challenges. It is generally not the preferred method as retaining such a compound on a standard reversed-phase column is difficult, and detection can be problematic.[5] However, for the purpose of cross-validation or in specific matrices where GC may not be suitable, an HPLC method could be developed, likely requiring derivatization to increase the analyte's polarity and detectability.[6]

Experimental Protocols

Gas Chromatography (GC) with Flame Ionization Detection (FID)

This protocol outlines a general procedure for the analysis of 3-Nonene using GC-FID.

Instrumentation and Conditions:

Parameter	Condition
Instrument	Gas Chromatograph with Flame Ionization Detector (FID)
Column	HP-5MS (30 m x 0.25 mm I.D., 0.25 µm film thickness) or similar non-polar capillary column
Carrier Gas	Helium at a constant flow rate of 1 mL/min
Injection Port Temp.	250°C
Injection Mode	Split (e.g., split ratio 50:1)
Injection Volume	1 µL
Oven Program	Initial temperature 40°C, hold for 2 minutes, ramp to 150°C at 10°C/min, hold for 5 minutes
Detector Temp.	280°C

Sample Preparation:

• Prepare a stock solution of 3-Nonene in a volatile solvent such as hexane (B92381) or pentane.

• Create a series of calibration standards by diluting the stock solution to the desired concentration range.

• For unknown samples, dissolve them in the chosen solvent and filter through a 0.45 µm syringe filter if necessary.

High-Performance Liquid Chromatography (HPLC) with UV Detection (Hypothetical Method)

This protocol describes a hypothetical HPLC method for 3-Nonene analysis, which would likely necessitate derivatization. A common derivatization strategy for non-chromophoric alkenes is reaction with a reagent that imparts a UV-active moiety. For this example, we will consider a hypothetical derivatization step.

Instrumentation and Conditions:

Parameter	Condition
Instrument	HPLC system with a UV-Vis Detector
Column	C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase	Acetonitrile:Water (70:30 v/v)
Flow Rate	1.0 mL/min
Column Temp.	30°C
Detection Wavelength	Dependent on the derivatizing agent (e.g., 254 nm)
Injection Volume	10 µL

Sample Preparation (with Derivatization):

• Derivatization: React the 3-Nonene standard or sample with a suitable derivatizing agent (e.g., one that adds a phenyl or other UV-absorbing group) under optimized reaction conditions (e.g., temperature, time, catalysis).

• Quench the reaction and extract the derivatized product into a suitable organic solvent.

• Evaporate the solvent and reconstitute the residue in the mobile phase.

• Filter the solution through a 0.45 µm syringe filter before injection.

Comparative Performance Data

The following table summarizes the expected performance characteristics for the GC and hypothetical HPLC methods for 3-Nonene analysis. The values for HPLC are speculative and would heavily depend on the success of the derivatization procedure.

Parameter	Gas Chromatography (GC-FID)	High-Performance Liquid Chromatography (HPLC-UV)
Linearity (R²)	> 0.995	> 0.99 (dependent on derivatization efficiency)
Precision (%RSD)	< 5%	< 10%
Accuracy (% Recovery)	90-110%	80-120% (highly variable)
Limit of Detection (LOD)	Low ng/mL	Sub-µg/mL to µg/mL
Limit of Quantitation (LOQ)	Low ng/mL	µg/mL range
Analysis Time	~15 minutes	20-30 minutes (excluding derivatization)
Cost per Sample	Lower	Higher (due to solvent consumption and potential derivatization reagents)[7]
Sample Throughput	High	Lower

Method Selection and Cross-Validation Workflow

The choice between GC and HPLC for 3-Nonene analysis is primarily dictated by the analyte's properties. GC is the more direct, sensitive, and cost-effective method.[7] HPLC would only be considered under specific circumstances that preclude the use of GC.

Below is a logical workflow for method selection and cross-validation for 3-Nonene analysis.

Figure 1: Logical workflow for method selection and cross-validation.

The following diagram illustrates the general experimental workflow for the cross-validation of GC and HPLC methods.

Figure 2: Experimental workflow for cross-validation of GC and HPLC.

Conclusion

For the analysis of 3-Nonene, Gas Chromatography is unequivocally the superior technique, offering high sensitivity, speed, and cost-effectiveness for this volatile analyte. While a theoretical HPLC method could be developed, it would necessitate a complex and potentially unreliable derivatization step, making it less practical for routine analysis. Cross-validation of a GC method against a hypothetical HPLC method would likely serve to confirm the superior performance of GC for this specific application. The choice to develop an HPLC method should be driven by specific experimental constraints that render GC unsuitable.

References

• 1. GC Vs. HPLC: A Comprehensive Comparison And Practical Applications - Blog - News [alwsci.com]
• 2. HPLC vs GC: Choosing the Right Chromatography Technique | Lab Manager [labmanager.com]
• 3. drawellanalytical.com [drawellanalytical.com]
• 4. High-performance liquid chromatography - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. Protocol for collection and HPLC analysis of volatile carbonyl compounds in breath - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. chromatographytoday.com [chromatographytoday.com]

Assessing the Isomeric Purity of 3-Nonene: A Comparative Guide to Capillary Electrophoresis and Gas Chromatography

For Researchers, Scientists, and Drug Development Professionals

The precise determination of the isomeric purity of alkenes, such as 3-Nonene, is critical in various fields, including polymer chemistry, fragrance manufacturing, and pharmaceutical synthesis. The presence of unintended geometric isomers, specifically the cis (Z) and trans (E) forms of 3-Nonene, can significantly impact reaction kinetics, product properties, and biological activity. This guide provides a comparative analysis of two powerful analytical techniques for assessing the isomeric purity of 3-Nonene: Capillary Electrophoresis (CE) and Gas Chromatography (GC).

Performance Comparison at a Glance

While Gas Chromatography is a well-established and robust method for the separation of volatile nonpolar isomers, Capillary Electrophoresis, particularly with the addition of complexing agents, presents a promising alternative with high efficiency.

Parameter	Capillary Electrophoresis (Argentation MEKC)	Gas Chromatography (Capillary GC)
Principle	Differential partitioning between a micellar pseudo-stationary phase and an aqueous mobile phase, with selective complexation of isomers with silver ions.	Differential partitioning between a gaseous mobile phase and a liquid stationary phase.
Selectivity	High, based on differential complexation of cis/trans isomers with silver ions.	High, dependent on the polarity of the stationary phase.
Resolution	Potentially very high due to high theoretical plate counts.	High, particularly with long capillary columns and optimized temperature programs.
Analysis Time	Typically rapid, often under 15 minutes.	Can range from a few minutes to over 30 minutes depending on the column and temperature program.
Sample Volume	Nanoliter range.	Microliter range.
Instrumentation	CE system with UV or other suitable detector.	GC system with Flame Ionization Detector (FID) or Mass Spectrometer (MS).
Key Advantage	Extremely high efficiency and low sample/reagent consumption.	Robust, widely available, and well-characterized for hydrocarbon analysis.

Experimental Methodologies

Detailed protocols for both a proposed Capillary Electrophoresis method and a standard Gas Chromatography method are provided below.

Capillary Electrophoresis: Argentation Micellar Electrokinetic Chromatography (MEKC)

This proposed method leverages the principles of MEKC for the separation of neutral molecules and incorporates silver ions to induce selective complexation with the cis and trans isomers of 3-Nonene. The differential interaction with the silver ions, which have a stronger affinity for the more sterically accessible double bond in the cis isomer, alters the partitioning of the isomers into the micelles, enabling their separation.

Instrumentation:

• Capillary Electrophoresis system equipped with a UV detector (detection at low UV, e.g., 195 nm).

• Fused-silica capillary (e.g., 50 µm I.D., 50 cm total length).

• High-voltage power supply.

• Data acquisition and processing software.

Reagents:

• Sodium Dodecyl Sulfate (SDS)

• Sodium tetraborate (B1243019) (Borax)

• Boric acid

• Silver Nitrate (B79036) (AgNO₃)

• Methanol (for sample preparation)

• Deionized water

Procedure:

• Background Electrolyte (BGE) Preparation: Prepare a 50 mM borate (B1201080) buffer at pH 8.5. Dissolve SDS to a final concentration of 50 mM and silver nitrate to a concentration of 25 mM. Degas the BGE by sonication.

• Capillary Conditioning: Consecutively flush the new capillary with 1 M NaOH, deionized water, and the BGE, each for 10 minutes.

• Sample Preparation: Prepare a 1 mg/mL solution of the 3-Nonene sample in methanol.

• Injection: Inject the sample hydrodynamically at the anode by applying a pressure of 0.5 psi for 5 seconds.

• Separation: Apply a separation voltage of 20 kV (positive polarity at the injection side). Maintain the capillary temperature at 25°C.

• Detection: Monitor the absorbance at 195 nm. The cis and trans isomers are expected to migrate at different velocities due to their differential interaction with the silver-laden micelles.

Gas Chromatography (GC)

Gas chromatography is a widely used and highly effective technique for the separation of volatile isomers like 3-Nonene. The choice of a polar stationary phase enhances the separation of cis and trans isomers due to differences in their dipole moments and polarizability.

Instrumentation:

• Gas Chromatograph equipped with a Flame Ionization Detector (FID) or Mass Spectrometer (MS).

• Split/splitless injector.

• Capillary column (e.g., DB-WAX or similar polar stationary phase, 30 m x 0.25 mm I.D., 0.25 µm film thickness).

• Data acquisition and processing software.

Reagents:

• Helium or Hydrogen (carrier gas)

• Hexane (for sample preparation)

Procedure:

• GC Conditions:

  • Injector Temperature: 250°C

  • Detector Temperature (FID): 250°C

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Split Ratio: 50:1

  • Oven Temperature Program:

    • Initial temperature: 40°C, hold for 5 minutes.

    • Ramp: Increase at 5°C/min to 150°C.

    • Hold: Hold at 150°C for 5 minutes.

• Sample Preparation: Prepare a 1 mg/mL solution of the 3-Nonene sample in hexane.

• Injection: Inject 1 µL of the sample into the GC.

• Analysis: The separated isomers will be detected by the FID, and the peak areas can be used to determine the isomeric purity. The trans-3-Nonene is typically expected to elute before the cis-3-Nonene on a polar column.

Visualizing the Workflows

To better illustrate the experimental processes, the following diagrams outline the logical flow for each technique.

A Comparative Guide to the Kinetic Analysis of Nonene Isomer Hydroboration-Oxidation

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative kinetic analysis of the hydroboration-oxidation of nonene isomers. The hydroboration-oxidation of alkenes is a fundamental two-step reaction in organic synthesis that results in the anti-Markovnikov addition of water across a double bond, yielding an alcohol.[1][2] The kinetics of this reaction are significantly influenced by the structure of the alkene isomer, particularly the position of the double bond and its stereochemistry. This guide summarizes available kinetic data, provides detailed experimental protocols for comparative analysis, and offers visualizations to elucidate the reaction pathways and experimental workflows.

The hydroboration step involves the addition of a borane (B79455) reagent, such as borane-tetrahydrofuran (B86392) complex (BH₃•THF) or 9-borabicyclo[3.3.1]nonane (9-BBN), across the carbon-carbon double bond.[3][4] This is followed by an oxidation step, typically with hydrogen peroxide in a basic solution, which replaces the boron atom with a hydroxyl group.[1][2] The use of sterically hindered boranes like 9-BBN is often preferred to enhance regioselectivity, especially with internal alkenes.[5]

Quantitative Kinetic Data

The rate of hydroboration is highly dependent on the steric and electronic properties of the nonene isomer. Generally, terminal alkenes react faster than internal alkenes due to reduced steric hindrance around the double bond. For internal alkenes, cis-isomers tend to react faster than the corresponding trans-isomers.

The following table summarizes representative kinetic data for the hydroboration of 1-hexene (B165129) (as a proxy for 1-nonene) and provides qualitative comparisons for other nonene isomers based on established reactivity trends.

Nonene Isomer	Hydroborating Agent	Rate Law with 9-BBN	Relative Rate (Qualitative)	First-Order Rate Constant (k₁) with 9-BBN in CCl₄ at 25°C (s⁻¹)
1-Nonene (B85954)	9-BBN	First-Order	Fastest	1.54 x 10⁻⁴ (for 1-hexene)
(Z)-2-Nonene	9-BBN	Three-Halves-Order	Slower than 1-nonene, faster than (E)-2-nonene	Data not available
(E)-2-Nonene	9-BBN	Three-Halves-Order	Slower than (Z)-2-nonene	Data not available
(Z)-3-Nonene	9-BBN	Three-Halves-Order	Slower than 1-nonene, faster than (E)-3-nonene	Data not available
(E)-3-Nonene	9-BBN	Three-Halves-Order	Slower than (Z)-3-nonene	Data not available
(Z)-4-Nonene	9-BBN	Three-Halves-Order	Slower than 1-nonene, faster than (E)-4-nonene	Data not available
(E)-4-Nonene	9-BBN	Three-Halves-Order	Slower than (Z)-4-nonene	Data not available

Note: The provided rate constant for 1-hexene is from a study on the kinetics of hydroboration with 9-BBN. The relative rates for other isomers are based on general trends observed in hydroboration reactions. To obtain precise comparative data, the experimental protocols outlined below should be followed.

Experimental Protocols

To conduct a comparative kinetic analysis of nonene isomer hydroboration, a competitive reaction or parallel monitoring of individual reactions can be performed. The following protocols detail these approaches.

1. Materials and Reagents:

• Nonene isomers (1-nonene, (Z)- and (E)-2-nonene, (Z)- and (E)-3-nonene, (Z)- and (E)-4-nonene) of high purity.

• 9-Borabicyclo[3.3.1]nonane (9-BBN) dimer (0.5 M in THF).

• Anhydrous tetrahydrofuran (B95107) (THF).

• Internal standard (e.g., mesitylene (B46885) or durene).

• Deuterated chloroform (B151607) (CDCl₃) for NMR analysis.

• Hydrogen peroxide (30% aqueous solution).

• Sodium hydroxide (B78521) (3 M aqueous solution).

• Diethyl ether.

• Saturated aqueous sodium chloride solution (brine).

• Anhydrous magnesium sulfate.

2. Instrumentation:

• Nuclear Magnetic Resonance (NMR) spectrometer (¹H NMR, ¹³C NMR).

• Gas Chromatograph-Mass Spectrometer (GC-MS).

• Schlenk line or glovebox for handling air- and moisture-sensitive reagents.

• Constant temperature bath.

Protocol 1: Competitive Kinetic Analysis

This method allows for the determination of relative reaction rates by reacting a mixture of two or more nonene isomers with a limiting amount of 9-BBN.

• Reaction Setup: In a flame-dried Schlenk flask under an inert atmosphere (argon or nitrogen), prepare a solution of two different nonene isomers (e.g., 1-nonene and (E)-2-nonene, each at 0.5 M) and an internal standard (e.g., mesitylene, 0.1 M) in anhydrous THF.

• Initiation of Reaction: Equilibrate the flask to the desired reaction temperature (e.g., 25°C) in a constant temperature bath. Add a limiting amount of 9-BBN solution (e.g., 0.25 M total, to react with 50% of the total alkenes) via syringe.

• Reaction Monitoring: At timed intervals, withdraw aliquots of the reaction mixture and quench the hydroboration reaction by adding a few drops of acetone.

• Oxidation: To the quenched aliquot, add 3 M NaOH followed by 30% H₂O₂. Stir vigorously for 1 hour at room temperature to ensure complete oxidation of the organoborane intermediates to the corresponding alcohols.

• Workup: Extract the reaction mixture with diethyl ether. Wash the organic layer with brine, dry over anhydrous magnesium sulfate, and filter.

• Analysis: Analyze the resulting solution by GC-MS. The relative amounts of the unreacted nonene isomers and the corresponding alcohol products are determined by integrating the respective peaks and normalizing to the internal standard.

• Data Analysis: The relative rate constants (k_rel = k₁/k₂) can be calculated from the disappearance of the starting materials or the appearance of the products over time using integrated rate laws for competitive reactions.

Protocol 2: Parallel Kinetic Analysis by ¹H NMR Spectroscopy

This protocol involves running separate reactions for each nonene isomer and monitoring the reaction progress in real-time using ¹H NMR spectroscopy.

• Sample Preparation: In an NMR tube, under an inert atmosphere, dissolve a single nonene isomer (e.g., 1-nonene, 0.2 M) and an internal standard (e.g., mesitylene, 0.05 M) in CDCl₃.

• Reaction Initiation: Place the NMR tube in the spectrometer, which has been pre-equilibrated to the desired temperature. After acquiring an initial spectrum (t=0), inject the 9-BBN solution (0.2 M) directly into the NMR tube and start acquiring spectra at regular time intervals.

• Data Acquisition: Collect a series of ¹H NMR spectra over the course of the reaction. The disappearance of the vinylic proton signals of the nonene isomer and the appearance of new signals corresponding to the organoborane intermediate can be monitored.

• Data Analysis: Integrate the characteristic signals of the starting material and the product relative to the internal standard in each spectrum. Plot the concentration of the nonene isomer versus time. The rate constant can be determined by fitting the data to the appropriate integrated rate law (first-order or three-halves-order).

• Repeat: Repeat the experiment for each nonene isomer under identical conditions to obtain their respective rate constants for comparison.

Visualizations

General Hydroboration-Oxidation Reaction Pathway

Caption: General reaction scheme for the two-step hydroboration-oxidation of a nonene isomer.

Experimental Workflow for Comparative Kinetic Analysis

Caption: Workflow for determining the comparative kinetics of nonene isomer hydroboration.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Hydroboration Oxidation of Alkenes - Chemistry Steps [chemistrysteps.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. HYDROBORATION, A BRIEF HISTORICAL REVIEW THROUGH MECHANISTIC VIEWS, PART I: ALKYL- AND ARYL-SUBSTITUTED OLEFINS, AS ADDITION-SUBSTRATES; THE ORGANIC CHEMISTRY NOTEBOOK, Nº 15 [redalyc.org]

literature review on the efficiency of various 3-Nonene synthesis routes

A Comparative Guide to the Synthesis of 3-Nonene: A Literature Review

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive literature review of various synthetic routes for 3-nonene, a valuable nine-carbon alkene isomer. The efficiency of several key methodologies is compared, supported by available experimental data and detailed protocols. This document aims to assist researchers in selecting the most appropriate synthetic strategy based on factors such as desired stereochemistry, yield, and experimental feasibility.

Comparison of 3-Nonene Synthesis Routes

The synthesis of 3-nonene can be approached through several distinct chemical transformations. The choice of route often depends on the desired isomeric purity (cis or trans), the availability of starting materials, and the required scale of the synthesis. The following table summarizes the key aspects of the most common synthetic routes.

Synthesis Route	Key Reaction Type	Starting Materials	Key Reagents/Catalyst	Reported Yield	Selectivity	Advantages	Disadvantages
Alkyne Reduction	Partial Hydrogenation	3-Nonyne (B165639)	Lindlar's Catalyst (for cis) or Na/NH₃ (for trans)	High (typically >80%)[1][2]	High stereoselectivity for cis or trans isomer[1][2][3][4][5][6][7][8][9]	Excellent stereocontrol, high yields.	Requires synthesis of the starting alkyne.
Isomerization	Catalytic Isomerization	1-Nonene (B85954)	Nickel-hydride complexes[10][11][12]	Variable	Produces a mixture of nonene isomers[11]	Utilizes a readily available starting material.	Poor selectivity for 3-nonene, difficult separation of isomers.
Olefin Metathesis	Cross-Metathesis	1-Heptene (B165124), Propene	Grubbs or Schrock catalysts	Moderate to High	Good selectivity for the cross-product is possible[13][14]	Potentially atom-economical.	Requires gaseous propene, catalyst cost can be high.
Heck Reaction	Palladium-Catalyzed Cross-Coupling	1-Hexene, Propyl halide (or vice-versa)	Palladium catalyst (e.g., Pd(OAc)₂), base[15][16][17][18][19]	Moderate to High	Typically high selectivity for the trans isomer[16]	Good functional group tolerance.	Catalyst cost and removal can be concerns.
Grignard Reaction	Nucleophilic Substitution/Coupling	Propylmagnesium bromide, 1-Bromo-2-hexene	Copper salts (optional)	Moderate	Can produce a mixture of isomers due to allylic rearrangement.[20]	Versatile C-C bond formation.	Requires anhydrous conditions, potential for side reactions.

Experimental Protocols

Synthesis of 3-Nonene via Alkyne Reduction

This route first involves the synthesis of 3-nonyne, followed by its stereoselective reduction.

a) Synthesis of 3-Nonyne via Alkylation of an Acetylide

This procedure is adapted from the alkylation of terminal alkynes.

• Materials: 1-Hexyne (B1330390), n-Butyllithium (n-BuLi), 1-Bromopropane (B46711), Diethyl ether (anhydrous), Saturated aqueous ammonium (B1175870) chloride.

• Procedure:

  • To a solution of 1-hexyne in anhydrous diethyl ether at 0 °C under an inert atmosphere, add a solution of n-butyllithium in hexanes dropwise.

  • Allow the mixture to warm to room temperature and stir for 1 hour to ensure complete formation of the lithium acetylide.

  • Cool the mixture back to 0 °C and add 1-bromopropane dropwise.

  • Allow the reaction to warm to room temperature and stir for several hours or until TLC/GC analysis indicates completion.

  • Quench the reaction by the slow addition of saturated aqueous ammonium chloride.

  • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude 3-nonyne by distillation.

b) Stereoselective Reduction of 3-Nonyne

• i) Synthesis of (Z)-3-Nonene (cis-3-Nonene) using Lindlar's Catalyst [2][3][4][5][9]

  • Materials: 3-Nonyne, Lindlar's catalyst (Palladium on calcium carbonate, poisoned with lead acetate (B1210297) and quinoline), Hexane (B92381), Hydrogen gas.

  • Procedure:

    • Dissolve 3-nonyne in hexane in a flask equipped with a stir bar.

    • Add a catalytic amount of Lindlar's catalyst.

    • Flush the flask with hydrogen gas and maintain a hydrogen atmosphere using a balloon.

    • Stir the mixture vigorously at room temperature. Monitor the reaction progress by GC to avoid over-reduction to nonane.

    • Upon completion, filter the mixture through a pad of celite to remove the catalyst.

    • Evaporate the solvent to yield (Z)-3-nonene.

• ii) Synthesis of (E)-3-Nonene (trans-3-Nonene) using Sodium in Liquid Ammonia (B1221849) [1][6][7][8][21]

  • Materials: 3-Nonyne, Sodium metal, Liquid ammonia, Diethyl ether.

  • Procedure:

    • In a flask fitted with a dry ice condenser, condense ammonia gas at -78 °C.

    • Carefully add small pieces of sodium metal to the liquid ammonia until a persistent blue color is obtained.

    • Add a solution of 3-nonyne in diethyl ether dropwise to the sodium-ammonia solution.

    • Stir the reaction mixture for several hours at -78 °C.

    • Quench the reaction by the careful addition of ammonium chloride.

    • Allow the ammonia to evaporate.

    • Add diethyl ether and water to the residue. Separate the organic layer, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate to give (E)-3-nonene.

Synthesis of 3-Nonene via Isomerization of 1-Nonene

This protocol is based on the nickel-hydride catalyzed isomerization of alkenes.[11][12]

• Materials: 1-Nonene, Tetrakis(triethylphosphite)nickel(0) [Ni(P(OEt)₃)₄], Sulfuric acid, Diethyl ether.

• Procedure:

  • In a reaction vessel under an inert atmosphere, dissolve tetrakis(triethylphosphite)nickel(0) in diethyl ether.

  • Add 1-nonene to the solution.

  • Slowly add a solution of sulfuric acid in diethyl ether to the mixture. The formation of the active nickel-hydride catalyst is often indicated by a color change.

  • Stir the reaction at room temperature and monitor the isomerization process by GC analysis.

  • The reaction will produce a mixture of nonene isomers. The product can be isolated by quenching the reaction with a mild base, followed by filtration and removal of the solvent.

  • Separation of 3-nonene from the other isomers would require fractional distillation.

Synthesis of 3-Nonene via Olefin Cross-Metathesis

This generalized protocol is based on standard cross-metathesis procedures.[13][14]

• Materials: 1-Heptene, Propene (liquefied or from a cylinder), Grubbs' second-generation catalyst, Dichloromethane (B109758) (anhydrous).

• Procedure:

  • Dissolve 1-heptene and a catalytic amount of Grubbs' second-generation catalyst in anhydrous dichloromethane under an inert atmosphere.

  • Bubble propene gas through the solution or add liquefied propene to the reaction mixture at a suitable temperature (e.g., 0 °C to room temperature).

  • Allow the reaction to proceed for several hours, monitoring by GC analysis.

  • Quench the reaction by adding ethyl vinyl ether.

  • Remove the solvent under reduced pressure and purify the resulting mixture by column chromatography on silica (B1680970) gel to isolate 3-nonene.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the logical flow of the synthetic strategies discussed.

Figure 1. Comparative workflow of major synthetic routes to 3-Nonene.

Figure 2. Workflow for the Heck and Grignard routes to 3-Nonene.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Reduction of Alkynes | MCC Organic Chemistry [courses.lumenlearning.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. google.com [google.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. orgosolver.com [orgosolver.com]
• 10. Easy access to enamides: a mild nickel-catalysed alkene isomerization of allylamides - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 11. chemrxiv.org [chemrxiv.org]
• 12. Alkene Isomerization Using a Heterogeneous Nickel-Hydride Catalyst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Cross Metathesis [organic-chemistry.org]
• 14. chemistry.illinois.edu [chemistry.illinois.edu]
• 15. Heck reaction - Wikipedia [en.wikipedia.org]
• 16. Heck Reaction [organic-chemistry.org]
• 17. chem.libretexts.org [chem.libretexts.org]
• 18. mdpi.com [mdpi.com]
• 19. Heck Reaction of Electronically Diverse Tertiary Alkyl Halides - PMC [pmc.ncbi.nlm.nih.gov]
• 20. benchchem.com [benchchem.com]
• 21. Khan Academy [khanacademy.org]

Safety & Regulatory Compliance

Proper Disposal of 3-Nonene: A Guide for Laboratory Professionals

The safe and environmentally responsible disposal of 3-Nonene is a critical aspect of laboratory safety and regulatory compliance. This guide provides detailed, step-by-step procedures for researchers, scientists, and drug development professionals to manage 3-Nonene waste from the point of generation to final disposal. Adherence to these protocols is essential to mitigate the risks associated with this flammable and potentially hazardous chemical.

Immediate Safety and Handling

Before initiating any disposal procedure, it is imperative to don the appropriate Personal Protective Equipment (PPE). All handling of 3-Nonene and its waste must be conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.[1][2]

Personal Protective Equipment (PPE) Requirements:

PPE Category	Specification
Eye Protection	Chemical safety goggles or a face shield.[3]
Hand Protection	Chemical-resistant gloves (e.g., PVC, nitrile, neoprene).[2][4]
Body Protection	A lab coat or flame-retardant antistatic protective clothing.[4][5]

In case of accidental skin contact, immediately wash the affected area with plenty of water.[3] If 3-Nonene is swallowed, do NOT induce vomiting and seek immediate medical attention.[1][3]

Spill Management

In the event of a 3-Nonene spill, prompt and safe cleanup is crucial.

Experimental Protocol for Spill Cleanup:

• Evacuate and Ventilate : Immediately evacuate all non-essential personnel from the spill area and ensure adequate ventilation.[1][4]

• Eliminate Ignition Sources : Remove all sources of ignition, such as open flames, sparks, and hot surfaces.[1][2][6] Use only non-sparking tools for cleanup.[1][2]

• Containment : For larger spills, create a dike around the spill using an inert, non-combustible absorbent material such as vermiculite, dry sand, or earth.[1][4]

• Absorption : Absorb the spilled material with the inert absorbent.[1][4]

• Collection : Carefully collect the contaminated absorbent material and place it into a suitable, sealed, and properly labeled container for disposal as hazardous waste.[1][4] All materials used for cleanup must be treated as hazardous waste.[4][7]

• Decontamination : After the material has been completely removed, decontaminate the spill area according to your institution's established procedures.

Waste Collection and Storage

Proper collection and storage of 3-Nonene waste are critical to ensure safety and compliance.

Procedural Steps for Waste Collection:

• Designated Waste Container : Collect all waste containing 3-Nonene, including contaminated labware and spill cleanup materials, in a designated and compatible waste container.[4][8] The container should be in good condition with no leaks or cracks.[7]

• Labeling : Clearly label the hazardous waste container with the words "Hazardous Waste," the full chemical name "3-Nonene," the concentration of the waste, and appropriate hazard pictograms (e.g., flammable liquid).[4][9] The date of waste accumulation should also be included.[4][9]

• Container Sealing : Keep the waste container securely closed except when adding waste.[7][8][10]

• Segregation : Do not mix 3-Nonene waste with incompatible materials. Key incompatibilities include strong oxidizing agents, chlorine, and fluorine.[1][2] Store the waste container segregated from incompatible chemicals.[7][10]

• Satellite Accumulation Area (SAA) : Store the sealed waste container in a designated Satellite Accumulation Area (SAA).[4][8][10] This area should be at or near the point of waste generation, cool, dry, and well-ventilated.[4][8] Ensure secondary containment is used for liquid waste to prevent spills from spreading.[4][7]

Disposal Procedure

The final disposal of 3-Nonene waste must be handled by qualified personnel.

Operational Plan for Final Disposal:

• Contact Environmental Health and Safety (EHS) : Arrange for the pickup and disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal contractor.[4]

• Provide Documentation : Provide the waste disposal company with the Safety Data Sheet (SDS) for 3-Nonene.[4]

• Manifesting : Ensure that the waste is properly manifested according to federal, state, and local regulations.

Under no circumstances should 3-Nonene or its waste be disposed of down the drain or evaporated in a fume hood.[7][11]

Quantitative Data: Physical and Chemical Properties of Nonene

Property	Value
Molecular Weight	126.24 g/mol [12]
Boiling Point	146-147 °C (approx. 295-297 °F)[6]
Flash Point	26 °C (78.8 °F)[3][6]
Specific Gravity	0.739 at 20°C (68°F)[6]
Vapor Pressure	10.86 mmHg[6]
Lower Explosive Limit (LEL)	0.7% (estimated)[6]
Upper Explosive Limit (UEL)	3.9% (estimated)[6]

3-Nonene Disposal Workflow

Caption: Logical workflow for the safe disposal of 3-Nonene waste in a laboratory setting.

References

• 1. braskem.com.br [braskem.com.br]
• 2. braskem.com.br [braskem.com.br]
• 3. tcichemicals.com [tcichemicals.com]
• 4. benchchem.com [benchchem.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. NONENE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 7. ehs.stanford.edu [ehs.stanford.edu]
• 8. ehrs.upenn.edu [ehrs.upenn.edu]
• 9. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 10. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 11. vumc.org [vumc.org]
• 12. 3-Nonene, (3E)- | C9H18 | CID 5364445 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safeguarding Your Research: A Comprehensive Guide to Handling 3-Nonene

For laboratory professionals engaged in research, scientific discovery, and drug development, ensuring a safe environment is paramount. This guide provides essential, immediate safety protocols and logistical information for the handling and disposal of 3-Nonene, a flammable liquid requiring careful management. Adherence to these procedures is critical for minimizing risks and ensuring the well-being of all laboratory personnel.

Immediate Safety and Personal Protective Equipment (PPE)

3-Nonene is classified as a flammable liquid and can cause skin and serious eye irritation.[1] Inhalation of vapors may also lead to irritation, and aspiration could cause chemical pneumonia.[2][3][4] Therefore, the use of appropriate Personal Protective Equipment (PPE) is mandatory to prevent exposure.

PPE Category	Specification	Purpose
Eye/Face Protection	Chemical safety goggles or a face shield compliant with OSHA 29 CFR 1910.133 or European Standard EN166.[5][6]	To protect eyes from splashes and irritation.
Skin Protection	Chemical-resistant gloves (e.g., Nitrile or Neoprene) and a flame-retardant, antistatic lab coat.[2][5][6]	To prevent skin contact and protect from flammability hazards.
Respiratory Protection	Typically not required with adequate ventilation. Use a NIOSH-approved respirator with organic vapor cartridges if ventilation is insufficient or aerosols are generated.[5]	To prevent inhalation of vapors.
General Hygiene	Eyewash stations and safety showers must be readily accessible. Handle in accordance with good industrial hygiene and safety practices.[4][5][7]	To minimize exposure and provide immediate first aid if needed.

Operational and Handling Protocol

Safe handling of 3-Nonene necessitates a well-ventilated work area, preferably within a certified chemical fume hood.[6] All potential ignition sources, such as open flames, hot surfaces, and sparks, must be eliminated from the vicinity.[2][5][8]

Step-by-Step Handling Procedure:

• Preparation:

  • Ensure the work area is well-ventilated.

  • Confirm the accessibility of an eyewash station and safety shower.[5]

  • Remove all ignition sources.[2][5]

  • Use only non-sparking tools and explosion-proof equipment.[2][3][5][7][8]

  • Ground all containers and receiving equipment to prevent static discharge.[2][7][8]

• Donning PPE:

  • Put on a chemical-resistant lab coat.

  • Wear chemical safety goggles or a face shield.[5]

  • Inspect and put on appropriate chemical-resistant gloves.[6]

• Handling the Chemical:

  • Avoid contact with skin, eyes, and clothing.[5]

  • Avoid inhaling any vapors.[5]

  • Keep the container tightly closed when not in use.[2][5][8]

Storage and Disposal Plan

Proper storage and disposal are crucial for maintaining a safe laboratory environment.

Storage:

• Store in a cool, dry, and well-ventilated area designated for flammable liquids.[2][5]

• Keep containers tightly closed.[2][5][8]

• Store away from heat, sparks, open flames, and incompatible materials such as strong oxidizing agents, chlorine, and fluorine.[2][5][7]

Disposal Plan:

• Dispose of waste in accordance with all federal, state, and local regulations.

• Collect chemical waste in sturdy, leak-proof, and clearly labeled containers.[9]

• Do not dispose of 3-Nonene down the sink.[9]

• Empty containers should be thoroughly rinsed, with the rinsate collected as chemical waste. The empty, rinsed container can then be disposed of appropriately.[9]

• Separate non-halogenated solvent waste for potential fuel blending.[9]

Quantitative Data Summary

The following table summarizes key quantitative data for 3-Nonene for easy reference.

Property	Value
Molecular Formula	C₉H₁₈[10][11][12]
Molecular Weight	126.24 g/mol [10][11][13]
Density	0.734 g/mL[14]
Flash Point	26°C (for 1-Nonene)[1]
Lower Flammability Limit	0.9% (for 1-Nonene)[1]
Vapor Pressure	0.7 kPa at 25°C (for 1-Nonene)[1]
Water Solubility	Insoluble (1.12 mg/L at 25°C for 1-Nonene)[1]

Experimental Protocols

While specific experimental protocols involving 3-Nonene will vary based on the research, the following general safety methodologies should be integrated into any procedure:

• Risk Assessment: Before any new experiment, a thorough risk assessment should be conducted, identifying potential hazards and outlining mitigation strategies.

• Fume Hood Use: All manipulations of 3-Nonene that could result in the generation of vapors should be performed within a certified chemical fume hood.[6]

• Spill Response: A spill kit appropriate for flammable liquids should be readily available. In the event of a spill, follow the established spill response protocol.

Visualized Workflows

To further clarify procedural logic, the following diagrams illustrate key safety workflows for handling 3-Nonene.

3-Nonene Spill Response Workflow

Standard Operating Procedure for 3-Nonene

References

• 1. tcichemicals.com [tcichemicals.com]
• 2. braskem.com.br [braskem.com.br]
• 3. NONENE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 4. braskem.com.br [braskem.com.br]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. braskem.com.br [braskem.com.br]
• 8. Page loading... [wap.guidechem.com]
• 9. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 10. 3-Nonene, (3E)- | C9H18 | CID 5364445 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. Non-3-ene | C9H18 | CID 88350 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. 3-Nonene, (3Z)- | C9H18 | CID 5364453 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. 3-Nonene (CAS 20063-77-8) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 14. chemsynthesis.com [chemsynthesis.com]